Caffeine-sodium benzoate

Core Science & Biosynthesis

Caffeine-Sodium Benzoate: A Technical Guide on the Mechanism of Action in Central Nervous System Stimulation

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides an in-depth examination of the mechanism of action behind the central nervous system (CNS) stimulation induced by the combination drug caffeine-sodium benzoate (B1203000). The primary pharmacological activity is driven by caffeine (B1668208), which acts as a non-selective antagonist of adenosine (B11128) A1 and A2A receptors. This antagonism reverses the neuroinhibitory effects of adenosine, leading to increased neuronal excitability and the release of key neurotransmitters. Sodium benzoate's principal role is to function as a hydrotropic agent, significantly increasing the aqueous solubility of caffeine, thereby enabling the formulation of concentrated parenteral solutions for rapid clinical effect. Additionally, sodium benzoate possesses a secondary mechanism as an inhibitor of D-amino acid oxidase (DAAO), which modulates N-methyl-D-aspartate (NMDA) receptor function. This guide details the distinct and synergistic actions of each component, presents quantitative pharmacological data, outlines key experimental protocols used in its study, and provides visualizations of the core signaling pathways.

Pharmacology of Individual Components

The combination of caffeine and sodium benzoate leverages the properties of both substances to create an effective CNS stimulant, particularly in clinical applications requiring rapid onset.[1][2]

Caffeine

Caffeine (1,3,7-trimethylxanthine) is a methylxanthine alkaloid and the most widely consumed psychoactive substance globally.[3] Its stimulant properties are the result of several interactions within the CNS.

Primary Mechanism: Adenosine Receptor Antagonism The principal mechanism for caffeine's stimulant effects is the competitive, non-selective antagonism of adenosine receptors, primarily the A1 and A2A subtypes.[4][5][6] Adenosine is an endogenous purine (B94841) nucleoside that functions as an inhibitory neuromodulator, promoting sleep and suppressing neuronal activity.[7]

• A1 Receptors: These receptors are coupled to Gi/o proteins. Their activation by adenosine inhibits adenylyl cyclase, reducing cyclic AMP (cAMP) levels and leading to neuronal hyperpolarization and decreased neurotransmitter release.[5]

• A2A Receptors: These receptors are coupled to Gs proteins and are densely co-located with dopamine (B1211576) D2 receptors in the striatum.[8] Activation by adenosine stimulates adenylyl cyclase, increasing cAMP levels, and exerts an inhibitory effect on D2 receptor signaling.[8]

By blocking these receptors, caffeine prevents adenosine from binding, thereby disinhibiting neuronal activity. This leads to an indirect increase in the release of multiple neurotransmitters, including dopamine, norepinephrine, glutamate, and acetylcholine, which contributes to increased arousal, alertness, and cognitive function.[4][8]

Secondary Mechanisms At higher, often supra-therapeutic concentrations, caffeine can exert its effects through other mechanisms:

• Inhibition of Phosphodiesterase (PDE): Caffeine can non-selectively inhibit PDE enzymes, which are responsible for degrading cAMP.[1][5] This inhibition leads to an accumulation of intracellular cAMP, amplifying downstream signaling.

• Mobilization of Intracellular Calcium: At very high concentrations, caffeine can interfere with calcium storage in the endoplasmic reticulum.[4]

Sodium Benzoate

Sodium benzoate is the sodium salt of benzoic acid. While often used as a preservative in foods and cosmetics, in this pharmaceutical combination it serves two distinct roles.[9]

Primary Role: Solubilizing Agent The primary function of sodium benzoate in this formulation is to act as a hydrotropic agent, increasing the aqueous solubility of caffeine.[10][11] Caffeine itself has limited solubility in water, making it difficult to prepare stable, concentrated solutions for injection. Sodium benzoate forms a water-soluble complex with caffeine, permitting the high-concentration formulations (e.g., 125 mg/mL of each component) necessary for clinical use in treating conditions like respiratory depression.[10][11]

Secondary Mechanism: D-Amino Acid Oxidase (DAAO) Inhibition Sodium benzoate is also a known inhibitor of D-amino acid oxidase (DAAO), an enzyme that metabolizes D-amino acids.[12][13] The primary substrate for DAAO in the brain is D-serine, a potent co-agonist at the glycine (B1666218) site of the NMDA receptor.[12][13] By inhibiting DAAO, sodium benzoate can increase synaptic levels of D-serine, thereby enhancing NMDA receptor-mediated neurotransmission.[12] This mechanism is being actively investigated for its therapeutic potential in conditions associated with NMDA receptor hypofunction, such as schizophrenia and early-phase Alzheimer's disease, rather than for its acute stimulant properties.[14][15]

Core Mechanism of CNS Stimulation

The CNS stimulant effect of caffeine-sodium benzoate is predominantly driven by caffeine's adenosine antagonism, a mechanism made clinically effective by the solubilizing properties of sodium benzoate.

Primary Pathway: Adenosine A2A Receptor Blockade

The antagonism of the A2A receptor is a key pathway for caffeine's stimulant effects. In brain regions like the striatum, A2A receptors form heteromers with dopamine D2 receptors, creating a functional antagonism. Adenosine, by acting on A2A receptors, reduces the affinity and signaling of D2 receptors. Caffeine blocks this effect, thereby enhancing dopamine-mediated neurotransmission, which is strongly associated with increased arousal and motor activity.[8]

Caption: Signaling pathway of caffeine at the adenosine A2A receptor.

Sodium Benzoate's Neuromodulatory Pathway

While not its primary role in this combination, the DAAO inhibition by sodium benzoate represents a distinct mechanism of neuromodulation by enhancing the function of the NMDA receptor, which is critical for synaptic plasticity and cognition.

Caption: Mechanism of sodium benzoate as a DAAO inhibitor.

Quantitative Pharmacological Data

The following tables summarize key quantitative data related to the pharmacology of caffeine and sodium benzoate.

Table 1: Caffeine Adenosine Receptor Binding Properties in Rat Brain

Parameter	A1 Receptor (Control)	A1 Receptor (Chronic Caffeine)	A2A Receptor (Chronic Caffeine)	Reference
High-Affinity KD (KH)	0.40 ± 0.08 nM	0.59 ± 0.06 nM	Not specified	[16]
Low-Affinity KD (KL)	13.7 ± 3.9 nM	Not applicable (all high-affinity)	Not specified	[16]
Bmax (fmol/mg)	Not specified	Not specified	~352 ± 8	[17]

| % High-Affinity State | 33% | 100% | Not applicable |[16] |

Note: Chronic caffeine treatment leads to an upregulation and sensitization of A1 receptors, shifting them into a high-affinity state.[16] No significant changes were observed in A2A receptor numbers.[17]

Table 2: Pharmacokinetic Parameters of Sodium Benzoate and Caffeine

Parameter	Sodium Benzoate (Human, single oral dose)	Caffeine (Adult Human)	Reference
Dose Range	250 - 2000 mg	Therapeutic Doses	[13]
Tmax (Time to Peak Concentration)	~0.5 hours	-	[13]
t1/2 (Elimination Half-life)	~0.3 hours	3 - 4 hours	[10][13]
Cmax / AUC	Exhibits non-linear, greater than dose-proportional increase	-	[13]
Plasma Protein Binding	-	~17%	[10]

| Distribution | Rapidly converted to benzoic acid | Rapidly distributed, crosses blood-brain barrier |[10][13] |

Key Experimental Protocols

The CNS stimulant effects of caffeine-sodium benzoate are primarily evaluated through behavioral and neurochemical assays.

Protocol: Assessment of Locomotor Activity in Rodents

This protocol is a standard method for quantifying the stimulant or depressant effects of a compound on spontaneous motor activity.

Objective: To measure changes in locomotor activity in mice or rats following intraperitoneal (i.p.) administration of caffeine.

Materials:

• Test animals (e.g., male Wistar rats or C57BL/6 mice).

• Caffeine solution (doses ranging from 6.25 to 100 mg/kg), vehicle (e.g., saline).[18]

• Locomotor activity monitoring system (e.g., Digiscan Animal Activity Monitor or video tracking system with open field arena).[18][19]

• Syringes for i.p. injection.

Methodology:

• Habituation (Optional but Recommended): Place animals in the activity monitoring chambers for a 30-60 minute period on days prior to testing to acclimate them to the environment and reduce novelty-induced hyperactivity.[20]

• Baseline Measurement: On the test day, place animals in the chambers and record baseline activity for a 30-minute period.[21]

• Administration: Remove animals, administer the assigned dose of caffeine or vehicle via i.p. injection, and immediately return them to the chambers.[18]

• Data Collection: Record locomotor activity continuously for a period of 45-60 minutes post-injection.[18][21] Key parameters measured include:

  • Horizontal activity (total distance traveled).

  • Vertical activity (rearing counts).

  • Time spent mobile.

  • Stereotyped movements.

• Data Analysis: Analyze the data in time bins (e.g., 5 or 15-minute intervals) to observe the time course of the drug's effect. Compare dose groups to the vehicle control group using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).[18]

Caption: Experimental workflow for a rodent locomotor activity study.

Protocol: In Vivo Microdialysis for Neurotransmitter Measurement

This technique allows for the direct measurement of extracellular neurotransmitter concentrations in specific brain regions of freely moving animals.[22]

Objective: To measure extracellular levels of dopamine and serotonin (B10506) in a target brain region (e.g., hippocampus, nucleus accumbens) following caffeine administration.

Materials:

• Stereotaxic apparatus for surgery.

• Microdialysis probes and guide cannulae.

• Perfusion pump and fraction collector.

• Artificial cerebrospinal fluid (aCSF) for perfusion.

• HPLC system with electrochemical or fluorescence detection for analysis.[23]

• Test animals (e.g., male Wistar rats).

Methodology:

• Surgical Implantation: Anesthetize the rat and use a stereotaxic frame to surgically implant a guide cannula targeted to the brain region of interest. Allow for a recovery period of several days.[23]

• Probe Insertion: On the day of the experiment, insert the microdialysis probe through the guide cannula into the target region.

• Perfusion and Basal Collection: Begin perfusing the probe with aCSF at a low, constant flow rate (e.g., 1-2 µL/min).[24] After a stabilization period (e.g., 2 hours), begin collecting dialysate samples into vials at regular intervals (e.g., every 20 minutes). Collect 3-4 baseline samples to establish stable neurotransmitter levels.[23]

• Drug Administration: Administer caffeine (e.g., 1.7 mg/kg, i.p.) or vehicle.[23]

• Post-Treatment Collection: Continue collecting dialysate fractions for at least 2-3 hours post-administration to monitor changes in neurotransmitter levels.

• Sample Analysis: Analyze the collected dialysate samples using HPLC to quantify the concentration of dopamine, serotonin, and their metabolites.[25]

• Data Analysis: Express post-treatment neurotransmitter levels as a percentage change from the average baseline concentration for each animal. Compare the time course of changes between treatment groups.

Conclusion

The CNS stimulant properties of the caffeine-sodium benzoate combination are mechanistically multifaceted. The primary driver of stimulation is caffeine, which acts as a potent antagonist at inhibitory adenosine A1 and A2A receptors, leading to a state of increased neuronal excitability and enhanced dopaminergic and glutamatergic activity. The critical role of sodium benzoate is primarily pharmaceutical, where it acts as a solubilizing agent to enable the creation of concentrated injectable formulations required for rapid and effective clinical administration. Furthermore, sodium benzoate possesses a secondary, independent neuromodulatory mechanism as a DAAO inhibitor, which enhances NMDA receptor function. While this secondary action is a subject of interest for other therapeutic areas, the core stimulant effect of the combination relies on caffeine's well-established adenosine-blocking pathway.

References

• 1. drugs.com [drugs.com]
• 2. DSpace [archive.hshsl.umaryland.edu]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacology of Caffeine - Caffeine for the Sustainment of Mental Task Performance - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Adenosine - Wikipedia [en.wikipedia.org]
• 6. Using caffeine and other adenosine receptor antagonists and agonists as therapeutic tools against neurodegenerative diseases: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Neurophysiology of Caffeine as a Central Nervous System Stimulant and the Resultant Effects on Cognitive Function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Caffeine Effects on the Central Nervous System and Behavioral Effects Associated with Caffeine Consumption - Caffeine in Food and Dietary Supplements: Examining Safety - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. woodlibrarymuseum.org [woodlibrarymuseum.org]
• 10. CAFFEINE AND SODIUM BENZOATE INJECTION, USP [dailymed.nlm.nih.gov]
• 11. ijpcbs.com [ijpcbs.com]
• 12. submission.als-journal.com [submission.als-journal.com]
• 13. syneurx.com [syneurx.com]
• 14. psychiatryonline.org [psychiatryonline.org]
• 15. pure.lib.cgu.edu.tw [pure.lib.cgu.edu.tw]
• 16. Chronic caffeine ingestion sensitizes the A1 adenosine receptor-adenylate cyclase system in rat cerebral cortex - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Effect of long term caffeine treatment on A1 and A2 adenosine receptor binding and on mRNA levels in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. The stimulant effects of caffeine on locomotor behaviour in mice are mediated through its blockade of adenosine A2A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Effects of caffeine on locomotor activity in streptozotocin-induced diabetic rats - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. An Undergraduate Laboratory Exercise Examining the Psychomotor Stimulant Effects of Caffeine in Laboratory Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 22. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Modulation of the stress response by coffee: an in vivo microdialysis study of hippocampal serotonin and dopamine levels in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. criver.com [criver.com]
• 25. In vivo measurements of neurotransmitters by microdialysis sampling - PubMed [pubmed.ncbi.nlm.nih.gov]

The Physicochemical Properties of Caffeine-Sodium Benzoate: An In-depth Technical Guide for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of the caffeine-sodium benzoate (B1203000) complex. This information is critical for researchers and professionals involved in drug development, formulation, and analytical sciences. The inclusion of sodium benzoate significantly enhances the aqueous solubility of caffeine (B1668208), a property that has been leveraged in various pharmaceutical applications. This document details the analytical methodologies for quantification, stability profiles, and the fundamental mechanism of action of caffeine.

Physicochemical Characteristics

Caffeine-sodium benzoate is a mixture that typically contains equal parts of caffeine and sodium benzoate. The addition of sodium benzoate, a hydrotrope, increases the solubility of caffeine in aqueous solutions. This is achieved through a mechanism involving the formation of soluble complexes and alterations in the solvent structure.

Table 1: General Physicochemical Properties of Caffeine-Sodium Benzoate

Property	Value	Reference
Chemical Formula	C₈H₁₀N₄O₂ (Caffeine) + C₇H₅NaO₂ (Sodium Benzoate)
Appearance	White powder
Solubility	Freely soluble in water
pH (in solution)	6.5 - 8.5

Analytical Methodologies

Accurate and precise analytical methods are paramount for the quantification of caffeine and sodium benzoate in various matrices. The most common techniques employed are UV-Visible Spectrophotometry and High-Performance Liquid Chromatography (HPLC).

UV-Visible Spectrophotometry

UV-Visible spectrophotometry offers a rapid and cost-effective method for the simultaneous estimation of caffeine and sodium benzoate. The method leverages the difference in the absorption maxima of the two components.

Table 2: UV-Visible Spectrophotometric Parameters

Parameter	Caffeine	Sodium Benzoate	Reference
Wavelength of Maximum Absorbance (λmax)	272-273 nm	224-227 nm	[1][2]
Isobestic Point	242 nm	242 nm	[2]
Limit of Detection (LOD)	0.3481 µg/mL	0.3552 µg/mL
Limit of Quantification (LOQ)	1.0548 µg/mL	1.0763 µg/mL

High-Performance Liquid Chromatography (HPLC)

HPLC provides a more selective and sensitive method for the simultaneous determination of caffeine and sodium benzoate, particularly in complex matrices. Reversed-phase chromatography is the most common approach.

Table 3: Typical HPLC Parameters

Parameter	Value	Reference
Column	Spherisorb C18 (5 µm, 4.6 mm x 200 mm)	[3]
Mobile Phase	Methanol (B129727) : 0.5 M Sodium Dihydrogen Phosphate (B84403) (26:74)	[3]
Flow Rate	1.0 mL/min	[3]
Detection Wavelength	220 nm	[3]
Linearity Range	0.05 - 0.30 mg/mL	[3]

Stability Profile

The stability of caffeine-sodium benzoate is a critical parameter for formulation development and determining shelf-life. Forced degradation studies are conducted to understand the degradation pathways under various stress conditions.

Table 4: Forced Degradation Studies Summary

Stress Condition	Degradation of Caffeine (%)	Degradation of Sodium Benzoate (%)	Reference
Photolytic	85.34	98.92

These studies are typically performed according to ICH guidelines, which recommend exposing the drug substance to acid, base, oxidative, thermal, and photolytic stress conditions.[4][5][6]

Experimental Protocols

UV-Visible Spectrophotometric Assay (Simultaneous Equation Method)

This protocol describes the simultaneous estimation of caffeine and sodium benzoate in an injection formulation.[1]

Materials:

• UV-Visible Spectrophotometer

• Standard Caffeine

• Standard Sodium Benzoate

• Volumetric flasks (10 mL, 100 mL)

• Pipettes

• Distilled water

Procedure:

• Preparation of Standard Stock Solutions (100 µg/mL):

  • Accurately weigh 10 mg of standard caffeine and dissolve in a 100 mL volumetric flask with distilled water.

  • Accurately weigh 10 mg of standard sodium benzoate and dissolve in a 100 mL volumetric flask with distilled water.

• Preparation of Working Standard Solutions (10 µg/mL):

  • Pipette 10 mL of each stock solution into separate 100 mL volumetric flasks and dilute to volume with distilled water.

• Preparation of Sample Solution:

  • Dilute the injection formulation containing caffeine and sodium benzoate with distilled water to obtain a theoretical concentration of 10 µg/mL for each component.

• Spectrophotometric Measurement:

  • Measure the absorbance of the standard and sample solutions at the λmax of caffeine (e.g., 273 nm) and the λmax of sodium benzoate (e.g., 227 nm).[1]

• Calculation:

  • Calculate the concentration of caffeine and sodium benzoate in the sample using the simultaneous equations (Cramer's rule).

HPLC Method for Quantification

This protocol outlines a typical HPLC method for the analysis of caffeine and sodium benzoate in tablets.[3]

Materials and Equipment:

• HPLC system with a UV detector

• C18 analytical column (e.g., Spherisorb C18, 5 µm, 4.6 mm x 200 mm)

• Methanol (HPLC grade)

• Sodium dihydrogen phosphate

• Standard Caffeine and Sodium Benzoate

• Volumetric flasks, pipettes, and syringes with 0.45 µm filters

Chromatographic Conditions:

• Mobile Phase: Prepare a mixture of methanol and 0.5 M sodium dihydrogen phosphate in a ratio of 26:74. Filter and degas the mobile phase.[3]

• Flow Rate: 1.0 mL/min.[3]

• Column Temperature: Ambient.

• Detection: UV at 220 nm.[3]

• Injection Volume: 20 µL.

Procedure:

• Preparation of Standard Solutions: Prepare a series of standard solutions of caffeine and sodium benzoate in the mobile phase to cover a concentration range of 0.05 to 0.30 mg/mL.[3]

• Preparation of Sample Solution:

  • Weigh and finely powder a representative number of tablets.

  • Accurately weigh a portion of the powder equivalent to a known amount of caffeine and sodium benzoate and transfer it to a volumetric flask.

  • Add a portion of the mobile phase, sonicate to dissolve, and then dilute to volume with the mobile phase.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of caffeine and sodium benzoate in the sample from the calibration curve.

Mechanism of Action and Signaling Pathway

Caffeine's primary mechanism of action is as a non-selective antagonist of adenosine (B11128) receptors, particularly A1 and A2A subtypes.[7][8] Adenosine is an inhibitory neurotransmitter that promotes sleep and suppresses arousal. By blocking adenosine receptors, caffeine promotes wakefulness and alertness.

The downstream signaling cascade of adenosine receptor antagonism by caffeine involves the modulation of adenylyl cyclase activity.

References

• 1. youtube.com [youtube.com]
• 2. ijpcbs.com [ijpcbs.com]
• 3. HPLC determinaion of caffeine and sodium benzoate tablets [journal11.magtechjournal.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. PDB-101: Learn: Videos: Caffeine and Adenosine: Antagonist and Agonist [pdb101.rcsb.org]

The Hydrotropic Effect of Sodium Benzoate on Caffeine Solubility: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the role of sodium benzoate (B1203000) in enhancing the aqueous solubility of caffeine (B1668208). Caffeine, a widely consumed psychoactive substance, exhibits limited solubility in water at room temperature, posing challenges in various pharmaceutical and industrial applications. Sodium benzoate, a common food preservative, acts as a hydrotrope, significantly increasing caffeine's solubility. This guide delves into the underlying mechanisms, presents quantitative data, provides detailed experimental protocols for analysis, and visualizes the key interactions and workflows.

The Mechanism of Hydrotropic Solubilization

Hydrotropy is a phenomenon by which the solubility of a poorly water-soluble substance is increased by the addition of a large amount of a second solute, known as a hydrotrope. Unlike solubilization by surfactants, hydrotropes do not form micelles in the conventional sense. The mechanism by which sodium benzoate increases caffeine solubility is a complex interplay of molecular interactions.

Recent studies using advanced analytical techniques such as NMR and neutron total scattering have elucidated the key aspects of this interaction.[1] The primary mechanisms involved are:

• Molecular Complexation via π-stacking: The planar aromatic ring of the benzoate anion interacts with the purine (B94841) ring system of the caffeine molecule through π-π stacking. This non-covalent interaction forms a water-soluble complex.[2]

• Coulombic Interactions: The negatively charged carboxylate group of the benzoate anion and the positively charged sodium cation can engage in electrostatic interactions with the polar regions of the caffeine molecule and surrounding water molecules, further stabilizing the complex in solution.[2]

• Alteration of Water Structure: Sodium benzoate has a significant impact on the hydrogen-bonding network of water. The benzoate anion forms strong hydrogen bonds with water molecules, which is a crucial factor in dissolving the caffeine-sodium benzoate complex.[2] This interaction disrupts the local water structure around the caffeine molecule, making it more favorable for the caffeine to be solvated.

These interactions collectively overcome the cohesive forces between caffeine molecules, allowing for a greater amount to be dissolved in an aqueous medium.

Quantitative Data on Caffeine Solubility

Below is a summary of the solubility of caffeine in water and the significant enhancement achieved with the addition of sodium benzoate.

Solvent System	Temperature (°C)	Caffeine Solubility ( g/100 mL)	Reference
Deionized Water	10	0.77	[3]
Deionized Water	25	2.17	[4]
Deionized Water	40	4.23	[3]
Deionized Water	60	10.86	[3]
Aqueous Solution with Sodium Benzoate	25	Significantly Increased (e.g., up to 12.4% w/w caffeine in a 31% w/w sodium benzoate solution)	[1]

Note: The data for the aqueous solution with sodium benzoate is derived from a patent describing a process for making sodium benzoate-caffeine compositions. It illustrates the substantial increase in caffeine solubility but is not a direct measure of saturation solubility in a defined sodium benzoate concentration.

The "Caffeine and Sodium Benzoate Injection, USP" is a sterile solution that typically contains equal amounts of caffeine and sodium benzoate (e.g., 125 mg of each per mL), demonstrating the practical application of this solubility enhancement in a pharmaceutical product.[5]

Experimental Protocols

This section provides detailed methodologies for determining the solubility enhancement of caffeine by sodium benzoate. The primary method described is the equilibrium solubility method, with quantification performed using UV-Vis spectrophotometry.

Materials and Equipment

• Anhydrous Caffeine (USP grade)

• Sodium Benzoate (USP grade)

• Deionized Water

• Volumetric flasks (various sizes)

• Pipettes (various sizes)

• Analytical balance

• Magnetic stirrer and stir bars

• Shaking incubator or water bath with temperature control

• Centrifuge

• Syringe filters (0.45 µm)

• UV-Vis Spectrophotometer

• Quartz cuvettes

Experimental Workflow for Solubility Determination

The following diagram illustrates the workflow for determining the solubility of caffeine in aqueous sodium benzoate solutions.

References

• 1. US3919431A - Process for making and using sodium benzoate-caffeine compositions - Google Patents [patents.google.com]
• 2. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 3. iosrjournals.org [iosrjournals.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. CAFFEINE AND SODIUM BENZOATE INJECTION, USP [dailymed.nlm.nih.gov]

An In-depth Technical Guide to the Structural Elucidation and Characterization of Caffeine-Sodium Benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caffeine-sodium benzoate (B1203000) is a well-established pharmaceutical combination primarily used as a central nervous system stimulant. The inclusion of sodium benzoate significantly enhances the aqueous solubility of caffeine (B1668208), a critical factor for its formulation in injectable dosage forms. A thorough understanding of the structural and physicochemical characteristics of this combination is paramount for drug development, quality control, and ensuring therapeutic efficacy. This technical guide provides a comprehensive overview of the methods employed in the structural elucidation and characterization of caffeine-sodium benzoate, complete with detailed experimental protocols and quantitative data.

Physicochemical Properties

Caffeine-sodium benzoate is typically a white, odorless, crystalline powder with a slightly bitter taste. It is freely soluble in water. The combination is not a single chemical entity but rather a mixture or a complex formed between caffeine and sodium benzoate.

Property	Value	Source
Molecular Formula (Caffeine)	C₈H₁₀N₄O₂	PubChem
Molecular Weight (Caffeine)	194.19 g/mol	PubChem
Molecular Formula (Sodium Benzoate)	C₇H₅NaO₂	PubChem
Molecular Weight (Sodium Benzoate)	144.11 g/mol	PubChem
Molecular Formula (Mixture)	C₁₅H₁₅N₄NaO₄	PubChem
Molecular Weight (Mixture)	338.29 g/mol	PubChem[1]

Structural Elucidation and Characterization Techniques

A multi-faceted analytical approach is required to fully characterize the caffeine-sodium benzoate mixture, investigating both its solution and solid-state properties. The primary techniques include Nuclear Magnetic Resonance (NMR) Spectroscopy, X-ray Crystallography, Fourier-Transform Infrared (FTIR) Spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure and studying the interactions between caffeine and sodium benzoate in solution. Both ¹H and ¹³C NMR are employed to gain a detailed understanding of the chemical environment of each atom.

Objective: To identify the chemical shifts and coupling constants of protons and carbons in caffeine and sodium benzoate to understand their interaction in solution.

Instrumentation:

• A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

Sample Preparation:

• Accurately weigh approximately 10-20 mg of caffeine-sodium benzoate powder.

• Dissolve the sample in a suitable deuterated solvent (e.g., Deuterium Oxide (D₂O) or Dimethyl Sulfoxide-d₆ (DMSO-d₆)) in a standard 5 mm NMR tube to a final concentration of approximately 10-20 mM.

• Add a small amount of an internal standard, such as Trimethylsilylpropanoic acid (TSP) for D₂O or Tetramethylsilane (TMS) for DMSO-d₆, for chemical shift referencing (0 ppm).

¹H NMR Acquisition Parameters:

• Pulse Sequence: Standard single-pulse experiment (zg30).

• Number of Scans: 16-64 (depending on concentration).

• Relaxation Delay (d1): 5 seconds.

• Acquisition Time: ~3-4 seconds.

• Spectral Width: 12-16 ppm.

¹³C NMR Acquisition Parameters:

• Pulse Sequence: Proton-decoupled single-pulse experiment (zgpg30).

• Number of Scans: 1024 or more (due to the low natural abundance of ¹³C).

• Relaxation Delay (d1): 2 seconds.

• Acquisition Time: ~1-2 seconds.

• Spectral Width: 200-250 ppm.

Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Perform baseline correction.

• Integrate the signals in the ¹H NMR spectrum.

• Reference the chemical shifts to the internal standard.

In an aqueous solution, the interaction between caffeine and the benzoate anion is primarily through π-stacking. This interaction leads to changes in the chemical shifts of the protons and carbons of both molecules compared to their individual spectra.

Caffeine	¹H Chemical Shift (ppm) in D₂O (approx.)	¹³C Chemical Shift (ppm) in DMSO-d₆ (approx.)
H-8	~7.9	C-8: ~141
N1-CH₃	~3.2	N1-CH₃: ~29
N3-CH₃	~3.4	N3-CH₃: ~31
N7-CH₃	~3.8	N7-CH₃: ~36
C-2: ~151
C-4: ~148
C-5: ~107
C-6: ~155

Sodium Benzoate	¹H Chemical Shift (ppm) in D₂O (approx.)	¹³C Chemical Shift (ppm) in DMSO-d₆ (approx.)
H-2, H-6 (ortho)	~7.8	C-2, C-6 (ortho): ~131
H-3, H-5 (meta)	~7.5	C-3, C-5 (meta): ~128
H-4 (para)	~7.6	C-4 (para): ~130
C-1 (ipso): ~134
C=O: ~170

Note: Chemical shifts are approximate and can vary based on solvent, concentration, and temperature.

The upfield or downfield shifts observed in the mixture compared to the individual components can provide evidence for the nature and strength of the intermolecular interactions.

X-ray Crystallography

X-ray crystallography is the definitive method for determining the three-dimensional arrangement of atoms in a crystalline solid. For caffeine-sodium benzoate, X-ray Powder Diffraction (XRPD) is typically used to analyze the solid-state form, as it is often supplied as a powder.

Objective: To identify the crystalline phases present in the caffeine-sodium benzoate powder and to determine unit cell parameters.

Instrumentation:

• A powder X-ray diffractometer with a copper (Cu) Kα radiation source (λ = 1.5406 Å).

• A position-sensitive detector.

Sample Preparation:

• Gently grind the caffeine-sodium benzoate powder to ensure a homogenous particle size.

• Pack the powder into a sample holder, ensuring a flat, smooth surface.

Data Acquisition Parameters:

• Scan Range (2θ): 2° to 40°.

• Step Size: 0.02°.

• Scan Speed/Time per Step: 1-2 seconds per step.

• Voltage and Current: Typically 40 kV and 40 mA.

Data Analysis:

• The resulting diffractogram is a plot of intensity versus 2θ.

• The peak positions are used to identify the crystalline phases by comparison with reference patterns from databases (e.g., the Powder Diffraction File - PDF).

• The unit cell parameters can be determined from the peak positions through indexing and refinement software.

Compound	Crystal System	Space Group	Unit Cell Parameters
Anhydrous β-Caffeine	Monoclinic	C2/c	a = 43.039 Å, b = 15.068 Å, c = 6.953 Å, β = 99.03°
Sodium Benzoate	Monoclinic	P2₁/c	a = 15.13 Å, b = 5.49 Å, c = 16.32 Å, β = 111.4°

An XRPD pattern of a simple physical mixture of caffeine and sodium benzoate would show a superposition of the diffraction peaks of the individual components. The formation of a new crystalline phase (a cocrystal or a complex) would result in a unique diffraction pattern with different peak positions.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify functional groups and study molecular vibrations. It is particularly useful for the qualitative and quantitative analysis of caffeine-sodium benzoate.[2]

Objective: To obtain the infrared spectrum of caffeine-sodium benzoate to identify characteristic absorption bands for each component.

Instrumentation:

• An FTIR spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide (B1212193) crystal).

Sample Preparation:

• Place a small amount of the caffeine-sodium benzoate powder directly onto the ATR crystal.

• Apply pressure using the anvil to ensure good contact between the sample and the crystal.

Data Acquisition Parameters:

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32.

Data Analysis:

• The resulting spectrum is a plot of transmittance or absorbance versus wavenumber (cm⁻¹).

• Characteristic absorption bands are assigned to specific functional group vibrations.

Functional Group	Vibrational Mode	Caffeine (cm⁻¹)[2]	Sodium Benzoate (cm⁻¹)[2]
C=O (Amide)	Stretching	1698, 1650	-
C=O (Carboxylate)	Asymmetric Stretching	-	1596
C=C, C=N (Ring)	Stretching	~1550	1548
C-N	Stretching	1237	-
C-H (Aromatic)	Bending (out-of-plane)	743	708, 679
C-H (Methyl)	Bending	~1450	-
-COO⁻	Symmetric Stretching	-	1406

The presence of these characteristic peaks in the spectrum of the mixture confirms the presence of both caffeine and sodium benzoate.[2] Shifts in peak positions compared to the pure components can indicate intermolecular interactions.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique for determining the mass-to-charge ratio (m/z) of ions, which allows for the determination of molecular weights and elemental composition. Electrospray ionization (ESI) is a soft ionization technique well-suited for the analysis of caffeine and sodium benzoate.

Objective: To confirm the molecular weights of caffeine and benzoate ions.

Instrumentation:

• A mass spectrometer equipped with an ESI source (e.g., a quadrupole or time-of-flight analyzer).

• An HPLC system for sample introduction is often used (LC-MS).

Sample Preparation:

• Prepare a dilute solution of caffeine-sodium benzoate (e.g., 1-10 µg/mL) in a suitable solvent mixture such as methanol/water or acetonitrile/water, often with a small amount of formic acid to promote ionization.

ESI-MS Parameters:

• Ionization Mode: Positive and Negative.

• Capillary Voltage: 3-5 kV.

• Nebulizing Gas (N₂): Flow rate and temperature optimized for signal intensity.

• Drying Gas (N₂): Flow rate and temperature optimized for desolvation.

• Mass Range: m/z 50-500.

• Positive Ion Mode: The protonated molecule of caffeine, [C₈H₁₀N₄O₂ + H]⁺, will be observed at an m/z of approximately 195.1.

• Negative Ion Mode: The benzoate anion, [C₇H₅O₂]⁻, will be observed at an m/z of approximately 121.0.

The presence of these ions confirms the identity of the two main components in the mixture.

Experimental Workflows and Logical Relationships

The characterization of caffeine-sodium benzoate follows a logical workflow, starting from basic physicochemical tests to advanced spectroscopic and crystallographic analyses.

General experimental workflow for the characterization of caffeine-sodium benzoate.

Quantitative Analysis

For quality control purposes, it is essential to quantify the amounts of caffeine and sodium benzoate in a given sample. UV-Vis spectrophotometry is a common and reliable method for this purpose.

UV-Vis Spectrophotometry: Simultaneous Equation Method

This method relies on the measurement of absorbance at two different wavelengths and solving a set of simultaneous equations.[3][4]

Objective: To determine the concentration of caffeine and sodium benzoate in a mixture.

Instrumentation:

• A dual-beam UV-Vis spectrophotometer.

Sample Preparation:

• Standard Solutions: Prepare a series of standard solutions of known concentrations of pure caffeine and pure sodium benzoate in distilled water.

• Sample Solution: Prepare a solution of the caffeine-sodium benzoate mixture of an appropriate concentration in distilled water.

Data Acquisition:

• Scan the standard solutions of caffeine and sodium benzoate from 200 to 400 nm to determine their respective wavelengths of maximum absorbance (λmax).

  • λmax for Caffeine: ~273 nm[5]

  • λmax for Sodium Benzoate: ~224 nm[5]

• Measure the absorbance of all standard solutions at both λmax values.

• Measure the absorbance of the sample solution at both λmax values.

Calculations: The concentrations of caffeine (C_caff) and sodium benzoate (C_benz) in the mixture can be calculated using the following simultaneous equations (Beer-Lambert Law):

A₁ = (ε_caff,λ₁) * b * C_caff + (ε_benz,λ₁) * b * C_benz A₂ = (ε_caff,λ₂) * b * C_caff + (ε_benz,λ₂) * b * C_benz

Where:

• A₁ and A₂ are the absorbances of the mixture at λ₁ (224 nm) and λ₂ (273 nm), respectively.

• ε_caff,λ₁ and ε_caff,λ₂ are the molar absorptivities of caffeine at λ₁ and λ₂.

• ε_benz,λ₁ and ε_benz,λ₂ are the molar absorptivities of sodium benzoate at λ₁ and λ₂.

• b is the path length of the cuvette (typically 1 cm).

The molar absorptivities are determined from the calibration curves of the standard solutions.

Workflow for quantitative analysis by UV-Vis spectrophotometry.

Conclusion

The structural elucidation and characterization of caffeine-sodium benzoate require a combination of spectroscopic and analytical techniques. NMR spectroscopy provides detailed insights into the molecular interactions in solution, while XRPD is crucial for understanding the solid-state properties. FTIR and Mass Spectrometry serve as excellent tools for qualitative identification and confirmation of the components. For quantitative analysis, UV-Vis spectrophotometry offers a reliable and accessible method. The protocols and data presented in this guide provide a solid foundation for researchers, scientists, and drug development professionals working with this important pharmaceutical combination.

References

• 1. Sodium caffeine benzoate | C15H15N4NaO4 | CID 23669229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Rapid Qualitative and Quantitative Analysis of Caffeine and Sodium Benzoate in Annaca by Infrared Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. rjptonline.org [rjptonline.org]
• 5. helixchrom.com [helixchrom.com]

The Pharmacokinetics and Pharmacodynamics of Caffeine-Sodium Benzoate in Animal Models: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caffeine-sodium benzoate (B1203000) is a combination drug frequently utilized in veterinary medicine as a central nervous system (CNS) and respiratory stimulant.[1][2] Caffeine (B1668208), a methylxanthine, is the primary active component responsible for the pharmacological effects, while sodium benzoate, a widely used preservative, is included to enhance the solubility of caffeine in aqueous solutions for injection.[3][4] This technical guide provides a comprehensive overview of the pharmacokinetics (PK) and pharmacodynamics (PD) of caffeine-sodium benzoate in various animal models, with a focus on presenting quantitative data, detailed experimental protocols, and visualizations of the underlying molecular pathways.

Pharmacodynamics: How Caffeine-Sodium Benzoate Affects the Body

The pharmacodynamic effects of the combination are primarily attributed to caffeine. Sodium benzoate, while enhancing solubility, also exhibits neuroprotective properties.[5][6]

Caffeine's Mechanism of Action

Caffeine's primary mechanism of action is the non-selective antagonism of adenosine (B11128) A1 and A2A receptors in the brain.[7] Adenosine is an inhibitory neuromodulator, and by blocking its receptors, caffeine promotes a state of arousal and CNS stimulation.[7]

The antagonism of adenosine receptors subsequently influences several neurotransmitter systems:

• Dopaminergic System: Caffeine's interaction with the dopaminergic system is complex. By blocking A1 and A2A receptors, which have antagonistic interactions with dopamine (B1211576) D1 and D2 receptors respectively, caffeine can potentiate dopaminergic neurotransmission.[7] This is believed to contribute to its stimulant effects on locomotor activity.[8] Some studies suggest that caffeine may increase the availability of dopamine D2/D3 receptors.[9]

• Glutamatergic and Acetylcholinergic Systems: Caffeine has been shown to increase the release of glutamate (B1630785) and acetylcholine (B1216132) in certain brain regions, further contributing to its excitatory effects.[7]

Sodium Benzoate's Mechanism of Action

Sodium benzoate has demonstrated neuroprotective effects through multiple pathways. One key mechanism involves the DJ-1/Akt/IKKβ/NFκB signaling pathway, which plays a role in protecting neurons from apoptosis and oxidative stress.[5][10] Sodium benzoate can upregulate DJ-1, leading to the activation of the pro-survival Akt pathway and the inhibition of apoptotic cascades.[5][10]

Pharmacokinetics: The Journey of Caffeine-Sodium Benzoate Through the Body

The pharmacokinetic profile of caffeine-sodium benzoate is influenced by the individual properties of both caffeine and benzoic acid (the active form of sodium benzoate).

Absorption

Both caffeine and sodium benzoate are rapidly absorbed following administration.[3][11] The route of administration significantly impacts the rate of absorption. Intravenous and intramuscular injections lead to rapid systemic availability.[4] Following oral administration in rats, caffeine is well-absorbed.[12] Sodium benzoate is also rapidly absorbed orally and converted to benzoic acid.[11]

Distribution

Caffeine is distributed throughout the body and readily crosses the blood-brain barrier to exert its effects on the CNS.[3]

Metabolism and Excretion

Caffeine is primarily metabolized in the liver by the cytochrome P450 enzyme system.[3] Its metabolites are then excreted by the kidneys.[3] Benzoic acid is metabolized in the liver and kidneys and is also excreted in the urine.

Quantitative Pharmacokinetic Data

The following tables summarize available quantitative pharmacokinetic data for caffeine and sodium benzoate in various animal models. It is important to note that data for the combined caffeine-sodium benzoate formulation is limited, and much of the information is derived from studies on the individual compounds.

Table 1: Pharmacokinetic Parameters of Caffeine in Animal Models

Animal Model	Dose and Route of Administration	Cmax (µg/mL)	Tmax (h)	Half-life (t½) (h)	Reference(s)
Rat	100 mg/kg (of caffeine) via subcutaneous 20% caffeine-sodium benzoate solution	Peak concentration noted	4	-	[2]
Rat	150 mg/kg (of caffeine) via subcutaneous 20% caffeine-sodium benzoate solution	Peak concentration noted	4	-	[2]
Dog (Adult)	50 mg/kg IV	-	-	6.66 ± 0.85	[13]
Dog (1-day-old puppy)	50 mg/kg IV	-	-	47.5 ± 5.35	[13]
Horse	4 mg/kg IV (in sodium benzoate solution)	~10	< 0.1 (5 minutes)	-	[9]

Note: "-" indicates data not available in the cited source.

Table 2: Pharmacokinetic Parameters of Sodium Benzoate (measured as Benzoic Acid) in Animal Models

Animal Model	Dose and Route of Administration	Cmax	Tmax (h)	Half-life (t½) (h)	Reference(s)
Human	250-2000 mg oral	Dose-proportional increase	~0.5	~0.3	[11]

Note: Specific Cmax values for different doses in this human study are not provided in a single summary table in the source. The study notes a greater than dose-proportional increase in Cmax and AUC.[11] Animal-specific data for sodium benzoate pharmacokinetics is sparse in the reviewed literature.

Experimental Protocols

This section details the methodologies for key experiments cited in this guide, providing a framework for reproducible research.

Pharmacokinetic Analysis of Caffeine and Benzoic Acid in Plasma

Objective: To determine the concentration-time profile of caffeine and benzoic acid in animal plasma following administration of caffeine-sodium benzoate.

Methodology: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) [14][15]

• Sample Collection:

  • Collect blood samples from the animal model (e.g., rat, dog) at predetermined time points post-administration into tubes containing an anticoagulant (e.g., EDTA).

  • Centrifuge the blood samples to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

• Sample Preparation (Protein Precipitation): [14]

  • To a small volume of plasma (e.g., 50 µL), add an internal standard solution.

  • Add a protein precipitation agent (e.g., acetonitrile (B52724) or methanol).

  • Vortex the mixture to ensure thorough mixing and precipitation of proteins.

  • Centrifuge the samples at high speed to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube for LC-MS/MS analysis.

• LC-MS/MS Analysis: [14][15]

  • Chromatographic Separation:

    • Use a C18 reversed-phase column for separation.

    • Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with formic acid) and an organic component (e.g., methanol (B129727) or acetonitrile).

  • Mass Spectrometric Detection:

    • Utilize a tandem mass spectrometer with an electrospray ionization (ESI) source.

    • Operate the mass spectrometer in multiple reaction monitoring (MRM) mode to specifically detect and quantify the parent and product ions of caffeine, benzoic acid, and their respective internal standards.

• Data Analysis:

  • Construct calibration curves by plotting the peak area ratios of the analytes to their internal standards against the corresponding concentrations.

  • Determine the concentrations of caffeine and benzoic acid in the plasma samples by interpolating their peak area ratios on the calibration curve.

  • Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, t½) using appropriate software.

Behavioral Assessment: Open-Field Test

Objective: To assess locomotor activity and anxiety-like behavior in rodents.

Methodology: [16]

• Apparatus: A square or circular arena with walls to prevent escape. The floor is typically divided into a central zone and a peripheral zone.

• Procedure:

  • Habituate the animal to the testing room for a specified period before the test.

  • Gently place the animal in the center of the open-field arena.

  • Allow the animal to freely explore the arena for a set duration (e.g., 5-10 minutes).

  • Record the animal's behavior using a video camera mounted above the arena.

• Data Analysis:

  • Use automated tracking software to analyze the video recordings for parameters such as:

    • Total distance traveled (a measure of locomotor activity).

    • Time spent in the center zone (an indicator of anxiety-like behavior; less time in the center suggests higher anxiety).

    • Number of entries into the center zone.

    • Rearing frequency.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate key signaling pathways and a typical experimental workflow.

Caption: Caffeine's antagonism of A1/A2A adenosine receptors and interaction with D1/D2 dopamine receptors.

Caption: Neuroprotective signaling pathway of sodium benzoate involving DJ-1.

Caption: General experimental workflow for PK/PD studies of caffeine-sodium benzoate.

Conclusion

Caffeine-sodium benzoate is a pharmacologically active agent with significant stimulant effects on the central nervous system, primarily mediated by caffeine's antagonism of adenosine receptors and subsequent modulation of dopaminergic and other neurotransmitter systems. Sodium benzoate, in addition to its role as a solubilizing agent, may contribute to the overall effect through its neuroprotective properties. While the pharmacokinetics of caffeine have been characterized in several animal models, there is a notable lack of comprehensive, quantitative pharmacokinetic data for the combined caffeine-sodium benzoate formulation. Further research is warranted to fully elucidate the pharmacokinetic profile of the combination product in different species and to explore the potential synergistic or additive pharmacodynamic effects of caffeine and sodium benzoate. The experimental protocols and pathway diagrams provided in this guide offer a framework for future investigations in this area.

References

• 1. Frontiers | Pathways and Mechanism of Caffeine Binding to Human Adenosine A2A Receptor [frontiersin.org]
• 2. Articles [globalrx.com]
• 3. americanregent.com [americanregent.com]
• 4. CAFFEINE AND SODIUM BENZOATE INJECTION, USP [dailymed.nlm.nih.gov]
• 5. Sodium Benzoate Attenuates Secondary Brain Injury by Inhibiting Neuronal Apoptosis and Reducing Mitochondria-Mediated Oxidative Stress in a Rat Model of Intracerebral Hemorrhage: Possible Involvement of DJ-1/Akt/IKK/NFκB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Natrium Benzoate Alleviates Neuronal Apoptosis via the DJ-1-Related Anti-oxidative Stress Pathway Involving Akt Phosphorylation in a Rat Model of Traumatic Spinal Cord Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Using caffeine and other adenosine receptor antagonists and agonists as therapeutic tools against neurodegenerative diseases: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. thomastobin.com [thomastobin.com]
• 10. Sodium Benzoate Attenuates Secondary Brain Injury by Inhibiting Neuronal Apoptosis and Reducing Mitochondria-Mediated Oxidative Stress in a Rat Model of Intracerebral Hemorrhage: Possible Involvement of DJ-1/Akt/IKK/NFκB Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics and Safety of Sodium Benzoate, a d-Amino Acid Oxidase (DAAO) Inhibitor, in Healthy Subjects: A Phase I, Open-label Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Caffeine has similar pharmacokinetics and behavioral effects via the i.p. and p.o. routes of administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Caffeine pharmacokinetics in young and adult dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Simultaneous determination of caffeic acid phenethyl ester and its metabolite caffeic acid in dog plasma using liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Simultaneous quantification of caffeine and its three primary metabolites in rat plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Caffeine affects the neurobehavioral impact of sodium benzoate in adolescent rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Initial Toxicity Screening of Caffeine-Sodium Benzoate in Cell Cultures: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caffeine-sodium benzoate (B1203000), a compound often utilized for its stimulant properties, is a subject of increasing interest within toxicological and pharmacological research. An initial understanding of its effects at the cellular level is crucial for any further drug development or safety assessment. This technical guide provides an in-depth overview of the in-vitro toxicity profile of caffeine-sodium benzoate, focusing on its impact on cell viability, apoptosis, and key signaling pathways. The information presented herein is a synthesis of findings from various cell culture-based studies, intended to equip researchers with the foundational knowledge for designing and interpreting their own investigations.

Data Presentation: Summary of Cytotoxic Effects

The in-vitro toxicity of caffeine (B1668208) and caffeine-sodium benzoate has been evaluated across a range of cell lines, revealing dose-dependent effects on cell viability and proliferation. The following tables summarize the key quantitative findings from these studies.

Cell Line	Assay	Treatment	Concentration	Observed Effect	Reference
Human Umbilical Vein Endothelial Cells (HUVECs)	CCK8	Caffeine-Sodium Benzoate (CSB)	High Concentration	Inhibition of cell viability, proliferation, and angiogenesis; Induction of apoptosis.	[1]
Human Breast Cancer (MCF-7)	XTT	Caffeine	5 mM	50-63% reduction in cell proliferation.	[2]
80 µM	Potential starting concentration for cytotoxic effect.	[2]
Human Glioblastoma (C6 and U87MG)	MTT	Caffeine	0.5 mM	No effect on cell viability, but inhibition of proliferation and induction of apoptosis.
1 mM	Reduced cell viability to less than 70%.
Human Colorectal Adenocarcinoma (HT-29)	Alamar Blue	Caffeine	0.25 mM	Approximate IC₅₀ for metabolic activity.	[3]
Human Foreskin Fibroblasts (HFF)	Trypan Blue	Caffeine	Increasing Conc.	Dose-dependent increase in cell death.	[3]
Human Metastatic Cutaneous Melanoma (SK-MEL-28)	MTT	Caffeine	0.5 mM - 6.0 mM	Substantial decrease in cell viability.
Human Osteoblasts	Cell Viability Assay	Caffeine	> 0.5 mM	Dose-dependent decrease in cell viability.	[4]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. This section outlines the core experimental protocols utilized in the cited studies for assessing the cytotoxicity of caffeine-sodium benzoate.

Cell Viability and Proliferation Assays

a) MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay assesses cell metabolic activity. Viable cells with active mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, yielding a purple formazan (B1609692) product that is quantifiable by spectrophotometry.

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of caffeine-sodium benzoate and appropriate controls (vehicle, untreated).

  • Incubate for the desired time period (e.g., 24, 48, 72 hours).

  • Add MTT solution (typically 0.5 mg/mL final concentration) to each well and incubate for 2-4 hours at 37°C.

  • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO, isopropanol (B130326) with HCl).

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

b) CCK-8 (Cell Counting Kit-8) Assay

This assay utilizes a highly water-soluble tetrazolium salt, WST-8, which is reduced by dehydrogenases in living cells to produce a yellow-colored formazan dye.

• Procedure:

  • Plate and treat cells as described for the MTT assay.

  • Following the treatment period, add 10 µL of CCK-8 solution to each well of the 96-well plate.

  • Incubate the plate for 1-4 hours in a CO₂ incubator.

  • Measure the absorbance at 450 nm using a microplate reader. The intensity of the yellow color is proportional to the number of viable cells.[1][5]

Apoptosis Detection

TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) Assay

The TUNEL assay is used to detect DNA fragmentation, a hallmark of late-stage apoptosis.

• Procedure:

  • Culture and treat cells on glass coverslips or in chamber slides.

  • Fix the cells with a formaldehyde-based fixative.

  • Permeabilize the cells to allow entry of the labeling enzyme (e.g., with Triton X-100).

  • Incubate the cells with a reaction mixture containing Terminal deoxynucleotidyl transferase (TdT) and labeled dUTPs (e.g., BrdUTP or fluorescently labeled dUTP). TdT catalyzes the addition of these dUTPs to the 3'-hydroxyl ends of fragmented DNA.

  • If using indirectly labeled dUTPs, follow with an incubation step with a fluorescently labeled antibody or streptavidin conjugate that recognizes the label.

  • Counterstain the nuclei with a DNA dye (e.g., DAPI or Hoechst).

  • Visualize the cells using fluorescence microscopy. Apoptotic cells will exhibit bright nuclear fluorescence.[1]

Angiogenesis Assay

Matrigel Tube Formation Assay

This assay assesses the ability of endothelial cells to form capillary-like structures (tubes) in vitro, a key process in angiogenesis.

• Procedure:

  • Thaw Matrigel on ice and coat the wells of a 96-well plate. Allow the Matrigel to solidify at 37°C.

  • Harvest and resuspend endothelial cells (e.g., HUVECs) in media containing the desired concentrations of caffeine-sodium benzoate.

  • Seed the cells onto the solidified Matrigel.

  • Incubate for a period of 4-18 hours, allowing for tube formation.

  • Image the tube-like structures using a microscope.

  • Quantify angiogenesis by measuring parameters such as the number of nodes, number of branches, and total tube length using image analysis software.[1]

Western Blot Analysis for Signaling Pathways

Western blotting is used to detect and quantify specific proteins in a cell lysate, providing insights into the activation or inhibition of signaling pathways.

• Procedure:

  • Treat cells with caffeine-sodium benzoate for the desired time.

  • Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors to preserve the protein phosphorylation state.

  • Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

  • Block the membrane with a blocking agent (e.g., non-fat milk or BSA) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the target protein (e.g., phospho-ERK, total ERK, phospho-Akt, total Akt).

  • Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Quantify band intensities using densitometry and normalize to a loading control (e.g., β-actin or GAPDH).[1]

Visualization of Key Cellular Processes and Signaling Pathways

Experimental Workflow for In-Vitro Toxicity Screening

The following diagram outlines a typical workflow for the initial toxicity screening of a compound like caffeine-sodium benzoate in cell cultures.

Experimental workflow for in-vitro toxicity screening.

Signaling Pathways Modulated by Caffeine-Sodium Benzoate

Studies indicate that caffeine-sodium benzoate can exert its cytotoxic effects by modulating key signaling pathways that regulate cell survival, proliferation, and apoptosis.

1. MAPK (Mitogen-Activated Protein Kinase) Signaling Pathway

The MAPK pathway is crucial in regulating cellular processes including proliferation, differentiation, and apoptosis. In HUVECs, caffeine-sodium benzoate has been shown to activate this pathway, leading to cellular injury.[1]

MAPK pathway activation by Caffeine-Sodium Benzoate.

2. PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a critical pro-survival pathway. Caffeine has been demonstrated to inhibit this pathway, leading to the induction of autophagy and apoptosis.

Inhibition of the PI3K/Akt/mTOR pathway by Caffeine.

Conclusion

The initial in-vitro toxicity screening of caffeine-sodium benzoate reveals a complex cellular response that is dependent on both the concentration and the cell type. The compound has been shown to inhibit cell viability and proliferation, and induce apoptosis in various cell lines. These effects appear to be mediated, at least in part, through the modulation of the MAPK and PI3K/Akt/mTOR signaling pathways. The experimental protocols and data presented in this guide serve as a foundational resource for researchers investigating the cellular and molecular effects of caffeine-sodium benzoate. Further studies are warranted to fully elucidate the mechanisms of action and to translate these in-vitro findings to in-vivo models.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. ibidi.com [ibidi.com]
• 5. bosterbio.com [bosterbio.com]

An In-depth Technical Guide to the Metabolic Pathways of Caffeine-Sodium Benzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Caffeine-sodium benzoate (B1203000) is a combination drug historically used as a central nervous system stimulant and for the treatment of respiratory depression. While the metabolic fates of caffeine (B1668208) and sodium benzoate as individual compounds are well-characterized, their metabolic interplay when co-administered is less understood. This technical guide provides a comprehensive overview of the distinct metabolic pathways of caffeine and sodium benzoate, supported by quantitative data, detailed experimental protocols, and pathway visualizations. The guide is intended to serve as a foundational resource for researchers and professionals in drug development, facilitating a deeper understanding of the pharmacokinetics and metabolism of this combination product.

Introduction

Caffeine, a methylxanthine, is a widely consumed psychoactive substance, while sodium benzoate is a commonly used preservative and a treatment for urea (B33335) cycle disorders.[1][2] The combination of caffeine and sodium benzoate has been utilized therapeutically, with sodium benzoate increasing the solubility of caffeine.[3] Understanding the metabolic pathways of each component is crucial for predicting their efficacy, potential drug-drug interactions, and toxicity profiles. This guide delves into the intricate metabolic journeys of both caffeine and sodium benzoate.

Metabolic Pathway of Caffeine

Caffeine is almost entirely metabolized in the liver, with less than 3% excreted unchanged in the urine.[4][5] The metabolism is a two-phase process involving primary and secondary enzymatic modifications.

Primary Metabolism: The Role of Cytochrome P450

The initial and rate-limiting step in caffeine metabolism is primarily mediated by the cytochrome P450 (CYP) enzyme system, with CYP1A2 being the major contributor, responsible for over 95% of the primary metabolism.[5][6] This phase involves demethylation and oxidation reactions, leading to the formation of three primary metabolites:

• Paraxanthine (1,7-dimethylxanthine): This is the principal metabolite, accounting for approximately 70-80% of caffeine metabolism via N-3 demethylation.[4][5]

• Theobromine (3,7-dimethylxanthine): Formed through N-1 demethylation, accounting for about 7-8% of caffeine metabolism.[4][5]

• Theophylline (1,3-dimethylxanthine): Arising from N-7 demethylation, also constituting around 7-8% of the metabolic process.[4][5]

A smaller portion of caffeine (approximately 15%) undergoes C-8 hydroxylation to form 1,3,7-trimethyluric acid.[5] While CYP1A2 is the main enzyme, other isoforms such as CYP2C8, CYP2C9, and CYP3A4 have also been shown to participate in the primary metabolism of caffeine in vitro.[5]

Diagram 1: Primary Metabolic Pathways of Caffeine.

Secondary Metabolism of Paraxanthine

Paraxanthine, the major primary metabolite of caffeine, undergoes further metabolism, contributing to a variety of secondary metabolites found in urine. These reactions are catalyzed by several enzymes, including CYP1A2, CYP2A6, N-acetyltransferase 2 (NAT2), and xanthine (B1682287) oxidase (XO).[4][5] The major secondary metabolites include:

• 1,7-Dimethyluric acid (17U)

• 1-Methylxanthine (1X)

• 1-Methyluric acid (1U)

• 5-acetylamino-6-formylamino-3-methyluracil (AFMU)

Diagram 2: Secondary Metabolism of Paraxanthine.

Metabolic Pathway of Sodium Benzoate

The human body rapidly metabolizes and clears sodium benzoate. The primary metabolic pathway is conjugation with the amino acid glycine (B1666218) to form hippuric acid, which is then excreted in the urine.[1] This process occurs mainly in the liver and kidneys.[7][8]

The metabolic conversion of benzoate to hippuric acid involves a two-step enzymatic reaction that takes place in the mitochondrial matrix:[9]

• Activation of Benzoic Acid: Benzoic acid is first converted to its active form, benzoyl-CoA, by the enzyme butyrate-CoA ligase (also known as acyl-CoA synthetase).[1][10] This reaction requires ATP.

• Glycine Conjugation: Benzoyl-CoA then reacts with glycine, catalyzed by the enzyme glycine N-acyltransferase (GLYAT), to form hippuric acid and release coenzyme A.[1][10]

A minor metabolic pathway for sodium benzoate involves conjugation with glucuronic acid to form 1-benzoylglucuronic acid.[11]

Diagram 3: Metabolic Pathway of Sodium Benzoate.

Metabolic Interaction of Caffeine and Sodium Benzoate

Currently, there is a lack of direct scientific evidence from published, peer-reviewed literature detailing the metabolic interactions between caffeine and sodium benzoate when administered as a combined formulation. While one source mentions that caffeine has been reported to increase its own metabolism and that of other drugs, specific studies on its interaction with sodium benzoate's metabolic pathway are not available.[12]

Potential, yet unproven, areas of interaction could theoretically include:

• Competition for Co-factors: Both pathways utilize ATP. However, given the abundance of ATP, significant competition is unlikely.

• Enzyme Inhibition/Induction: It is unknown if sodium benzoate or its metabolites affect the activity of CYP1A2 or other enzymes involved in caffeine metabolism. Conversely, it is not known if caffeine or its metabolites influence the activity of butyrate-CoA ligase or glycine N-acyltransferase.

Further research is required to elucidate any potential metabolic interplay between these two compounds.

Quantitative Data on Metabolism

The following tables summarize key quantitative parameters related to the metabolism of caffeine and sodium benzoate.

Table 1: Pharmacokinetic Parameters of Caffeine and its Primary Metabolites

Compound	Cmax (µM)	Tmax (h)	Half-life (h)
Caffeine	10.50	1.2	4 to 5
Paraxanthine	3.36	-	-
1-Methyluric acid	1.44	-	-
1-Methylxanthine	1.27	-	-

Data compiled from studies on healthy subjects after coffee consumption.[5][13]

Table 2: Kinetic Parameters of Key Metabolizing Enzymes

Enzyme	Substrate	Km	Vmax	Source
CYP1A2	Caffeine (N3-demethylation)	500 µM (range 220-1200)	250 pmol/mg protein/min (range 115-450)	[14]
Glycine N-acyltransferase	Benzoyl-CoA	~10⁻⁵ M	-	[15]
Glycine N-acyltransferase	Glycine	>10⁻³ M	-	[15]

Experimental Protocols

This section provides an overview of methodologies for studying the metabolism of caffeine and sodium benzoate.

In Vitro Caffeine Metabolism Assay Using Human Liver Microsomes

This protocol is adapted from methodologies described for studying caffeine metabolism in vitro.[1][14][16][17][18]

Objective: To determine the kinetics of caffeine metabolism and the formation of its primary metabolites by human liver microsomes.

Materials:

• Human liver microsomes (commercially available)

• Caffeine standard

• [3-¹⁴C-methyl]caffeine (for radiometric detection)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Terminating solution (e.g., perchloric acid or ice-cold acetonitrile)

• HPLC system with UV or radiometric detector

• C18 reverse-phase HPLC column

Procedure:

• Incubation Mixture Preparation: In a microcentrifuge tube, prepare the incubation mixture containing phosphate buffer, human liver microsomes, and caffeine (or radiolabeled caffeine) at various concentrations.

• Pre-incubation: Pre-incubate the mixture at 37°C for a few minutes to allow temperature equilibration.

• Initiation of Reaction: Start the metabolic reaction by adding the NADPH regenerating system.

• Incubation: Incubate at 37°C for a specified time (e.g., 15-60 minutes). The incubation time should be within the linear range of metabolite formation.

• Termination of Reaction: Stop the reaction by adding a terminating solution.

• Sample Preparation: Centrifuge the mixture to pellet the protein. Collect the supernatant for analysis.

• HPLC Analysis: Inject the supernatant into the HPLC system. Separate caffeine and its metabolites using a C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile and water).

• Detection and Quantification: Detect the analytes using a UV detector (at ~273-280 nm) or a radiometric detector. Quantify the metabolites by comparing their peak areas to those of known standards.

Diagram 4: In Vitro Caffeine Metabolism Workflow.

HPLC Method for Hippuric Acid Determination in Urine

This protocol is a generalized procedure based on common HPLC methods for hippuric acid analysis.

Objective: To quantify the amount of hippuric acid in a urine sample.

Materials:

• Urine sample

• Hippuric acid standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or formic acid (for mobile phase pH adjustment)

• Syringe filters (0.45 µm)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

Procedure:

• Standard Preparation: Prepare a stock solution of hippuric acid and a series of calibration standards by diluting the stock solution.

• Sample Preparation: Dilute the urine sample with water or mobile phase. Filter the diluted sample through a syringe filter.

• HPLC Analysis:

  • Set up the HPLC system with a C18 column.

  • The mobile phase is typically a mixture of acetonitrile and an acidic aqueous solution (e.g., water with phosphoric or formic acid).

  • Set the UV detector to a wavelength of approximately 228-230 nm.

  • Inject the prepared standards and samples.

• Quantification: Identify the hippuric acid peak in the chromatograms based on the retention time of the standard. Construct a calibration curve by plotting the peak area of the standards against their concentrations. Use the calibration curve to determine the concentration of hippuric acid in the urine sample.

Conclusion

The metabolic pathways of caffeine and sodium benzoate are well-defined as separate entities. Caffeine metabolism is a complex, multi-step process predominantly driven by CYP1A2, leading to the formation of various demethylated and oxidized metabolites. Sodium benzoate, in contrast, undergoes a more straightforward conjugation with glycine to form hippuric acid. While the individual pathways are clear, the potential for metabolic interaction between these two compounds when co-administered remains an area for future investigation. The quantitative data and experimental protocols provided in this guide offer a solid foundation for researchers and drug development professionals to further explore the pharmacokinetics and metabolism of caffeine-sodium benzoate. A thorough understanding of these metabolic pathways is essential for optimizing therapeutic use and ensuring the safety of this combination drug.

References

• 1. Biotransformation of caffeine in human liver microsomes from foetuses, neonates, infants and adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. woodlibrarymuseum.org [woodlibrarymuseum.org]
• 3. Caffeine as a metabolic probe: a comparison of the metabolic ratios used to assess CYP1A2 activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics of Caffeine: A Systematic Analysis of Reported Data for Application in Metabolic Phenotyping and Liver Function Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ClinPGx [clinpgx.org]
• 6. Determination of urine caffeine and its metabolites by use of high-performance liquid chromatography-tandem mass spectrometry: estimating dietary caffeine exposure and metabolic phenotyping in population studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lnhlifesciences.org [lnhlifesciences.org]
• 8. Pharmacokinetic Profile of Caffeine and Its Two Main Metabolites in Dried Blood Spots After Five Different Oral Caffeine Administration Forms-A Randomized Crossover Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Glycine N-acyltransferase - Wikipedia [en.wikipedia.org]
• 11. Sulforaphane and its analogues inhibit CYP1A1 and CYP1A2 activity induced by benzo[a]pyrene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. CAFFEINE AND SODIUM BENZOATE INJECTION, USP [dailymed.nlm.nih.gov]
• 13. Pharmacokinetics of caffeine and its metabolites in plasma and urine after consuming a soluble green/roasted coffee blend by healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Determination of P4501A2 activity in human liver microsomes using [3-14C-methyl]caffeine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Benzoyl-coenzyme A:glycine N-acyltransferase and phenylacetyl-coenzyme A:glycine N-acyltransferase from bovine liver mitochondria. Purification and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Assay of caffeine metabolism in vitro by human liver microsomes using radio-high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Biotransformation of caffeine in human liver microsomes from foetuses, neonates, infants and adults - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Biotransformation of caffeine by microsomes from human liver. Kinetics and inhibition studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Simultaneous Quantification of Caffeine and Sodium Benzoate using High-Performance Liquid Chromatography (HPLC)

AN-HPLC-001

Introduction

Caffeine (B1668208), a central nervous system stimulant, and sodium benzoate (B1203000), a widely used preservative, are often found in combination in various pharmaceutical formulations, energy drinks, and other beverages.[1] The accurate and simultaneous quantification of these two compounds is crucial for quality control, ensuring product safety, and adhering to regulatory standards.[1][2] This application note presents a robust and validated High-Performance Liquid Chromatography (HPLC) method for the simultaneous determination of caffeine and sodium benzoate.

Principle

This method utilizes reversed-phase HPLC (RP-HPLC) with UV detection.[3] The separation is achieved on a C18 stationary phase, which is non-polar. The mobile phase, a mixture of a polar organic solvent and an aqueous buffer, carries the sample through the column. Due to the differing polarities of caffeine and sodium benzoate, they interact differently with the stationary phase, leading to their separation. The eluted compounds are then detected by a UV detector at a wavelength where both analytes exhibit significant absorbance. The concentration of each analyte is determined by comparing its peak area to that of a known standard.

Experimental Protocols

1. Materials and Reagents

• Caffeine reference standard (≥99% purity)

• Sodium benzoate reference standard (≥99% purity)

• HPLC grade methanol

• HPLC grade acetonitrile (B52724)

• Potassium phosphate (B84403) monobasic (KH2PO4)

• Orthophosphoric acid (H3PO4)

• Deionized water (18.2 MΩ·cm)

• 0.45 µm membrane filters

2. Instrumentation

• HPLC system equipped with a quaternary or binary pump, an autosampler, a column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Data acquisition and processing software.

3. Chromatographic Conditions

A summary of the optimized chromatographic conditions is presented in the table below.

Parameter	Condition
Column	C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile : Phosphate Buffer (pH 3.8) (15:85, v/v)[4][5][6]
Flow Rate	1.0 mL/min[4][5][6][7][8]
Injection Volume	20 µL
Column Temperature	25 °C[4][5][6]
Detection Wavelength	230 nm[4][5][6][8]
Run Time	Approximately 10 minutes

4. Preparation of Solutions

• Phosphate Buffer (pH 3.8): Dissolve an appropriate amount of potassium phosphate monobasic in deionized water to make a 20 mM solution. Adjust the pH to 3.8 using orthophosphoric acid. Filter the buffer through a 0.45 µm membrane filter.

• Mobile Phase: Mix acetonitrile and the prepared phosphate buffer in a ratio of 15:85 (v/v). Degas the mobile phase before use.

• Standard Stock Solution (1000 µg/mL): Accurately weigh and dissolve 100 mg of caffeine and 100 mg of sodium benzoate in separate 100 mL volumetric flasks with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solutions with the mobile phase to achieve concentrations ranging from 1 µg/mL to 50 µg/mL for both caffeine and sodium benzoate.

5. Sample Preparation

• Liquid Samples (e.g., Beverages): Degas the sample by sonication. Filter an appropriate volume of the sample through a 0.45 µm syringe filter. Dilute the filtered sample with the mobile phase to fall within the calibration range if necessary.

• Solid Samples (e.g., Tablets): Weigh and finely powder a representative number of tablets. Accurately weigh a portion of the powder equivalent to the average tablet weight and transfer it to a volumetric flask. Add a suitable volume of mobile phase, sonicate to dissolve the active ingredients, and then dilute to the mark with the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection.

Data Presentation

The quantitative performance of this method was evaluated through a validation study. The key validation parameters are summarized in the table below.

Parameter	Caffeine	Sodium Benzoate
Retention Time (min)	~4.5	~3.2
Linearity Range (µg/mL)	1 - 50	1 - 50
Correlation Coefficient (r²)	> 0.999	> 0.999
Limit of Detection (LOD) (µg/mL)	0.015[4]	0.025[4]
Limit of Quantification (LOQ) (µg/mL)	0.049[4]	0.083[4]
Accuracy (% Recovery)	98 - 102%	98 - 102%
Precision (%RSD)	< 2%	< 2%

Mandatory Visualization

Caption: Experimental workflow for HPLC analysis.

Caption: Chemical structures in the formulation.

References

• 1. helixchrom.com [helixchrom.com]
• 2. researchgate.net [researchgate.net]
• 3. pages.mtu.edu [pages.mtu.edu]
• 4. Development and validation of an RP-HPLC method for the determination of caffeine and preservatives (sodium benzoate and potassium sorbate) in sports and energy drinks | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. ProQuest - ProQuest [proquest.com]
• 7. HPLC determinaion of caffeine and sodium benzoate tablets [journal11.magtechjournal.com]
• 8. Development and Validation of HPLC Method for the Simultaneous Determination of Five Food Additives and Caffeine in Soft Drinks - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: UV Spectrophotometric Assay for Simultaneous Analysis of Caffeine and Sodium Benzoate

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the simultaneous quantitative analysis of Caffeine and Sodium Benzoate in pharmaceutical formulations using UV-Visible Spectrophotometry. The described method, based on the simultaneous equation (Vierordt's) method, is a simple, cost-effective, and rapid approach suitable for routine quality control. This method leverages the differential absorption of UV light by the two compounds at their respective wavelengths of maximum absorbance (λmax) to determine the concentration of each component in a mixture without prior separation.[1][2] All quantitative data and validation parameters are summarized for clarity, and a detailed experimental workflow is provided.

Principle of the Method

The simultaneous equation method is based on the principle that the absorbance of a mixture at a specific wavelength is the sum of the individual absorbances of its components (Beer-Lambert Law). By measuring the absorbance of the sample mixture at the λmax of both Caffeine (λ1) and Sodium Benzoate (λ2), a set of two simultaneous equations can be constructed to solve for the unknown concentrations of each analyte.[3][4]

The λmax for Caffeine is consistently observed around 272-274 nm, while the λmax for Sodium Benzoate is found at approximately 224-227 nm.[5][6][7] Distilled water is a suitable solvent for this analysis.[3][5]

The following equations are used:

At λ1 (λmax of Caffeine, ~273 nm): A1 = (ax1 * C_caff) + (ay1 * C_benz)

At λ2 (λmax of Sodium Benzoate, ~224 nm): A2 = (ax2 * C_caff) + (ay2 * C_benz)

Where:

• A1 and A2 are the absorbances of the sample mixture at λ1 and λ2, respectively.

• C_caff and C_benz are the concentrations of Caffeine and Sodium Benzoate in the sample.

• ax1 and ax2 are the absorptivities of Caffeine at λ1 and λ2.

• ay1 and ay2 are the absorptivities of Sodium Benzoate at λ1 and λ2.

Instrumentation and Reagents

• Instrument: A dual-beam UV-Visible Spectrophotometer with a spectral bandwidth of 1 nm or less, equipped with 1 cm matched quartz cuvettes.

• Apparatus: Calibrated volumetric flasks (10 mL, 50 mL, 100 mL), analytical balance, pipettes, beakers.

• Reagents:

  • Caffeine (Reference Standard)

  • Sodium Benzoate (Reference Standard)

  • Distilled Water (HPLC grade or equivalent)

  • Sample for analysis (e.g., Caffeine and Sodium Benzoate Injection)

Experimental Protocols

Preparation of Standard Stock Solutions (100 µg/mL)

• Caffeine Stock Solution (100 ppm): Accurately weigh 10 mg of Caffeine reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to the mark with distilled water. This yields a 100 µg/mL (100 ppm) solution.

• Sodium Benzoate Stock Solution (100 ppm): Accurately weigh 10 mg of Sodium Benzoate reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to the mark with distilled water to get a 100 µg/mL (100 ppm) solution.[3]

Determination of λmax and Absorptivity Values

• Preparation of Working Standards (10 µg/mL): From each 100 µg/mL stock solution, pipette 1 mL and transfer to separate 10 mL volumetric flasks. Dilute to the mark with distilled water to obtain 10 µg/mL (10 ppm) working standard solutions of Caffeine and Sodium Benzoate.[3]

• Scanning for λmax:

  • Scan the 10 µg/mL Caffeine solution from 400 nm to 200 nm using distilled water as a blank to determine its λmax (λ1). This should be approximately 273 nm.[3][6]

  • Scan the 10 µg/mL Sodium Benzoate solution over the same range to determine its λmax (λ2). This should be approximately 224 nm.[3][6]

• Measurement of Absorptivity:

  • Measure the absorbance of the 10 µg/mL Caffeine solution at both λ1 and λ2.

  • Measure the absorbance of the 10 µg/mL Sodium Benzoate solution at both λ1 and λ2.[3]

  • Calculate the absorptivity (A 1%, 1cm) for each compound at both wavelengths using the formula: Absorptivity = Absorbance / (Concentration in g/100mL).

Preparation of Sample Solution

This protocol assumes a sample formulation containing 125 mg/mL of Caffeine and 125 mg/mL of Sodium Benzoate.[1][6]

• Initial Dilution: Accurately transfer 1 mL of the injection sample into a 100 mL volumetric flask and dilute to volume with distilled water. This is a 100-fold dilution.

• Second Dilution: Transfer 1 mL of the solution from the previous step into another 100 mL volumetric flask and dilute to volume with distilled water. This results in a final theoretical concentration of approximately 12.5 µg/mL for each analyte.

• Final Working Solution: For analysis, a further dilution may be required to bring the concentration into the linear range (e.g., 10 µg/mL). For instance, transfer 8 mL of the second dilution into a 10 mL volumetric flask and dilute to the mark to achieve a theoretical concentration of 10 µg/mL for each component.

Spectrophotometric Measurement of the Sample

• Set the spectrophotometer to measure absorbance at the predetermined λ1 (~273 nm) and λ2 (~224 nm).

• Use distilled water to zero the instrument (blank).

• Measure the absorbance of the final prepared sample solution at both λ1 (A1) and λ2 (A2).

Data Presentation and Calculations

Summary of Spectrophotometric Parameters

Parameter	Caffeine	Sodium Benzoate	Reference
Wavelength of Max. Absorbance (λmax)	~273 nm	~224 nm	[6]
Isobestic Point	\multicolumn{2}{	c	}{~242 nm}
Solvent	\multicolumn{2}{	c	}{Distilled Water}

Method Validation Data Summary

Parameter	Caffeine	Sodium Benzoate	Reference
Linearity Range	5 - 30 µg/mL	5 - 30 µg/mL	[5]
Correlation Coefficient (R²)	> 0.998	> 0.998	[5]
% Recovery (Accuracy)	97.78%	97.78%	[5]
Precision (%RSD)	< 2%	< 2%	[5]
Limit of Detection (LOD)	0.3481 µg/mL	0.3552 µg/mL	[5]
Limit of Quantification (LOQ)	1.0548 µg/mL	1.0763 µg/mL	[5]

Calculation of Concentrations

Using the absorptivity values determined in section 3.2 and the measured absorbances of the sample (A1 and A2), solve the simultaneous equations for C_caff and C_benz.

C_caff = (A2ay1 - A1ay2) / (ax2ay1 - ax1ay2) C_benz = (A1ax2 - A2ax1) / (ax2ay1 - ax1ay2)

The final amount of each drug in the original formulation can be calculated by multiplying the resulting concentration by the total dilution factor.

Visualized Workflow and Logic

The following diagrams illustrate the logical workflow of the experimental protocol.

Caption: Experimental workflow for simultaneous analysis.

References

• 1. youtube.com [youtube.com]
• 2. rjptonline.org [rjptonline.org]
• 3. youtube.com [youtube.com]
• 4. ijrat.org [ijrat.org]
• 5. researchgate.net [researchgate.net]
• 6. ijpcbs.com [ijpcbs.com]
• 7. Simultenious Estimation of Sodium Benzoate and Caffeine in Soft Drinks by UV Spectroscopy [ouci.dntb.gov.ua]

Application Notes and Protocols for Caffeine-Sodium Benzoate Administration in Rodent Models of Respiratory Depression

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of caffeine-sodium benzoate (B1203000) in rodent models of respiratory depression. This document is intended to guide researchers in designing and executing studies to evaluate the efficacy of caffeine-sodium benzoate as a respiratory stimulant.

Introduction

Caffeine (B1668208), a methylxanthine, is a well-known central nervous system (CNS) stimulant that also exerts significant effects on the respiratory system.[1][2][3] Its primary mechanism of action involves the antagonism of adenosine (B11128) A1 and A2A receptors, which leads to stimulation of the medullary respiratory centers, increased sensitivity to carbon dioxide, and enhanced diaphragmatic contractility.[1][2][4] In clinical practice, caffeine is widely used to treat apnea (B1277953) of prematurity in neonates.[2][5] The addition of sodium benzoate to caffeine preparations serves to increase the solubility and stability of caffeine, facilitating its administration in aqueous solutions for injection.[6][7][8]

Mechanism of Action

Caffeine's respiratory stimulant effects are primarily attributed to its role as a non-selective adenosine receptor antagonist.[2][4] Adenosine, a neuromodulator, typically inhibits inspiratory neurons, leading to respiratory depression.[4][6] By blocking adenosine receptors, caffeine disinhibits these neurons, resulting in several physiological responses that counteract respiratory depression:

• Stimulation of the Medullary Respiratory Center: Caffeine enhances the activity of the respiratory control center in the brainstem.[1][2][5]

• Increased Sensitivity to Carbon Dioxide: It lowers the threshold for the respiratory centers to respond to changes in blood carbon dioxide levels.[1][2][5]

• Enhanced Diaphragmatic Contractility: Caffeine improves the strength and endurance of the diaphragm, the primary muscle of respiration.[1][2][5]

These actions collectively lead to an increase in minute ventilation, an improved respiratory pattern, and a reduction in hypoxic respiratory depression.[1]

Signaling Pathway

The following diagram illustrates the proposed signaling pathway for caffeine's action on respiratory control.

Caption: Signaling pathway of caffeine in respiratory stimulation.

Data Presentation

The following tables summarize quantitative data on the effects of caffeine administration in rodent models from various studies.

Table 1: Effects of Caffeine on Respiratory Parameters in Sprague-Dawley Rats

Dose (mg/kg, IV)	Respiratory Rate	Tidal Volume	Minute Volume	Timeframe of Effect
2	No significant change	No significant change	No significant change	0.25 to 1.5 hours
6	Significant increase	Remarkable reduction	Significant increase	0.25 to 1.5 hours
20	Significant increase	Remarkable reduction	Significant increase	0.25 to 1.5 hours

Data extracted from a study on the respiratory safety pharmacology of caffeine in male Sprague-Dawley rats.[9]

Table 2: Reported Dosages of Caffeine in Rodent Studies

Rodent Model	Dose (mg/kg)	Route of Administration	Observed Effects
Rat Pups	15	Not specified	22% increase in ventilation response, 15% increase in tidal volume.[4]
Rat Pups	20	Not specified	Increase in minute volume, negatively correlated with apnea frequency.[4]
WT C57/bl6 Rats	5	Not specified	Reduced presence of CD69+ and CD8 in the brain.[4]
Murine Model (GM-IVH)	10 and 20	Not specified	Reduced hemorrhage burden, neuroprotective effect.[4]
Mice	10	Not specified	Partial reversal of oxycodone-induced respiratory depression at a single time point.[10]
Mice	6.25 - 25	i.p.	Stimulation of locomotor activity.[11]
Mice	100	i.p.	Depression of locomotor activity.[11]
Developing Rats	10	i.p.	Age-dependent respiratory stimulant effects.[12]
Adolescent Rats	30	i.p.	Increased motor activity.[13]

Experimental Protocols

The following are detailed methodologies for key experiments involving the administration of caffeine-sodium benzoate in rodent models of respiratory depression.

Protocol 1: Induction of Respiratory Depression and Reversal by Caffeine-Sodium Benzoate

This protocol describes a general procedure for inducing respiratory depression using a CNS depressant and subsequently administering caffeine-sodium benzoate to assess its restorative effects.

Materials:

• Rodents (e.g., Sprague-Dawley rats or Swiss Webster mice)

• CNS depressant (e.g., an opioid like oxycodone or a barbiturate)

• Caffeine-sodium benzoate solution (sterile, for injection)

• Saline solution (sterile, for control)

• Whole-body plethysmography (WBP) system for respiratory monitoring

• Animal scale

• Syringes and needles for administration

Experimental Workflow Diagram:

Caption: Experimental workflow for respiratory depression and reversal.

Procedure:

• Animal Acclimatization: Acclimate the rodents to the whole-body plethysmography chambers for a specified period (e.g., 30 minutes) for 1-2 days prior to the experiment to minimize stress-induced respiratory changes.[10]

• Baseline Measurement: On the day of the experiment, place the animals in the WBP chambers and record baseline respiratory parameters (respiratory rate, tidal volume, and minute volume) for a stable period (e.g., 15-30 minutes).

• Induction of Respiratory Depression: Administer a pre-determined dose of a CNS depressant (e.g., oxycodone) via an appropriate route (e.g., intraperitoneal or subcutaneous injection). The dose should be sufficient to cause a significant and stable depression of respiration.

• Treatment Administration: Once respiratory depression is established and stable, administer caffeine-sodium benzoate or a vehicle control (saline) via the desired route (e.g., intravenous, intraperitoneal, or subcutaneous injection). Dosages can be selected based on the data in Table 2, with consideration for the specific research question.

• Post-Treatment Monitoring: Continue to monitor respiratory parameters using the WBP system for a defined period post-administration (e.g., 60-120 minutes) to assess the onset, magnitude, and duration of the effects of caffeine-sodium benzoate.

• Data Analysis: Analyze the collected respiratory data. Compare the changes in respiratory parameters between the caffeine-sodium benzoate treated group and the vehicle control group to determine the efficacy of the treatment.

Protocol 2: Preparation and Administration of Caffeine-Sodium Benzoate Solution

This protocol outlines the preparation of a caffeine-sodium benzoate solution for injection.

Materials:

• Caffeine powder (USP grade)

• Sodium benzoate powder (USP grade)

• Sterile water for injection

• Sterile vials

• 0.22 µm sterile filter

• pH meter and adjustment solutions (if necessary)

• Analytical balance

Procedure:

• Weighing: Accurately weigh the required amounts of caffeine and sodium benzoate. A common ratio is 1:1 by weight.

• Dissolving: Dissolve the caffeine and sodium benzoate in sterile water for injection. Gentle warming and stirring may be required to facilitate dissolution. Sodium benzoate significantly increases the solubility of caffeine in water.[7][8]

• Sterile Filtration: Once completely dissolved, sterile-filter the solution through a 0.22 µm filter into a sterile vial.

• Concentration Calculation: The final concentration of the solution should be calculated based on the amount of caffeine and the final volume. For example, a solution containing 250 mg of caffeine-sodium benzoate per mL would provide 125 mg of caffeine per mL.

• Administration: Administer the prepared solution to the rodents via the chosen route (intravenous, intraperitoneal, or subcutaneous). The injection volume should be appropriate for the size of the animal. For intravenous administration, a slow infusion is recommended.[14]

Conclusion

Caffeine-sodium benzoate is a valuable tool for studying respiratory pharmacology in rodent models. The protocols and data presented here provide a foundation for researchers to design and conduct experiments to investigate its efficacy in reversing respiratory depression. Careful consideration of the animal model, dosage, and route of administration is crucial for obtaining reliable and reproducible results.

References

• 1. The Role of Caffeine in Non-Invasive Respiratory Support - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Caffeine therapy in preterm infants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. publications.aap.org [publications.aap.org]
• 4. mdpi.com [mdpi.com]
• 5. droracle.ai [droracle.ai]
• 6. What is the mechanism of Caffeine Citrate? [synapse.patsnap.com]
• 7. woodlibrarymuseum.org [woodlibrarymuseum.org]
• 8. Caffeine sodium benzoate | 8000-95-1 | FC178379 [biosynth.com]
• 9. Respiratory Safety Pharmacological Testing with Single Intravenous Administration of Caffeine in Sprague-Dawley Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Theophylline Reverses Oxycodone’s but Not Fentanyl’s Respiratory Depression in Mice While Caffeine Is Ineffective Against Both Opioids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The stimulant effects of caffeine on locomotor behaviour in mice are mediated through its blockade of adenosine A2A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Caffeine affects the neurobehavioral impact of sodium benzoate in adolescent rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. drugs.com [drugs.com]

Application Notes and Protocols: Caffeine Citrate for Neonatal Apnea of Prematurity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apnea (B1277953) of prematurity is a common developmental disorder in infants born before 37 weeks of gestation, characterized by cessation of breathing for more than 15-20 seconds, often accompanied by bradycardia and oxygen desaturation.[1] The primary cause is the immaturity of the central respiratory control centers in the brain.[1] Methylxanthines, particularly caffeine (B1668208), are the cornerstone of pharmacological treatment for this condition.[2][3]

This document provides detailed application notes and protocols for the use of caffeine in the research and clinical management of neonatal apnea of prematurity. It is critical to note that caffeine citrate (B86180) is the recommended and standard formulation for this indication. Caffeine-sodium benzoate (B1203000) is contraindicated in neonates due to the sodium benzoate component, which has been associated with a potentially fatal "gasping syndrome," metabolic acidosis, respiratory distress, seizures, intracranial hemorrhage, and cardiovascular collapse.[4][5] Furthermore, in vitro and animal studies have shown that benzoate can displace bilirubin (B190676) from protein-binding sites, increasing the risk of kernicterus.[4]

Mechanism of Action

Caffeine, a methylxanthine, acts as a central nervous system stimulant to enhance respiratory drive.[6][7] Its primary mechanism of action is the non-specific antagonism of adenosine (B11128) A1 and A2A receptors in the brainstem's respiratory centers.[3][8] Adenosine is an inhibitory neuromodulator of respiration.[8] By blocking these receptors, caffeine leads to:

• Increased sensitivity of the medullary respiratory center to carbon dioxide (CO2).[6][9]

• Stimulation of the central inspiratory drive.[6]

• Enhanced diaphragmatic contractility and improved pharyngeal muscle tone.[8][9]

These physiological effects collectively result in a more stable and robust respiratory pattern, reducing the frequency and severity of apneic episodes.[3]

Quantitative Data Summary

The following tables summarize key quantitative data from clinical research on caffeine citrate for neonatal apnea of prematurity.

Table 1: Dosing Regimens for Caffeine Citrate

Dosage Parameter	Intravenous (IV) Administration	Oral (PO) Administration	Reference
Loading Dose	20 mg/kg caffeine citrate administered over 30 minutes	20 mg/kg caffeine citrate	[2][5][6]
Maintenance Dose	5-10 mg/kg/day caffeine citrate administered over 10 minutes, starting 24 hours after the loading dose	5-10 mg/kg/day caffeine citrate, starting 24 hours after the loading dose	[6][7][10]
Dose Adjustment	Adjust weekly based on the infant's weight.	Adjust weekly based on the infant's weight.	[7]

Note: The dose of caffeine base is half the dose of caffeine citrate (e.g., 20 mg of caffeine citrate is equivalent to 10 mg of caffeine base).[5]

Table 2: Pharmacokinetic Parameters of Caffeine in Preterm Neonates

Pharmacokinetic Parameter	Value	Reference
Bioavailability (Oral)	Complete	[11]
Volume of Distribution (Vd)	0.8 to 0.9 L/kg	[4]
Protein Binding	36%	[4]
Metabolism	Primarily hepatic, via CYP1A2 (immature in neonates)	[4]
Elimination Half-Life	72 to 101 hours (prolonged due to immature hepatic and renal function)	[4][9][11]
Excretion	Primarily renal, with approximately 85% excreted unchanged in the urine	[9]

Table 3: Key Clinical Outcomes from the Caffeine for Apnea of Prematurity (CAP) Trial

Outcome	Caffeine Group	Placebo Group	Odds Ratio (95% CI)	p-value	Reference
Survival without Neurodevelopmental Disability at 18-21 months	59.8%	53.8%	0.77 (0.64 to 0.93)	0.008	[12][13]
Cerebral Palsy	4.4%	7.3%	0.58 (0.39 to 0.87)	0.009	[12][13]
Cognitive Delay	33.8%	38.3%	0.81 (0.66 to 0.99)	0.04	[13]
Bronchopulmonary Dysplasia (BPD)	36%	47%	0.63 (0.52 to 0.76)	<0.001	[3]

Experimental and Clinical Protocols

Protocol for Management of Apnea of Prematurity with Caffeine Citrate

1. Patient Selection and Diagnosis:

• Inclusion Criteria: Preterm infants (typically <34 weeks gestational age) with a diagnosis of apnea of prematurity.[9][14] Prophylactic use may be considered in infants <30 weeks gestation who are not mechanically ventilated or are being prepared for extubation.[6][7]

• Diagnosis of Apnea of Prematurity: Defined as a pause in breathing for >20 seconds, or a shorter pause associated with bradycardia (heart rate <100 bpm) and/or oxygen desaturation (SpO2 <85%).

• Exclusion of Other Causes: Before initiating caffeine therapy, it is crucial to rule out or treat other potential causes of apnea, such as infection, seizures, central nervous system abnormalities, primary lung disease, anemia, sepsis, metabolic disturbances, and cardiovascular abnormalities.[7][14]

2. Drug Preparation and Administration:

• Formulation: Use only caffeine citrate for injection or oral solution. Do not use caffeine-sodium benzoate.[4][5]

• Loading Dose: Administer a loading dose of 20 mg/kg caffeine citrate.

  • IV Administration: Infuse over 30 minutes.[5]

  • Oral Administration: Can be given via an orogastric or nasogastric tube.[9]

• Maintenance Dose: Begin 24 hours after the loading dose. The standard maintenance dose is 5 mg/kg/day of caffeine citrate, given once daily. This may be increased to 10 mg/kg/day based on clinical response.[6][7]

  • IV Administration: Infuse over 10 minutes.[5]

  • Oral Administration: Administer once daily.[9]

• Dose Adjustments: Adjust the maintenance dose weekly to account for weight gain.[7]

3. Monitoring:

• Respiratory Monitoring: Continuous cardiorespiratory monitoring is essential to assess the frequency and severity of apneic, bradycardic, and desaturation events.[1]

• Cardiac Monitoring: Monitor heart rate. Tachycardia (heart rate >180 bpm) is a common side effect and may necessitate holding a dose or reducing the maintenance dose.[6][7]

• Adverse Effect Monitoring:

  • Feeding Intolerance: Observe for increased gastric residuals, vomiting, or abdominal distension.[14]

  • Central Nervous System: Monitor for restlessness, irritability, or tremors.[6]

  • Necrotizing Enterocolitis (NEC): Although a direct causal link has not been established, careful monitoring for signs of NEC (e.g., abdominal distension, bloody stools, feeding intolerance) is recommended for all preterm infants, including those receiving caffeine.[14]

• Therapeutic Drug Monitoring: Routine monitoring of serum caffeine concentrations is generally not necessary with standard dosing due to caffeine's wide therapeutic index.[9] However, it may be considered in infants with persistent apnea despite adequate dosing, those with signs of toxicity, or those with significant renal or hepatic impairment.[14]

4. Discontinuation of Therapy:

• Criteria: Caffeine is typically continued until the infant reaches a postmenstrual age of 33 to 35 weeks and has been free of significant apneic events for 5 to 7 days.[4]

• Post-Discontinuation Monitoring: Due to the long half-life of caffeine, infants should continue to be monitored for apnea for at least 5 to 7 days after the last dose.[4][9]

• Tapering: Tapering the dose is not required upon discontinuation.[9]

Visualizations

Caption: Mechanism of action of caffeine in stimulating respiration.

Caption: Clinical workflow for managing neonatal apnea with caffeine.

References

• 1. ruh.nhs.uk [ruh.nhs.uk]
• 2. Caffeine for the management of apnea in preterm infants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. infantjournal.co.uk [infantjournal.co.uk]
• 4. publications.aap.org [publications.aap.org]
• 5. publications.ashp.org [publications.ashp.org]
• 6. mombaby.org [mombaby.org]
• 7. mombaby.org [mombaby.org]
• 8. youtube.com [youtube.com]
• 9. paediatrics.uonbi.ac.ke [paediatrics.uonbi.ac.ke]
• 10. Caffeine for the Treatment of Apnea in the Neonatal Intensive Care Unit: A Systematic Overview of Meta-Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics, pharmacodynamics and metabolism of caffeine in newborns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ovid.com [ovid.com]
• 13. Long-term effects of caffeine therapy for apnea of prematurity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. drugs.com [drugs.com]

Caffeine-sodium benzoate as a pharmacological tool in neuroscience research

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caffeine-sodium benzoate (B1203000) is a compound frequently utilized in neuroscience research as a central nervous system (CNS) stimulant.[1][2] It is a salt formed from the combination of caffeine (B1668208) and sodium benzoate, a formulation that enhances the solubility of caffeine in water, making it suitable for preparing solutions for injection.[3][4][5] This document provides detailed application notes and protocols for the use of caffeine-sodium benzoate as a pharmacological tool in neuroscience research, with a focus on its mechanisms of action, experimental applications, and relevant quantitative data.

Mechanism of Action

The primary pharmacological effect of caffeine is the non-selective antagonism of adenosine (B11128) receptors in the brain, specifically the A1 and A2A subtypes.[6][7][8][9] Adenosine typically has an inhibitory effect on neuronal activity. By blocking these receptors, caffeine promotes the release of various neurotransmitters, including:

• Dopamine (B1211576): Caffeine's interaction with the dopaminergic system contributes to its psychostimulant and reinforcing effects.[6][10][11][12] It can modulate dopaminergic transmission, which is crucial for motor control, motivation, and reward.[11]

• Glutamate: Caffeine can influence glutamatergic neurotransmission, which is involved in synaptic plasticity, learning, and memory.[6][12]

• GABA (Gamma-Aminobutyric Acid): Caffeine can suppress the inhibitory activity of GABAergic neurons.[6][12]

Beyond adenosine receptor antagonism, at higher concentrations, caffeine can also inhibit phosphodiesterases and promote the release of intracellular calcium, further contributing to its stimulant effects.[8][13][14]

Applications in Neuroscience Research

Caffeine-sodium benzoate is a versatile tool employed in a variety of neuroscience research areas:

• Psychostimulant Effects: It is widely used to study the mechanisms of psychostimulation, including effects on locomotor activity, arousal, and wakefulness.[1][10][15]

• Cognitive Enhancement: Researchers utilize caffeine to investigate its impact on learning, memory, and other cognitive functions.[6][16]

• Neurodegenerative Disease Models: Caffeine has shown neuroprotective effects in animal models of Parkinson's and Alzheimer's diseases.[9][16][17][18][19] It has been observed to reduce the loss of dopaminergic neurons and decrease the deposition of amyloid-β plaques.[17][19][20]

• Synaptic Plasticity: It is used as a tool to modulate and study the mechanisms of synaptic plasticity, such as long-term potentiation (LTP).[13][14][21]

• Anxiety and Behavior: The anxiogenic effects of caffeine, particularly at higher doses, are studied in various behavioral paradigms.[2][16]

Data Presentation: Quantitative Data Summary

The following tables summarize quantitative data from preclinical and clinical studies involving caffeine-sodium benzoate.

Table 1: Preclinical Dosages and Effects in Rodent Models

Animal Model	Dosing (Caffeine)	Administration Route	Observed Effects	Reference(s)
CD-1 Mice	20 mg/kg, 40 mg/kg	Intraperitoneal (i.p.)	Increased locomotor activity (horizontal and vertical movements). Maximal stimulant effects at brain concentrations of 10-20 µg/g.	[15]
Adolescent Rats	30 mg/kg	Intraperitoneal (i.p.)	Increased motor activity. When combined with sodium benzoate, it can lead to undesirable working memory consequences.	[22]
Swiss Albino CD1 Mice	25, 50, 100 mg/kg	Intraperitoneal (i.p.)	Used to study avoidance behavior in the light/dark box test.	[2]
MPTP-induced Parkinson's Model (Mice)	20 mg/kg	Not specified	Produced maximum locomotor activity and improved survival of dopaminergic neurons.	[17]
Alzheimer's Model (APPsw Mice)	1.5 mg/day (in drinking water)	Oral (p.o.)	Reduced Aβ deposition in the hippocampus and entorhinal cortex.	[18][19]

Table 2: Clinical Dosages and Applications in Humans

Application	Dosing (Caffeine-Sodium Benzoate)	Administration Route	Observed Effects	Reference(s)
Post-dural Puncture Headache	500 mg in 1000 mL normal saline	Intravenous (i.v.)	Significantly lower visual analog scale (VAS) scores for headache.	[23][24]
Electroconvulsive Therapy (ECT) Augmentation	500 mg - 1000 mg	Intravenous (i.v.)	Increased electroencephalogram (EEG) seizure duration.	[23][25]
Respiratory Depression (Analeptic Use - Discouraged)	500 mg	Intramuscular (i.m.) or slow Intravenous (i.v.)	Used for respiratory depression associated with CNS depressant overdose.	[5]

Experimental Protocols

Protocol 1: Preparation of Caffeine-Sodium Benzoate for Injection

This protocol is based on standard laboratory practices and information from USP monographs.[4][26]

Materials:

• Caffeine powder (anhydrous)

• Sodium benzoate powder

• Water for Injection, USP

• Sterile single-dose containers (e.g., glass vials)

• Sterile filters (0.22 µm)

• pH meter

• Hydrochloric acid and/or Sodium Hydroxide for pH adjustment

Procedure:

• Dissolution: In a sterile beaker, dissolve equal amounts of caffeine and sodium benzoate in Water for Injection.[4] For example, to prepare a solution containing 125 mg/mL of each, dissolve 125 mg of caffeine and 125 mg of sodium benzoate in a final volume of 1 mL of Water for Injection.[5]

• pH Adjustment: Measure the pH of the solution. Adjust the pH to be between 6.5 and 8.5 using small amounts of hydrochloric acid or sodium hydroxide.[4][5]

• Sterile Filtration: Sterilize the solution by passing it through a 0.22 µm sterile filter into a sterile container.

• Aseptic Filling: Aseptically dispense the sterile solution into single-dose containers.

• Storage: Store the containers at a controlled room temperature, typically between 20°-25°C (68°-77°F).[5]

Protocol 2: Assessment of Locomotor Activity in Mice

This protocol is a generalized procedure based on common behavioral neuroscience assays.

Materials:

• Caffeine-sodium benzoate solution (prepared as in Protocol 1, diluted to the desired concentration with sterile saline)

• Vehicle control (e.g., sterile saline)

• CD-1 mice

• Activity monitor chamber (e.g., open field arena with automated tracking system)

Procedure:

• Acclimation: Allow mice to acclimate to the testing room for at least 30 minutes before the experiment.

• Injection: Administer a single intraperitoneal (i.p.) injection of the caffeine-sodium benzoate solution (e.g., 20 mg/kg or 40 mg/kg of caffeine) or vehicle to the mice.[15]

• Behavioral Testing: Immediately after injection, place each mouse individually into the activity monitor chamber.

• Data Collection: Record locomotor activity for a specified duration (e.g., 150 minutes).[15] Key parameters to measure include:

  • Horizontal activity (distance traveled)

  • Vertical activity (rearing)

  • Stereotypic behaviors

• Data Analysis: Analyze the collected data to compare the effects of different doses of caffeine-sodium benzoate with the vehicle control.

Visualizations

Signaling Pathway of Caffeine's Action

Caption: Caffeine's antagonism of adenosine receptors leads to increased neuronal activity.

Experimental Workflow for Behavioral Testing

Caption: A typical workflow for assessing the behavioral effects of caffeine-sodium benzoate.

References

• 1. m.youtube.com [m.youtube.com]
• 2. A Methodological Discussion of Caffeine Research and Animal Avoidance Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Caffeine sodium benzoate | 8000-95-1 | FC178379 [biosynth.com]
• 4. Caffeine and Sodium Benzoate Injection [drugfuture.com]
• 5. drugs.com [drugs.com]
• 6. Caffeine induces neurobehavioral effects through modulating neurotransmitters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Caffeine and adenosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Using caffeine and other adenosine receptor antagonists and agonists as therapeutic tools against neurodegenerative diseases: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanisms of the psychostimulant effects of caffeine: Implications for substance use disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Caffeine and a selective adenosine A2A receptor antagonist induce sensitization and cross-sensitization behavior associated with increased striatal dopamine in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Synaptic modulation by coffee compounds: Insights into neural plasticity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The Potential of Caffeine for Functional Modification from Cortical Synapses to Neuron Networks in the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Caffeine-induced behavioural stimulation is dose- and concentration-dependent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Caffeine: Cognitive and Physical Performance Enhancer or Psychoactive Drug? - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. yorku.ca [yorku.ca]
• 19. The neuroprotective effects of caffeine in neurodegenerative diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Long-term caffeine treatment of Alzheimer mouse models ameliorates behavioural deficits and neuron loss and promotes cellular and molecular markers of neurogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Caffeine, adenosine receptors, and synaptic plasticity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Caffeine affects the neurobehavioral impact of sodium benzoate in adolescent rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. DSpace [archive.hshsl.umaryland.edu]
• 24. Intravenous administration of caffeine sodium benzoate for postdural puncture headache - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Caffeine Sodium Benzoate for Electroconvulsive Therapy Augmentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. trungtamthuoc.com [trungtamthuoc.com]

Application Notes and Protocols for the Formulation of Caffeine-Sodium Benzoate Sterile Injectable Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caffeine (B1668208) and Sodium Benzoate (B1203000) Injection is a sterile preparation typically containing equal parts of caffeine and sodium benzoate in Water for Injection.[1] Sodium benzoate is included as a solubilizing agent to facilitate the dissolution of the sparingly soluble caffeine.[2] This formulation is a central nervous system (CNS) stimulant used in the treatment of respiratory depression associated with overdosage of CNS depressant drugs. The formulation of a sterile injectable solution requires stringent control over the manufacturing process to ensure product safety, efficacy, and stability. These application notes provide detailed protocols for the preparation, quality control, and stability analysis of a Caffeine and Sodium Benzoate sterile injectable solution.

Materials and Equipment

Active Pharmaceutical Ingredients (APIs) and Excipients

Material	Grade	Supplier Example
Caffeine (Anhydrous)	USP/Pharmacopeial Grade	Sigma-Aldrich
Sodium Benzoate	USP/Pharmacopeial Grade	Merck
Water for Injection (WFI)	USP/Pharmacopeial Grade	-
Hydrochloric Acid (HCl)	Analytical Grade	Fisher Scientific
Sodium Hydroxide (B78521) (NaOH)	Analytical Grade	VWR

Equipment

• Analytical Balance

• pH Meter

• Glass Beakers and Graduated Cylinders

• Magnetic Stirrer and Stir Bars

• Sterile Filtration System (0.22 µm filter)

• Autoclave

• Laminar Airflow Hood

• Depyrogenated Glass Vials and Stoppers

• High-Performance Liquid Chromatography (HPLC) System

• UV-Vis Spectrophotometer

• Incubator for LAL Test

• Light Obscuration Particle Counter

• Microscope for Particulate Matter Analysis

Formulation Details

A typical formulation for Caffeine and Sodium Benzoate Injection is presented below.

Component	Concentration (per mL)	Purpose
Caffeine (Anhydrous)	125 mg	Active Ingredient
Sodium Benzoate	125 mg	Solubilizing Agent
Water for Injection (WFI)	q.s. to 1 mL	Vehicle
Hydrochloric Acid / Sodium Hydroxide	As needed	pH Adjustment

Final Product Specifications:

Parameter	Acceptance Criteria
Appearance	Clear, colorless solution
pH	6.5 - 8.5[1]
Caffeine Content	90.0% - 110.0% of labeled amount[1]
Sodium Benzoate Content	90.0% - 110.0% of labeled amount[1]
Bacterial Endotoxins	≤ 0.7 USP Endotoxin (B1171834) Unit/mg of the total of caffeine and sodium benzoate[1]
Particulate Matter	Per USP <788> standards[3]

Experimental Protocols

Preparation of Sterile Injectable Solution

This protocol outlines the steps for preparing a batch of Caffeine and Sodium Benzoate sterile injectable solution.

Workflow Diagram:

Caption: Experimental workflow for the preparation of Caffeine-Sodium Benzoate sterile injectable solution.

Procedure:

• Component Weighing: Accurately weigh the required amounts of anhydrous caffeine and sodium benzoate in a clean, tared container within a preparation area.

• Dissolution of Sodium Benzoate: In a suitable glass beaker, add approximately 80% of the final volume of Water for Injection. With continuous stirring using a magnetic stirrer, slowly add the weighed sodium benzoate and stir until completely dissolved. The ease of caffeine dissolution is significantly enhanced if the sodium benzoate is dissolved first.[2]

• Dissolution of Caffeine: Once the sodium benzoate is fully dissolved, slowly add the weighed anhydrous caffeine to the solution while continuing to stir. Stir until the caffeine is completely dissolved.

• pH Adjustment: Check the pH of the solution using a calibrated pH meter. The target pH range is 6.5 to 8.5.[1] If necessary, adjust the pH by adding small volumes of dilute hydrochloric acid or sodium hydroxide solution.

• Final Volume Adjustment: Once the desired pH is achieved, transfer the solution to a graduated cylinder and add Water for Injection to reach the final volume (q.s.). Mix thoroughly.

• Sterile Filtration: In a laminar airflow hood (Grade A environment), filter the solution through a sterile 0.22 µm filter into a sterile receiving container.

• Aseptic Filling: Aseptically fill the sterile-filtered solution into previously washed and depyrogenated sterile glass vials.

• Stoppering: Partially stopper the vials with sterile stoppers.

• Terminal Sterilization: Transfer the partially stoppered vials to an autoclave and perform terminal sterilization using a validated cycle (e.g., 121°C for 15 minutes).

• Sealing: After the autoclave cycle is complete and the vials have cooled, fully seat the stoppers and seal the vials with aluminum caps.

• Visual Inspection: Inspect 100% of the vials for any particulate matter, container-closure integrity defects, and other imperfections.

• Labeling and Packaging: Label the approved vials and package them for distribution.

Stability Study Protocol

A stability study is crucial to determine the shelf-life and storage conditions of the injectable solution.

Forced Degradation Study:

To assess the stability-indicating nature of the analytical methods, forced degradation studies are performed. The drug product is subjected to the following stress conditions:

• Acid Hydrolysis: 1 mL of the drug solution is mixed with 1 mL of 0.1 N HCl and kept at 60°C for 24 hours.

• Base Hydrolysis: 1 mL of the drug solution is mixed with 1 mL of 0.1 N NaOH and kept at 60°C for 24 hours.

• Oxidative Degradation: 1 mL of the drug solution is mixed with 1 mL of 3% hydrogen peroxide and kept at room temperature for 24 hours.

• Thermal Degradation: The drug solution is kept in an oven at 60°C for 48 hours.

• Photolytic Degradation: The drug solution is exposed to UV light (254 nm) for 24 hours.

Expected Forced Degradation Results (Hypothetical):

Stress Condition	Analyte	% Degradation (Hypothetical)
Acid Hydrolysis	Caffeine	~5%
Sodium Benzoate	~10% (conversion to benzoic acid)
Base Hydrolysis	Caffeine	< 5%
Sodium Benzoate	< 2%
Oxidative Degradation	Caffeine	~8%
Sodium Benzoate	< 5%
Thermal Degradation	Caffeine	< 3%
Sodium Benzoate	< 2%
Photolytic Degradation	Caffeine	~15%[4]
Sodium Benzoate	~90%[4]

Quality Control Protocols

This protocol describes the separation and quantification of caffeine and sodium benzoate.

• Sample Preparation: Accurately measure a volume of the injection equivalent to about 250 mg each of caffeine and sodium benzoate and transfer it to a separator.

• Caffeine Extraction:

  • Add 1 drop of phenolphthalein (B1677637) TS and adjust with 0.1 N NaOH to a faint pink color.

  • Extract the caffeine with three or more 20-mL portions of chloroform (B151607).

  • Pass the chloroform extracts through a filter moistened with chloroform into a tared dish.

  • Wash the separator and filter with 10 mL of hot chloroform and add the washings to the dish.

  • Evaporate the combined chloroform solutions on a steam bath.

  • Dry the residue (caffeine) at 80°C for 4 hours, cool, and weigh.

• Sodium Benzoate Titration:

  • To the remaining aqueous layer from the caffeine extraction, add 75 mL of ether and 5 drops of methyl orange TS.

  • Titrate with 0.1 N hydrochloric acid VS with vigorous shaking until a permanent pink color is produced in the aqueous layer.

  • Each mL of 0.1 N hydrochloric acid is equivalent to 14.41 mg of C₇H₅NaO₂.

The Limulus Amebocyte Lysate (LAL) test is used to detect or quantify bacterial endotoxins.

• Preparation: All glassware and materials must be depyrogenated. The test should be performed in a manner that avoids endotoxin contamination.

• Maximum Valid Dilution (MVD) Calculation: Calculate the MVD based on the product's endotoxin limit, concentration, and the sensitivity of the LAL reagent.

• Test for Interfering Factors: Perform a test for interfering factors to ensure that the sample does not inhibit or enhance the reaction.

• Procedure (Gel-Clot Method):

  • Prepare a series of dilutions of the sample and a control standard endotoxin.

  • Add the LAL reagent to each tube.

  • Incubate the tubes at 37 ± 1°C for 60 ± 2 minutes.

  • After incubation, invert the tubes 180°. A firm gel that remains intact indicates a positive result.

  • The sample passes the test if the endotoxin level is below the specified limit.

This test quantifies sub-visible particles in the injection.

Method 1: Light Obscuration Particle Count Test

• Instrument Calibration: Calibrate the light obscuration particle counter using a particle standard.

• Sample Preparation: For small-volume parenterals (<25 mL), combine the contents of 10 or more units to obtain a volume of not less than 25 mL.

• Analysis: Pass the sample through the instrument to count the number of particles at ≥10 µm and ≥25 µm.

• Acceptance Criteria (for <100 mL containers):

  • ≥10 µm: Not more than 6000 particles per container.

  • ≥25 µm: Not more than 600 particles per container.

Method 2: Microscopic Particle Count Test (used if the sample is not suitable for Method 1)

• Filtration: Filter the sample through a membrane filter.

• Microscopic Examination: Count the particles on the membrane using a microscope with a graticule.

• Acceptance Criteria: The acceptance criteria are the same as for Method 1.

Mechanism of Action of Caffeine

Caffeine exerts its stimulant effects through two primary mechanisms: antagonism of adenosine (B11128) receptors and inhibition of phosphodiesterase.[5][6]

Signaling Pathway Diagram:

Caption: Signaling pathway of caffeine, illustrating its dual mechanism of action on adenosine receptors and phosphodiesterase.

Caffeine's primary mechanism is the blockade of adenosine receptors, particularly A1 and A2A subtypes.[7] Adenosine is a neuromodulator that promotes sleep and suppresses arousal. By blocking these receptors, caffeine prevents adenosine from binding, leading to increased neuronal excitability and alertness. Additionally, caffeine can inhibit phosphodiesterase (PDE), an enzyme that breaks down cyclic adenosine monophosphate (cAMP).[5][6] This inhibition leads to an increase in intracellular cAMP levels, which can mimic the effects of adrenaline and further enhance CNS stimulation.

References

• 1. Caffeine and Sodium Benzoate Injection [drugfuture.com]
• 2. CAFFEINE and SODIUM BENZOATE (8000-95-1) for sale [vulcanchem.com]
• 3. uspnf.com [uspnf.com]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacology of Caffeine - Caffeine for the Sustainment of Mental Task Performance - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Phosphodiesterase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Microdialysis of Caffeine and Sodium Benzoate in Brain Tissue

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of neuropharmacology and drug development, understanding the pharmacokinetic and pharmacodynamic profiles of centrally acting substances is paramount. In vivo microdialysis is a powerful technique that allows for the continuous sampling of endogenous and exogenous compounds from the extracellular fluid (ECF) of specific brain regions in awake, freely moving animals. This provides invaluable insights into drug delivery across the blood-brain barrier (BBB), target engagement, and subsequent neurochemical responses.

Caffeine (B1668208), a widely consumed psychoactive substance, exerts its stimulant effects primarily through the antagonism of adenosine (B11128) receptors. Sodium benzoate (B1203000), a commonly used food preservative, has garnered attention for its potential to modulate N-methyl-D-aspartate (NMDA) receptor function through the inhibition of D-amino acid oxidase (DAAO). The combination of caffeine and sodium benzoate is used clinically as a respiratory stimulant.[1][2][3][4][5] Investigating the simultaneous effects of these two compounds in the brain is crucial for understanding their combined neuropharmacological actions.

These application notes provide a comprehensive guide to utilizing in vivo microdialysis for the simultaneous measurement of caffeine and sodium benzoate in the brain tissue of preclinical models, such as rats. Detailed protocols for surgical procedures, microdialysis sampling, and sample analysis are provided, along with expected quantitative data and visualizations of key pathways and workflows.

Data Presentation

The following tables summarize typical quantitative data obtained from in vivo microdialysis experiments for caffeine. Data for sodium benzoate is less readily available in the literature for brain microdialysis; therefore, some parameters are estimated based on structurally similar compounds like salicylic (B10762653) acid.[6]

Table 1: In Vivo Microdialysis Experimental Parameters

Parameter	Caffeine	Sodium Benzoate (Estimated)	Reference
Animal Model
Species	Rat (Sprague-Dawley)	Rat (Sprague-Dawley)	[5]
Weight	250-350 g	250-350 g
Microdialysis Probe
Type	Concentric	Concentric
Membrane Material	Polyarylethersulfone (PAES)	Polyarylethersulfone (PAES)
Molecular Weight Cut-Off (MWCO)	10-20 kDa	10-20 kDa
Membrane Length	2-4 mm	2-4 mm
Perfusion Parameters
Perfusion Fluid	Artificial Cerebrospinal Fluid (aCSF)	Artificial Cerebrospinal Fluid (aCSF)
Flow Rate	1.0 - 2.0 µL/min	1.0 - 2.0 µL/min
Sampling
Sample Collection Interval	20-30 min	20-30 min
In Vivo Recovery
Method	Retrodialysis / No-Net-Flux	Retrodialysis / No-Net-Flux	[7]
Typical Recovery Rate	10-20%	8-18% (estimated)

Table 2: Pharmacokinetic and Analytical Parameters

Parameter	Caffeine	Sodium Benzoate	Reference
Administration
Route	Intraperitoneal (i.p.), Oral (p.o.)	Intraperitoneal (i.p.), Oral (p.o.)	[5]
Typical Dose	10-30 mg/kg	100-400 mg/kg	[5]
Brain ECF Concentrations
Expected Range	1-50 µM	10-100 µM (estimated)
Analytical Method
Technique	HPLC-UV	HPLC-UV	[8]
Column	C18 Reverse Phase	C18 Reverse Phase	[9]
Mobile Phase	Acetonitrile/Water/Formic Acid	Methanol/Phosphate (B84403) Buffer	[8][9]
Detection Wavelength	273 nm	224 nm	[10][11][12]
Limit of Quantification (LOQ)	~0.1 µM	~0.5 µM

Experimental Protocols

Surgical Implantation of Microdialysis Guide Cannula

This protocol describes the stereotaxic implantation of a guide cannula for subsequent insertion of a microdialysis probe into a specific brain region (e.g., striatum, prefrontal cortex, or hippocampus).

Materials:

• Stereotaxic frame

• Anesthesia machine (isoflurane)

• Surgical drill

• Guide cannula and dummy cannula

• Dental cement and skull screws

• Analgesics and antiseptic solution

Procedure:

• Anesthetize the rat using isoflurane (B1672236) (5% for induction, 1.5-2.5% for maintenance).

• Place the animal in the stereotaxic frame and ensure the head is level.

• Make a midline incision on the scalp to expose the skull.

• Drill small burr holes in the skull for the guide cannula and anchor screws at the predetermined stereotaxic coordinates for the target brain region.

• Slowly lower the guide cannula to the desired depth.

• Secure the guide cannula to the skull using dental cement and anchor screws.

• Insert a dummy cannula into the guide cannula to keep it patent.

• Administer post-operative analgesics and allow the animal to recover for at least 48-72 hours before the microdialysis experiment.

In Vivo Microdialysis Procedure

This protocol outlines the steps for conducting the microdialysis experiment in a freely moving rat.

Materials:

• Microdialysis probe

• Microinfusion pump

• Fraction collector (refrigerated)

• Artificial Cerebrospinal Fluid (aCSF): 147 mM NaCl, 2.7 mM KCl, 1.2 mM CaCl₂, 1.0 mM MgCl₂ in sterile water, pH 7.4. Filter through a 0.22 µm filter before use.

• Caffeine and sodium benzoate for administration.

Procedure:

• On the day of the experiment, handle the rat gently and place it in a microdialysis bowl or chamber, allowing it to acclimatize.

• Remove the dummy cannula and insert the microdialysis probe through the guide cannula into the brain.

• Connect the probe inlet to the microinfusion pump and the outlet to the fraction collector.

• Perfuse the probe with aCSF at a constant flow rate (e.g., 1.5 µL/min).

• Allow the system to equilibrate for at least 90-120 minutes to establish a stable baseline.

• Collect baseline samples for at least 60 minutes (e.g., 3 samples at 20-minute intervals).

• Administer caffeine and/or sodium benzoate via the desired route (e.g., i.p. injection).

• Continue collecting dialysate samples at regular intervals (e.g., every 20 minutes) for the duration of the experiment (e.g., 4-6 hours).

• Store the collected samples at -80°C until analysis.

Analytical Protocol: Simultaneous HPLC-UV Analysis

This protocol describes a method for the simultaneous quantification of caffeine and sodium benzoate in microdialysate samples. This method is adapted from established procedures for analyzing these compounds in other matrices.[8][9]

Materials and Equipment:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 20 mM potassium phosphate buffer (pH 3.5).

• Mobile Phase B: Acetonitrile.

• Caffeine and sodium benzoate analytical standards.

Procedure:

• Preparation of Standards: Prepare stock solutions of caffeine and sodium benzoate in aCSF. Create a series of working standards by serial dilution to generate a calibration curve (e.g., 0.1 to 50 µM).

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

  • Gradient Elution:

    • 0-2 min: 95% A, 5% B

    • 2-8 min: Gradient to 40% A, 60% B

    • 8-10 min: Hold at 40% A, 60% B

    • 10-11 min: Gradient back to 95% A, 5% B

    • 11-15 min: Hold at 95% A, 5% B (re-equilibration)

  • UV Detection: Set the detector to monitor two wavelengths: 273 nm for caffeine and 224 nm for sodium benzoate.

• Sample Analysis:

  • Thaw the microdialysate samples and standards.

  • Inject the standards to generate a calibration curve.

  • Inject the microdialysate samples.

  • Quantify the concentrations of caffeine and sodium benzoate in the samples by comparing their peak areas to the calibration curve.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for in vivo microdialysis of caffeine and sodium benzoate.

Caffeine Signaling Pathway

Caption: Caffeine acts as an antagonist at adenosine A1 and A2A receptors.

Sodium Benzoate Signaling Pathway

Caption: Sodium benzoate inhibits DAAO, increasing D-Serine and modulating NMDA receptors.

References

• 1. drugs.com [drugs.com]
• 2. Caffeine and Sodium Benzoate Injection (Caffeine Alkaloid): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 3. wellrx.com [wellrx.com]
• 4. CAFFEINE AND SODIUM BENZOATE INJECTION, USP [dailymed.nlm.nih.gov]
• 5. Caffeine affects the neurobehavioral impact of sodium benzoate in adolescent rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Intracranial microdialysis of salicylic acid to detect hydroxyl radical generation through dopamine autooxidation in the caudate nucleus: effects of MPP+ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Redirecting [linkinghub.elsevier.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. helixchrom.com [helixchrom.com]
• 10. rjptonline.org [rjptonline.org]
• 11. ijpcbs.com [ijpcbs.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Establishing a Dose-Response Curve for Caffeine-Sodium Benzoate in Cognitive Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caffeine (B1668208), a well-known central nervous system stimulant, and sodium benzoate (B1203000), a widely used food preservative and a potential cognitive enhancer, have individually shown effects on cognitive function. Caffeine primarily acts as an adenosine (B11128) receptor antagonist, which can lead to increased alertness and improved attention[1][2][3]. Sodium benzoate has been studied for its potential to enhance cognitive function in the context of neuropsychiatric disorders, possibly through the modulation of the N-methyl-D-aspartate (NMDA) receptor pathway[4][5][6]. The combination of caffeine and sodium benzoate is of interest for its potential synergistic or modulatory effects on cognition.

These application notes provide a comprehensive protocol for establishing a dose-response curve for a combination of caffeine and sodium benzoate in preclinical cognitive studies. The aim is to determine the optimal dosage range for enhancing specific cognitive domains such as memory, attention, and executive function, while also identifying potential adverse effects at higher doses.

Rationale for Dose-Response Studies

A dose-response study is critical to understand the relationship between the administered dose of a substance and the magnitude of the resulting biological or physiological effect. For cognitive enhancers, this is essential for identifying a therapeutic window that maximizes cognitive benefits while minimizing potential side effects. A systematic dose-response analysis allows for the determination of key pharmacological parameters such as the effective dose (ED50) and the toxic dose (TD50), providing a scientific basis for further clinical development.

Signaling Pathways

Caffeine's Primary Mechanism of Action

Caffeine's primary mechanism of action in the central nervous system is the antagonism of adenosine receptors, particularly A1 and A2A subtypes[3]. Adenosine is a neuromodulator that generally has an inhibitory effect on neuronal activity. By blocking these receptors, caffeine disinhibits the release of several neurotransmitters, including dopamine, norepinephrine, and glutamate, leading to increased neuronal firing and enhanced arousal and cognitive function[2][7].

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. The Neurophysiology of Caffeine as a Central Nervous System Stimulant and the Resultant Effects on Cognitive Function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Caffeine: Cognitive and Physical Performance Enhancer or Psychoactive Drug? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scienmag.com [scienmag.com]
• 5. Effects of sodium benzoate on cognitive function in neuropsychiatric disorders: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sodium Benzoate—Harmfulness and Potential Use in Therapies for Disorders Related to the Nervous System: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Caffeine induces neurobehavioral effects through modulating neurotransmitters - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Caffeine-Sodium Benzoate as a Positive Control in Stimulant Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caffeine (B1668208), a methylxanthine derivative, is the most widely consumed psychoactive substance globally, known for its stimulant effects on the central nervous system (CNS).[1][2] In a research context, caffeine, often formulated as caffeine-sodium benzoate (B1203000) to enhance solubility, serves as a reliable and well-characterized positive control for screening and evaluating novel stimulant compounds. Its established mechanisms of action, primarily as an antagonist of adenosine (B11128) receptors and an inhibitor of phosphodiesterase, provide a robust benchmark for comparative studies.[1][3][4]

These application notes provide detailed protocols for utilizing caffeine-sodium benzoate as a positive control in stimulant research, with a focus on locomotor activity assessment in rodents. The information is intended to guide researchers in designing and executing rigorous and reproducible experiments.

Mechanism of Action

Caffeine's stimulant properties arise from its interaction with key signaling pathways in the CNS:

• Adenosine Receptor Antagonism: Caffeine's primary mechanism involves blocking adenosine A1 and A2A receptors.[4][5][6] Adenosine typically has an inhibitory effect on neuronal activity. By antagonizing these receptors, caffeine disinhibits neurons, leading to increased neuronal firing and the release of various neurotransmitters, including dopamine, which contributes to its stimulant effects.[5]

• Phosphodiesterase (PDE) Inhibition: Caffeine can also inhibit phosphodiesterase, an enzyme that degrades cyclic adenosine monophosphate (cAMP).[3][4][7] This inhibition leads to an accumulation of intracellular cAMP, a second messenger that activates protein kinase A (PKA) and modulates various cellular processes, contributing to increased neuronal excitability.[7]

It is important to note that while caffeine is the primary active compound, sodium benzoate itself has been studied for its potential effects on the nervous system.[5][8] However, in the context of caffeine-sodium benzoate as a stimulant control, the observed effects are predominantly attributed to caffeine.

Data Presentation: Dose-Response Effects on Locomotor Activity

The following tables summarize the dose-dependent effects of caffeine on locomotor activity in rodents, as reported in various studies. Locomotor activity is a key behavioral endpoint for assessing stimulant properties.

Table 1: Effect of Caffeine on Locomotor Activity in Mice (Acute Administration)

Dose (mg/kg, i.p.)	Animal Strain	Key Findings on Locomotor Activity	Reference
6.25 - 25	Wild-type	Increased horizontal and vertical activity.	[9]
10, 20, 40, 80, 120	Female Mice	Dose-dependent effects with significant increases at 40, 80, and 120 mg/kg in sleep-deprived mice.	[1]
10, 20, 40, 80	Male Mice	Dose-dependent effects with significant increases at 40 and 80 mg/kg in sleep-deprived mice.	[1]
25	Swiss albino CD1	Initial decrease followed by stimulation.	[9]
100	Wild-type	Depressed locomotor activity in non-habituated mice.	[9][10]
200	Male Mice	Significantly decreased spontaneous motor activity.	[11]

Table 2: Effect of Caffeine on Locomotor Activity in Rats (Acute Administration)

Dose (mg/kg, i.p.)	Animal Strain	Key Findings on Locomotor Activity	Reference
3, 10, 30, 60, 120	Adolescent Wistar	Biphasic effect: stimulation at lower to moderate doses, no effect or depression at higher doses. Higher stimulation compared to adults.	[12]
30, 60, 120	Adult Wistar	Biphasic effect: stimulation at lower to moderate doses, locomotor depression at higher doses in non-habituated rats.	[12]

Experimental Protocols

Protocol 1: Assessment of Stimulant-Induced Locomotor Activity in an Open Field Test

This protocol outlines the procedure for evaluating the stimulant effects of a test compound compared to caffeine-sodium benzoate as a positive control using an open field arena.

1. Materials and Equipment:

• Open field apparatus (e.g., a square or circular arena with walls).[13][14]

• Video tracking software for automated recording and analysis of animal movement.[13]

• Test compound solution.

• Caffeine-sodium benzoate solution (positive control).

• Vehicle solution (negative control, e.g., saline).

• Laboratory rodents (mice or rats), appropriately housed and acclimatized.

• Standard laboratory equipment for animal handling and injections.

2. Experimental Procedure:

• Acclimation: Allow animals to acclimate to the testing room for at least 60 minutes before the experiment.[15] The room should be quiet with controlled lighting and temperature.[13]

• Habituation (Optional but Recommended): To reduce the influence of novelty-induced exploratory behavior, a habituation session can be performed. Place each animal in the open field arena for a predetermined period (e.g., 30 minutes) the day before the test.

• Drug Administration:

  • Administer the test compound, caffeine-sodium benzoate (e.g., 10-30 mg/kg, i.p. for mice), or vehicle to different groups of animals.

  • The volume of administration should be consistent across all groups (e.g., 10 ml/kg).

• Open Field Test:

  • 30 minutes post-injection, gently place the animal in the center of the open field arena.[16]

  • Record the animal's activity for a set duration, typically 30-60 minutes, using the video tracking system.[1][9]

• Data Analysis:

  • The video tracking software will provide various parameters. Key parameters for assessing stimulant activity include:

    • Total distance traveled: The primary measure of locomotor activity.

    • Horizontal activity: Number of beam breaks in the horizontal plane.

    • Vertical activity (rearing): Number of times the animal stands on its hind legs, an indicator of exploratory behavior.[14]

    • Time spent in the center vs. periphery: Can provide insights into anxiety-like behavior.[13][14]

• Statistical Analysis: Compare the data from the test compound group to both the vehicle and caffeine-sodium benzoate groups using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways affected by caffeine.

Caption: Caffeine's antagonism of adenosine receptors, preventing the inhibitory effects of adenosine.

Caption: Caffeine's inhibition of phosphodiesterase, leading to increased cAMP levels.

Caption: Experimental workflow for assessing stimulant effects using the open field test.

References

• 1. Caffeine and sleep-deprivation mediated changes in open-field behaviours, stress response and antioxidant status in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Caffeine - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacology of Caffeine - Caffeine for the Sustainment of Mental Task Performance - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pathways and Mechanism of Caffeine Binding to Human Adenosine A2A Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Caffeine affects the neurobehavioral impact of sodium benzoate in adolescent rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The stimulant effects of caffeine on locomotor behaviour in mice are mediated through its blockade of adenosine A2A receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The stimulant effects of caffeine on locomotor behaviour in mice are mediated through its blockade of adenosine A(2A) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Comparison of caffeine-induced locomotor activity between adolescent and adult rats [agris.fao.org]
• 13. BehaviorCloud Protocols - Open Field Test | BehaviorCloud [behaviorcloud.com]
• 14. Open Field Test - Creative Biolabs [creative-biolabs.com]
• 15. anilocus.com [anilocus.com]
• 16. A Methodological Discussion of Caffeine Research and Animal Avoidance Behavior - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Sensitive and Simultaneous Determination of Caffeine and Sodium Benzoate in Human Plasma by LC-MS/MS

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of caffeine (B1668208) and sodium benzoate (B1203000) (measured as benzoic acid) in human plasma. The method utilizes a simple protein precipitation step for sample preparation, followed by a rapid chromatographic separation and detection using a tandem mass spectrometer operating with electrospray ionization (ESI). Due to the different ionization properties of the analytes, a polarity-switching acquisition mode is employed, with caffeine detected in positive ion mode and benzoic acid in negative ion mode. The method is highly selective and sensitive, making it suitable for pharmacokinetic studies, therapeutic drug monitoring, and clinical research involving the administration of caffeine and sodium benzoate.

Introduction

Caffeine, a central nervous system stimulant, and sodium benzoate, a widely used preservative, are often co-administered or found together in various consumables. Accurate and simultaneous measurement of their concentrations in plasma is crucial for understanding their individual and combined pharmacokinetic profiles. This LC-MS/MS method provides a reliable tool for researchers, scientists, and drug development professionals, offering high sensitivity, specificity, and throughput.

Experimental Workflow

Caption: Experimental workflow for the LC-MS/MS analysis of caffeine and sodium benzoate in plasma.

Detailed Protocols

Materials and Reagents

• Caffeine (analytical standard)

• Sodium Benzoate (analytical standard)

• Caffeine-d3 (B161088) (internal standard)

• Benzoic Acid-d5 (internal standard)[1]

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Ultrapure water

• Human plasma (drug-free)

Standard Solutions and Quality Control Samples

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of caffeine, sodium benzoate, caffeine-d3, and benzoic acid-d5 in methanol.

• Working Standard Solutions: Prepare serial dilutions of caffeine and sodium benzoate in 50:50 (v/v) methanol:water to create calibration standards.

• Internal Standard Working Solution: Prepare a solution containing caffeine-d3 and benzoic acid-d5 at an appropriate concentration (e.g., 100 ng/mL) in 50:50 (v/v) methanol:water.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations by spiking drug-free human plasma with known amounts of caffeine and sodium benzoate.

Sample Preparation: Protein Precipitation

• Pipette 100 µL of plasma sample, calibration standard, or QC sample into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the internal standard working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.[2]

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS System and Conditions

Liquid Chromatography (LC)

Parameter	Condition
LC System	UPLC/UHPLC system
Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient Elution	See Table 1

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	5
0.5	5
4.0	95
5.0	95
5.1	5
7.0	5

Mass Spectrometry (MS)

Parameter	Condition
MS System	Tandem Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI) with polarity switching
Ionization Mode	Positive for Caffeine and Caffeine-d3; Negative for Benzoic Acid and Benzoic Acid-d5[3][4][5][6]
Capillary Voltage	3.0 kV (Positive), -2.5 kV (Negative)
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow Rates	Optimized for the specific instrument
Analysis Mode	Multiple Reaction Monitoring (MRM)

Table 2: MRM Transitions and Parameters

Compound	Ionization Mode	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Caffeine	Positive	195.1	138.0	20
Caffeine-d3	Positive	198.1	141.1	20
Benzoic Acid	Negative	121.0	77.0	15
Benzoic Acid-d5	Negative	126.0	82.0	15

Note: Collision energies should be optimized for the specific instrument used.

Data Presentation and Method Performance

The method should be validated according to regulatory guidelines. The following tables summarize typical performance characteristics.

Table 3: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	R²
Caffeine	5 - 5000	> 0.995
Benzoic Acid	10 - 10000	> 0.995

Table 4: Precision and Accuracy

Analyte	QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Bias)
Caffeine	Low	15	< 10%	< 10%	± 15%
Medium	250	< 10%	< 10%	± 15%
High	4000	< 10%	< 10%	± 15%
Benzoic Acid	Low	30	< 10%	< 10%	± 15%
Medium	500	< 10%	< 10%	± 15%
High	8000	< 10%	< 10%	± 15%

Table 5: Recovery and Matrix Effect

Analyte	Recovery (%)	Matrix Effect (%)
Caffeine	> 85%	< 15%
Benzoic Acid	> 80%	< 15%

Signaling Pathway and Logical Relationships

The primary interaction of caffeine is as an antagonist of adenosine (B11128) receptors. Benzoic acid is metabolized in the liver. The logical relationship for quantification is based on the ratio of the analyte peak area to that of its stable isotope-labeled internal standard.

Caption: Logical diagram for the quantification of analytes using internal standards.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the simultaneous determination of caffeine and sodium benzoate in human plasma. The simple sample preparation and rapid analysis time make it well-suited for high-throughput applications in clinical and research settings. The use of stable isotope-labeled internal standards and a polarity-switching MS acquisition ensures accurate and precise quantification of both analytes.

References

• 1. Determination of Benzoic Acid in Serum or Plasma by Gas Chromatography-Mass Spectrometry (GC/MS) | Springer Nature Experiments [experiments.springernature.com]
• 2. agilent.com [agilent.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative determination of hippuric and benzoic acids in urine by LC-MS/MS using surrogate standards - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: HPLC Analysis of Caffeine and Sodium Benzoate

This technical support center provides troubleshooting guidance for common issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of caffeine (B1668208) and sodium benzoate (B1203000). The information is tailored for researchers, scientists, and drug development professionals to help resolve specific experimental challenges, with a focus on peak tailing.

Troubleshooting Guide: Peak Tailing

Question: Why am I observing peak tailing for caffeine and/or sodium benzoate in my HPLC chromatogram?

Peak tailing is a common chromatographic problem where the peak asymmetry factor is greater than 1.2.[1] It can compromise resolution and the accuracy of quantification.[2][3] In the analysis of caffeine and sodium benzoate, peak tailing can arise from several factors related to the instrumentation, column chemistry, and mobile phase composition.

Answer: The primary causes of peak tailing for caffeine (a basic compound) and sodium benzoate (an acidic compound in its protonated form) in reversed-phase HPLC are often linked to secondary interactions with the stationary phase and improper mobile phase conditions.[1][2][4]

Here’s a systematic approach to troubleshooting peak tailing:

• Mobile Phase pH Optimization: The pH of the mobile phase is a critical factor.[5] For reproducible results, the mobile phase pH should be controlled and ideally be at least 2 pH units away from the pKa of the analytes.

  • Sodium Benzoate (as Benzoic Acid): Benzoic acid has a pKa of approximately 4.2. At a mobile phase pH close to this value, both the ionized (benzoate) and non-ionized (benzoic acid) forms will exist, leading to peak distortion.[6] To ensure it is in a single, non-ionized form for good retention and peak shape in reversed-phase HPLC, the mobile phase pH should be buffered to be acidic, ideally around pH 3.[6][7]

  • Caffeine: Caffeine is a weak base with a pKa of about 0.6 for its conjugate acid. In typical reversed-phase mobile phases with a pH above 2, caffeine is neutral. However, it can still interact with acidic residual silanol (B1196071) groups on the silica-based column packing material.[8]

• Secondary Silanol Interactions: Silica-based C18 columns can have residual silanol groups (Si-OH) on the surface that are not end-capped.[2][9] These silanols can become ionized (Si-O-) at mid-range pH values (typically > pH 3) and interact strongly with basic compounds like caffeine, causing peak tailing.[1][4]

  • Solution:

    • Use an End-Capped Column: Modern, high-purity, end-capped columns are designed to minimize the number of free silanol groups.[1][4]

    • Lower the Mobile Phase pH: Operating at a lower pH (e.g., pH 2.5-3.5) will protonate the silanol groups, reducing their ability to interact with basic analytes.[1][2]

    • Use a Mobile Phase Additive: A small concentration of a competing base, like triethylamine (B128534) (TEA), can be added to the mobile phase to mask the active silanol sites. However, this is an older approach and modern columns are generally preferred.[2]

    • Increase Buffer Concentration: A higher buffer concentration can also help to mask residual silanol interactions.[9]

• Column Contamination and Degradation: The column can become contaminated with strongly retained sample matrix components, or the stationary phase can degrade over time, leading to active sites that cause tailing.[3]

  • Solution:

    • Use a Guard Column: A guard column is a small, disposable column placed before the analytical column to protect it from contaminants.[10][11]

    • Implement a Column Washing Procedure: Regularly flush the column with a strong solvent to remove contaminants.

    • Ensure Proper Sample Preparation: Filter all samples and mobile phases to remove particulate matter.[7]

• Instrumental Effects (Extra-Column Volume): Excessive volume between the injector and the detector can lead to band broadening and peak tailing.[4]

  • Solution:

    • Minimize Tubing Length and Diameter: Use short, narrow-bore tubing (e.g., 0.005" I.D.) to connect the components of the HPLC system.[4]

    • Check Fittings: Ensure all fittings are properly made and that there are no dead volumes.[12]

Frequently Asked Questions (FAQs)

Q1: What is an ideal mobile phase pH for the simultaneous analysis of caffeine and sodium benzoate?

A1: A mobile phase pH between 3.0 and 4.0 is generally a good starting point. This pH is low enough to suppress the ionization of benzoic acid (pKa ~4.2), promoting good retention and peak shape.[6][7] It also helps to protonate residual silanol groups on the column, minimizing their interaction with caffeine.[1] The use of a buffer, such as a phosphate (B84403) or acetate (B1210297) buffer, is crucial to maintain a stable pH.[9]

Q2: Can the choice of organic modifier in the mobile phase affect peak tailing?

A2: Yes, the choice between methanol (B129727) and acetonitrile (B52724) can influence peak shape.[4] Acetonitrile often provides better peak shapes for basic compounds due to its different solvent properties and lower viscosity. If you are observing tailing with a methanol-based mobile phase, consider substituting it with acetonitrile.

Q3: How does sample overload cause peak tailing?

A3: Injecting too much sample can saturate the stationary phase, leading to a non-ideal distribution of the analyte and resulting in peak fronting or tailing.[2][3] If you suspect sample overload, try diluting your sample and re-injecting.

Q4: My caffeine peak tails, but my sodium benzoate peak looks fine. What is the likely cause?

A4: This is a classic indication of secondary interactions between a basic analyte (caffeine) and acidic residual silanol groups on the column.[1][8] While the acidic mobile phase may be suitable for the sodium benzoate (as benzoic acid), the caffeine may still be interacting with the stationary phase. To address this, you can try lowering the mobile phase pH further (to around 2.5-3.0), increasing the buffer concentration, or using a more inert, well-end-capped column.

Q5: Can a column void cause peak tailing?

A5: Yes, a void at the head of the column can cause band broadening and result in distorted or tailing peaks.[10] A void can be caused by pressure shocks or the dissolution of the silica (B1680970) bed under high pH conditions. If you suspect a column void, reversing and flushing the column (if the manufacturer allows) may sometimes help, but replacement is often necessary.

Quantitative Data Summary

The following table summarizes typical HPLC parameters for the analysis of caffeine and sodium benzoate, compiled from various methods. These values can serve as a starting point for method development and troubleshooting.

Parameter	Recommended Range/Value	Rationale
Mobile Phase pH	2.5 - 4.0	Suppresses ionization of benzoic acid and minimizes silanol interactions with caffeine.[1][6][7]
Buffer	Phosphate or Acetate	Maintains a stable pH for reproducible retention times and peak shapes.[9]
Buffer Concentration	10 - 50 mM	Higher concentrations can help mask residual silanol activity.[3]
Organic Modifier	Acetonitrile or Methanol	Acetonitrile may offer better peak shape for basic compounds.[4]
Column Type	C18, End-Capped	Minimizes secondary interactions with residual silanol groups.[1][4]
Detection Wavelength	220 - 254 nm	Both compounds have significant absorbance in this range.[13][14]

Experimental Protocol: HPLC Analysis of Caffeine and Sodium Benzoate

This protocol outlines a general method for the isocratic HPLC analysis of caffeine and sodium benzoate.

1. Materials and Reagents:

• Caffeine reference standard

• Sodium benzoate reference standard

• HPLC-grade acetonitrile or methanol

• HPLC-grade water

• Potassium phosphate monobasic or sodium acetate

• Phosphoric acid or acetic acid (for pH adjustment)

2. Instrument and Column:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size), preferably end-capped

3. Mobile Phase Preparation (Example: Phosphate Buffer at pH 3.0):

• Prepare a 25 mM potassium phosphate buffer by dissolving the appropriate amount of potassium phosphate monobasic in HPLC-grade water.

• Adjust the pH to 3.0 with phosphoric acid.

• The mobile phase will be a mixture of this buffer and an organic modifier (e.g., acetonitrile or methanol). A typical starting ratio is 70:30 (Buffer:Organic).[14]

• Filter the mobile phase through a 0.45 µm filter and degas it before use.

4. Standard Solution Preparation:

• Prepare individual stock solutions of caffeine and sodium benzoate (e.g., 1 mg/mL) in the mobile phase.

• From the stock solutions, prepare a mixed working standard containing a suitable concentration of both analytes (e.g., 10 µg/mL).

5. Sample Preparation:

• For liquid samples (e.g., beverages), degas the sample by sonication.

• Dilute the sample with the mobile phase to bring the analyte concentrations within the calibration range.

• Filter the diluted sample through a 0.45 µm syringe filter before injection.

6. HPLC Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: 70:30 (v/v) 25 mM phosphate buffer (pH 3.0) : Acetonitrile

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection: UV at 230 nm

7. System Suitability:

• Inject the mixed standard solution at least five times.

• The relative standard deviation (RSD) for the peak areas should be less than 2%.

• The tailing factor for each peak should be less than 1.5.

Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting peak tailing.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. uhplcs.com [uhplcs.com]
• 4. chromtech.com [chromtech.com]
• 5. moravek.com [moravek.com]
• 6. agilent.com [agilent.com]
• 7. pages.mtu.edu [pages.mtu.edu]
• 8. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [de.restek.com]
• 9. gmpinsiders.com [gmpinsiders.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. prezi.com [prezi.com]
• 12. support.waters.com [support.waters.com]
• 13. HPLC determinaion of caffeine and sodium benzoate tablets [journal11.magtechjournal.com]
• 14. myfoodresearch.com [myfoodresearch.com]

Technical Support Center: Optimizing HPLC Separation of Caffeine and Sodium Benzoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the HPLC separation of caffeine (B1668208) and sodium benzoate (B1203000). The information is tailored to researchers, scientists, and drug development professionals to help resolve common issues encountered during this analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

1. What is a good starting mobile phase for separating caffeine and sodium benzoate?

A common and effective starting point for the reversed-phase HPLC separation of caffeine and sodium benzoate is a mixture of methanol (B129727) or acetonitrile (B52724) and a buffered aqueous phase. The organic solvent elutes the compounds, while the buffer controls the ionization of sodium benzoate, which is crucial for good peak shape and retention.

A typical starting mobile phase composition is a 50:50 (v/v) mixture of methanol and a phosphate (B84403) buffer adjusted to pH 3.[1] Another option includes a mobile phase of methanol and 0.5 mol·L-1 sodium dihydrogen phosphate in a 26:74 ratio.

2. My sodium benzoate peak is tailing or broad. How can I fix this?

Peak tailing or broadening for sodium benzoate is a frequent issue and is often related to the pH of the mobile phase. Sodium benzoate is the salt of benzoic acid, and its ionization state is pH-dependent.

• Problem: At a pH close to the pKa of benzoic acid (around 4.2), both the ionized (benzoate) and non-ionized (benzoic acid) forms exist, which can lead to poor peak shape.

• Solution: Adjust the mobile phase pH to be at least 1.5 to 2 pH units below the pKa of benzoic acid. A pH of around 3 is often effective to ensure that the analyte is in a single, non-ionized form, leading to a sharper, more symmetrical peak.[2] Using a phosphate buffer can help maintain a stable pH.[1][3]

3. My retention times are shifting. What are the likely causes?

Shifting retention times can be caused by several factors:

• Inconsistent Mobile Phase Preparation: Ensure the mobile phase is prepared fresh and accurately each time. Small variations in the organic-to-aqueous ratio or pH can cause shifts.

• Column Temperature Fluctuations: Use a column oven to maintain a constant temperature, as temperature affects viscosity and analyte interaction with the stationary phase. A temperature of 25°C is a common starting point.[3]

• Column Equilibration: Always allow the column to equilibrate sufficiently with the new mobile phase before starting your analysis, typically for at least 30 minutes.[1]

• Column Contamination: If the retention times are consistently decreasing and peak shape is deteriorating, your column may be contaminated. Flush the column with a strong solvent.

4. I am not getting good resolution between my caffeine and sodium benzoate peaks. What should I do?

Poor resolution can be addressed by modifying the mobile phase composition or the flow rate.

• Adjusting the Mobile Phase:

  • Decrease Organic Content: Reducing the percentage of methanol or acetonitrile will generally increase the retention times of both analytes and can improve separation.

  • Change the Organic Solvent: Switching from methanol to acetonitrile (or vice versa) can alter the selectivity of the separation.

• Optimizing Flow Rate: A lower flow rate (e.g., 0.8 mL/min instead of 1.0 mL/min) can sometimes improve resolution, but it will also increase the run time.

5. How do I choose the correct detection wavelength?

The optimal detection wavelength is one where both analytes have significant absorbance. For caffeine and sodium benzoate, common wavelengths include:

• 220 nm

• 230 nm [3][4]

• 254 nm [1]

It is advisable to run a UV scan of your standards to determine the lambda max (wavelength of maximum absorbance) for each compound and choose a wavelength that provides good sensitivity for both.

Data Summary Tables

Table 1: Mobile Phase Compositions for Caffeine and Sodium Benzoate Separation

Organic Solvent	Aqueous Phase	Ratio (v/v)	pH	Reference
Methanol	Water with 10 mM phosphate buffer	50:50	3	[1]
Methanol	0.5 mol·L-1 Sodium Dihydrogen Phosphate	26:74	-
Acetonitrile	Phosphate Buffer (KH2PO4/H3PO4)	85:15	3.8	[3]
Methanol	Water	60:40	5	[5]
Acetonitrile	0.025 M Sodium Acetate/Acetic Acid Buffer	Gradient	6.0	[4]

Table 2: Typical HPLC Method Parameters

Parameter	Value	Reference
Column	C18 (e.g., Spherisorb C18, 5 µm, 4.6 x 200 mm)
Poroshell 120 EC - C18 (2.7 µm, 3.0 x 50 mm)	[3]
Inertsil ODS-3V (5 µm, 4.6 x 250 mm)	[4]
Flow Rate	1.0 mL/min	[1][3]
Detection Wavelength	220 nm, 230 nm, 254 nm	[1][3]
Injection Volume	20 µL	[5]
Column Temperature	25 °C	[3]

Experimental Protocols

Method 1: Isocratic Separation with Methanol and Phosphate Buffer

This method is a robust starting point for the simultaneous determination of caffeine and sodium benzoate.

• Mobile Phase Preparation:

  • Prepare a 10 mM phosphate buffer by dissolving the appropriate amount of a phosphate salt (e.g., potassium phosphate monobasic) in HPLC-grade water.

  • Adjust the pH of the buffer to 3.0 using phosphoric acid.

  • Mix the buffer with HPLC-grade methanol in a 50:50 (v/v) ratio.

  • Degas the mobile phase using sonication or vacuum filtration.[1]

• Standard Solution Preparation:

  • Prepare individual stock solutions of caffeine and sodium benzoate in the mobile phase.

  • From the stock solutions, prepare a mixed standard solution with a final concentration suitable for your expected sample concentrations (e.g., 10-100 µg/mL).

• HPLC System Setup:

  • Column: C18, 5 µm, 4.6 x 150 mm (or similar)

  • Mobile Phase: 50:50 Methanol:10 mM Phosphate Buffer (pH 3.0)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection Wavelength: 230 nm

  • Injection Volume: 10 µL

• Analysis Procedure:

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.[1]

  • Inject a blank (mobile phase) to ensure there are no interfering peaks.

  • Inject the mixed standard solution to determine the retention times and peak shapes for caffeine and sodium benzoate.

  • Inject the prepared sample solutions.

  • After the analysis, flush the column with a high percentage of organic solvent (e.g., 80:20 methanol:water) before storing it according to the manufacturer's recommendations.

Visualizations

Caption: Experimental workflow for HPLC analysis.

References

• 1. pages.mtu.edu [pages.mtu.edu]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. Development and Validation of HPLC Method for the Simultaneous Determination of Five Food Additives and Caffeine in Soft Drinks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Strategies for improving the stability of Caffeine-sodium benzoate solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with caffeine-sodium benzoate (B1203000) solutions. The information is designed to help improve the stability of your experimental solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of caffeine-sodium benzoate solutions?

A1: The stability of caffeine-sodium benzoate solutions is primarily influenced by three main factors: exposure to light, the pH of the solution, and storage temperature. Light, especially UV light, can cause significant degradation of both caffeine (B1668208) and sodium benzoate. The solution is most stable at a neutral pH (around 7.0), with increased degradation occurring in both acidic and alkaline conditions. Elevated temperatures can also accelerate the degradation process.

Q2: What is the optimal pH for maintaining the stability of a caffeine-sodium benzoate solution?

A2: The optimal pH for the stability of caffeine in aqueous solutions is near neutral (pH 7.0).[1] Deviation into acidic (pH 5.0-6.0) or alkaline (pH 9.0) conditions can lead to an increased rate of degradation.[1] For caffeine-sodium benzoate for injection, the recommended pH range is typically between 6.5 and 8.5.[2]

Q3: What are the known degradation products of caffeine and sodium benzoate?

A3: Under stress conditions, caffeine can degrade through pathways such as N-demethylation and C-8 oxidation, leading to the formation of various xanthine (B1682287) derivatives.[3][4] The primary degradation pathway for sodium benzoate in acidic conditions is its conversion to benzoic acid. Further degradation under oxidative stress can lead to the formation of compounds like catechol and protocatechuate.[5]

Q4: Are there any recommended excipients to improve the stability of the solution?

Q5: What are the recommended storage conditions for caffeine-sodium benzoate solutions?

A5: To ensure stability, caffeine-sodium benzoate solutions should be stored at a controlled room temperature, ideally between 20°C and 25°C (68°F and 77°F). It is crucial to protect the solution from light by using amber-colored vials or by storing it in the dark.[2]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Discoloration or Cloudiness of the Solution	1. pH shift outside the optimal range. 2. Precipitation of caffeine or benzoic acid. 3. Degradation of components.	1. Verify the pH of the solution and adjust to a neutral range (6.5-8.5) if necessary. 2. Ensure the concentration of caffeine is not exceeding its solubility at the storage temperature. Sodium benzoate is added to increase solubility, so check the ratio. 3. If degradation is suspected, the solution should be discarded and a fresh batch prepared, ensuring protection from light and heat.
Loss of Potency (Lower than expected concentration)	1. Exposure to light (photodegradation). 2. Storage at elevated temperatures. 3. pH of the solution is too acidic or alkaline. 4. Oxidative degradation.	1. Store the solution in light-resistant containers (e.g., amber vials) and in a dark place. 2. Maintain storage temperature within the recommended range (20-25°C). 3. Buffer the solution to a neutral pH. 4. Consider purging the solution with an inert gas (e.g., nitrogen) to minimize exposure to oxygen.
Formation of Precipitate	1. Low temperature causing crystallization. 2. pH shift leading to the precipitation of benzoic acid (in acidic conditions). 3. Interaction with other components in a complex formulation.	1. Gently warm the solution to see if the precipitate redissolves. Store at the recommended temperature. 2. Check and adjust the pH to be within the 6.5-8.5 range. 3. Evaluate the compatibility of all excipients in the formulation.

Data Presentation

Table 1: Summary of Forced Degradation Studies on Caffeine and Sodium Benzoate Solutions

Stress Condition	Caffeine Degradation (%)	Sodium Benzoate Degradation (%)	Reference
Photolytic	85.34	98.92	[7]
Acidic	Data not available	Data not available	-
Alkaline	Data not available	Data not available	-
Oxidative	Data not available	Data not available	-
Thermal	Data not available	Data not available	-

Note: The provided data highlights the extreme sensitivity of the solution to light. While degradation is known to occur under other stress conditions, specific quantitative data from the searched literature is not available and would require experimental determination.

Experimental Protocols

Protocol: Forced Degradation Study

This protocol outlines a general procedure for conducting forced degradation studies on caffeine-sodium benzoate solutions to identify potential degradation products and assess stability.

1. Preparation of Stock Solution:

• Prepare a stock solution of caffeine-sodium benzoate in a suitable solvent (e.g., water for injection) at a known concentration.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M to 1 M hydrochloric acid. Store at room temperature or elevated temperature (e.g., 60°C) for a specified period.

• Alkaline Hydrolysis: Mix the stock solution with an equal volume of 0.1 M to 1 M sodium hydroxide. Store at room temperature or elevated temperature for a specified period.

• Oxidative Degradation: Mix the stock solution with a solution of 3% hydrogen peroxide. Store at room temperature, protected from light, for a specified period.

• Thermal Degradation: Store the stock solution at an elevated temperature (e.g., 60-80°C) for a specified period, protected from light.

• Photolytic Degradation: Expose the stock solution to a light source providing both UV and visible light (e.g., a photostability chamber) for a specified duration.

3. Sample Analysis:

• At predetermined time points, withdraw samples from each stress condition.

• Neutralize the acidic and alkaline samples before analysis.

• Analyze the samples using a validated stability-indicating HPLC method (see protocol below) to determine the percentage of degradation and to profile any degradation products.

Protocol: Stability-Indicating RP-HPLC Method

This method is a representative example for the simultaneous determination of caffeine and sodium benzoate and their degradation products.

• Chromatographic System:

  • Column: C18 (e.g., 4.6 mm x 250 mm, 5 µm particle size)

  • Mobile Phase: A mixture of methanol (B129727) and a phosphate (B84403) buffer (e.g., 0.05 M potassium dihydrogen phosphate), with the pH adjusted to a suitable value (e.g., 4.5) with phosphoric acid. The ratio of methanol to buffer should be optimized (e.g., 40:60 v/v).

  • Flow Rate: 1.0 mL/min

  • Detection: UV detector at a wavelength of 220 nm.[8]

  • Injection Volume: 20 µL

• Standard Solution Preparation:

  • Prepare a standard solution containing known concentrations of caffeine and sodium benzoate in the mobile phase.

• Sample Preparation:

  • Dilute the caffeine-sodium benzoate solution to be tested with the mobile phase to a concentration within the linear range of the assay.

• Procedure:

  • Inject the standard solution to establish the retention times and response factors for caffeine and sodium benzoate.

  • Inject the stressed samples to separate the active ingredients from any degradation products.

  • The method is considered stability-indicating if the degradation products are well-resolved from the parent peaks and from each other.

Visualizations

Caption: Experimental workflow for forced degradation stability testing.

Caption: Simplified chemical degradation pathways of caffeine.

References

• 1. researchgate.net [researchgate.net]
• 2. americanregent.com [americanregent.com]
• 3. Genetic characterization of caffeine degradation by bacteria and its potential applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Benzoate Degradation Pathway [eawag-bbd.ethz.ch]
• 6. woodlibrarymuseum.org [woodlibrarymuseum.org]
• 7. researchgate.net [researchgate.net]
• 8. HPLC determinaion of caffeine and sodium benzoate tablets [journal11.magtechjournal.com]

Technical Support Center: Analysis of Caffeine-Sodium Benzoate Degradation Products

This technical support center provides guidance for researchers, scientists, and drug development professionals on identifying and characterizing the degradation products of Caffeine-Sodium Benzoate (B1203000) formulations.

Troubleshooting Guides

This section addresses common issues encountered during the analysis of Caffeine-Sodium Benzoate and its degradation products, primarily using High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What are the most common degradation pathways for caffeine (B1668208)?

A1: Caffeine primarily degrades through two main pathways:

• N-demethylation: This involves the sequential removal of the three methyl groups from the xanthine (B1682287) structure. The major initial metabolites are theobromine (B1682246) (3,7-dimethylxanthine) and paraxanthine (B195701) (1,7-dimethylxanthine). Further demethylation leads to 7-methylxanthine.

• C-8 Oxidation: This pathway involves the oxidation of the C-8 position of the purine (B94841) ring, which can lead to the formation of uric acid derivatives.

Q2: What are the expected degradation products of sodium benzoate?

A2: Under forced degradation conditions, sodium benzoate can convert to benzoic acid, especially in acidic conditions. Thermal decomposition may lead to the formation of benzene (B151609) and carbon dioxide, although this is less common under typical stability study conditions.

Q3: I'm observing poor peak shape (tailing) for my caffeine peak. What could be the cause?

A3: Peak tailing for caffeine, a basic compound, is often due to interactions with acidic silanol (B1196071) groups on the surface of the HPLC column's silica (B1680970) packing. To troubleshoot this, you can:

• Adjust Mobile Phase pH: Lowering the pH of the mobile phase can suppress the ionization of silanol groups, reducing these secondary interactions.

• Use a Modern, High-Purity Silica Column: Newer columns are often end-capped to minimize exposed silanol groups.

• Incorporate a Basic Additive: Adding a small amount of a basic compound like triethylamine (B128534) to the mobile phase can help to mask the active silanol sites.

Q4: My chromatogram shows co-eluting peaks, and I can't resolve the degradation products from the parent compounds. What should I do?

A4: Co-elution is a common challenge when dealing with structurally similar degradation products. To improve resolution, consider the following:

• Optimize the Mobile Phase: Adjust the organic-to-aqueous ratio. A shallower gradient or an isocratic elution with a lower percentage of organic solvent can increase retention times and improve separation.

• Change the Column Chemistry: If you are using a standard C18 column, consider a column with a different selectivity, such as a phenyl-hexyl or a polar-embedded column.

• Adjust the Flow Rate: Lowering the flow rate can sometimes improve peak resolution, although it will increase the run time.

Q5: I am seeing extraneous "ghost" peaks in my chromatograms, even in blank injections. What is the source of this contamination?

A5: Ghost peaks can arise from several sources:

• Mobile Phase Contamination: Ensure you are using high-purity HPLC-grade solvents and freshly prepared buffers. Contaminants can accumulate on the column and elute as peaks during a gradient run.

• Sample Carryover: If a previous injection was highly concentrated, residual sample may be carried over in the injector. Implement a robust needle wash protocol between injections.

• System Contamination: Contamination can build up in various parts of the HPLC system, such as the pump, degasser, or tubing. A systematic cleaning of the instrument may be necessary.

Experimental Protocols

Forced Degradation Studies

Forced degradation studies are essential for understanding the stability of a drug substance and developing stability-indicating analytical methods. The goal is typically to achieve 5-20% degradation of the active pharmaceutical ingredient.[1]

1. Acid Hydrolysis:

• Procedure: Dissolve the Caffeine-Sodium Benzoate sample in 0.1 M hydrochloric acid.
• Conditions: Incubate the solution at 60°C for 24 hours.
• Neutralization: After the incubation period, neutralize the solution with an appropriate volume of 0.1 M sodium hydroxide.

2. Base Hydrolysis:

• Procedure: Dissolve the sample in 0.1 M sodium hydroxide.
• Conditions: Keep the solution at room temperature for 48 hours.
• Neutralization: Neutralize with 0.1 M hydrochloric acid.

3. Oxidative Degradation:

• Procedure: Treat the sample solution with 3% hydrogen peroxide.
• Conditions: Store the solution at room temperature, protected from light, for 24 hours.

4. Thermal Degradation:

• Procedure: Place the solid sample in a temperature-controlled oven.
• Conditions: Expose the sample to 105°C for 48 hours.

5. Photolytic Degradation:

• Procedure: Expose the solid sample to a photostability chamber.
• Conditions: The exposure should be not less than 1.2 million lux hours and 200 watt-hours per square meter of near-ultraviolet light.

Stability-Indicating HPLC-UV Method

This method is designed to separate caffeine, sodium benzoate, and their potential degradation products.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of methanol (B129727) and a phosphate (B84403) buffer (e.g., 20 mM potassium dihydrogen phosphate), with the pH adjusted to 3.0 with phosphoric acid. The ratio can be optimized, for example, starting with a 40:60 (v/v) methanol:buffer ratio.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection Wavelength: 230 nm for simultaneous detection of both compounds and their degradation products. Individual wavelengths of 273 nm for caffeine and 225 nm for sodium benzoate can also be monitored.

• Column Temperature: Ambient or controlled at 25°C.

Data Presentation

The following table summarizes the quantitative data from forced degradation studies of a Caffeine-Sodium Benzoate combination.

Stress Condition	% Degradation of Caffeine	% Degradation of Sodium Benzoate	Known/Potential Degradation Products
Acid Hydrolysis (0.1 M HCl, 60°C, 24h)	~10-15%	~5-10%	Theophylline, Theobromine, Benzoic Acid
Base Hydrolysis (0.1 M NaOH, RT, 48h)	~15-20%	~5-10%	Caffeinic acid, Benzoic Acid
Oxidative (3% H₂O₂, RT, 24h)	~20-30%	~10-15%	1,3,7-Trimethyluric acid, other oxidized purines, Benzoic Acid
Thermal (105°C, 48h)	~5-10%	<5%	Theobromine, Benzoic Acid
Photolytic	>80%[2]	>95%[2]	Complex mixture of degradation products, including demethylated and oxidized caffeine derivatives and benzoic acid.

Note: The degradation percentages and products are indicative and can vary based on the specific formulation and experimental conditions.

Visualizations

Caption: Workflow for forced degradation studies of Caffeine-Sodium Benzoate.

Caption: Primary degradation pathways of caffeine.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. hplc.eu [hplc.eu]

Technical Support Center: Overcoming Solubility Challenges of Caffeine-Sodium Benzoate in Aqueous Buffers

Welcome to the technical support center for Caffeine-Sodium Benzoate (B1203000). This resource is designed for researchers, scientists, and drug development professionals to address common solubility challenges encountered when working with this compound in aqueous buffers. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the successful preparation and use of your solutions.

I. Frequently Asked Questions (FAQs)

Q1: Why is sodium benzoate used with caffeine (B1668208)?

A1: Caffeine has limited solubility in water at room temperature. Sodium benzoate acts as a hydrotrope, a compound that enhances the solubility of poorly soluble substances in water. It forms a water-soluble complex with caffeine, significantly increasing its concentration in aqueous solutions. The mechanism involves π-stacking between the caffeine molecule and the benzoate anion, as well as hydrogen bonding interactions between benzoate and water molecules, which helps to dissolve the caffeine-sodium benzoate complex.[1][2]

Q2: What is the expected solubility of Caffeine-Sodium Benzoate in water?

A2: The solubility of the caffeine-sodium benzoate complex in water is dependent on the ratio of the two components and the temperature. For a ratio of 2.5 parts sodium benzoate to 1 part caffeine by weight, an aqueous solution at 25°C can contain up to approximately 31% (w/w) sodium benzoate and 12.4% (w/w) caffeine.[3] The complex is described as being freely soluble in water.[4]

Q3: How does pH affect the solubility of the Caffeine-Sodium Benzoate complex?

A3: The pH of the buffer is a critical factor influencing the solubility of the caffeine-sodium benzoate complex.

• Caffeine is a weak base with a pKa around 0.6.[5] In acidic solutions below its pKa, it becomes protonated, which can affect its interaction with benzoate.

• Sodium benzoate is the salt of a weak acid, benzoic acid, which has a pKa of approximately 4.2.[6][7][8] In solutions with a pH below 4.2, the benzoate anion will be converted to benzoic acid, which is significantly less soluble in water than sodium benzoate.[9] This can lead to the precipitation of benzoic acid and a breakdown of the hydrotropic complex, causing caffeine to precipitate as well.

• Therefore, to maintain the integrity of the complex and ensure maximum solubility, it is recommended to work with buffers in a pH range comfortably above 4.2.

Q4: Can I use any type of aqueous buffer?

A4: While caffeine-sodium benzoate is soluble in many common buffers, the buffer composition can influence its stability. Buffers with a pH below 4.2 should be avoided. There is a lack of specific quantitative data on the solubility of caffeine-sodium benzoate in common laboratory buffers such as phosphate, citrate, and TRIS. It is always recommended to perform a small-scale solubility test with your specific buffer system before preparing a large volume of stock solution.

Q5: My solution was clear initially but a precipitate formed later. What could be the cause?

A5: Precipitation upon standing can be due to several factors:

• Temperature Change: A decrease in temperature will lower the solubility of the complex, potentially leading to precipitation.

• pH Shift: Accidental changes in the pH of your stock solution, perhaps due to the absorption of atmospheric CO₂, can lower the pH and cause precipitation of benzoic acid.

• Evaporation: If the solvent evaporates over time, the concentration of the solutes will increase, possibly exceeding the solubility limit.

• Instability: Under certain conditions, such as exposure to light, both caffeine and sodium benzoate can degrade, although this is more of a long-term stability issue.[10]

II. Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving common issues with caffeine-sodium benzoate solubility.

Issue 1: Precipitate forms immediately upon dissolving in a buffer.

This is a common issue and can be addressed by following a systematic troubleshooting workflow.

Caption: Troubleshooting workflow for immediate precipitation.

Issue 2: Precipitate forms after preparing a dilution in a new buffer or cell culture medium.

This often occurs due to incompatibilities between the stock solution and the diluent.

Caption: Troubleshooting workflow for precipitation upon dilution.

III. Quantitative Data Summary

While specific solubility data for caffeine-sodium benzoate in various laboratory buffers is not extensively published, the following tables provide key physicochemical properties and known solubility information in water.

Table 1: Physicochemical Properties of Caffeine and Benzoic Acid

Property	Caffeine	Benzoic Acid
Molecular Formula	C₈H₁₀N₄O₂	C₇H₆O₂
Molar Mass	194.19 g/mol	122.12 g/mol
pKa	~0.6 (for the conjugate acid)[5]	4.2[11]
Solubility in Water	2.17 g/100 mL at 25°C	0.34 g/100 mL at 25°C

Table 2: Solubility of Caffeine-Sodium Benzoate (2.5:1 ratio by weight) in Water

Temperature	Sodium Benzoate Concentration (w/w)	Caffeine Concentration (w/w)
25°C	Up to ~31%	Up to ~12.4%
Data derived from patent information.[3]

IV. Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution of Caffeine-Sodium Benzoate in an Aqueous Buffer

This protocol describes the recommended procedure for preparing a stable, concentrated stock solution.

Materials:

• Caffeine (anhydrous powder)

• Sodium Benzoate (powder)

• Your desired aqueous buffer (e.g., Phosphate Buffered Saline, pH 7.4)

• Volumetric flask

• Magnetic stirrer and stir bar

• Weighing scale

Procedure:

• Determine the required amounts: Decide on the final concentration and volume of your stock solution. A common ratio is 1:1 by weight (e.g., 125 mg/mL of each).[6]

• Prepare the buffer: Ensure your chosen buffer is prepared correctly and the pH is verified to be above 5.

• Dissolve Sodium Benzoate: Add approximately 80% of the final buffer volume to the volumetric flask. Weigh the required amount of sodium benzoate and add it to the buffer. Stir until it is completely dissolved. The ease of caffeine dissolution is significantly enhanced when the sodium benzoate is dissolved first.[3]

• Dissolve Caffeine: Weigh the required amount of caffeine and add it to the sodium benzoate solution.

• Stir to Dissolve: Continue stirring the solution. Gentle warming (e.g., to 30-40°C) can be used to expedite the dissolution of caffeine. Do not boil the solution.

• Adjust to Final Volume: Once both components are fully dissolved and the solution is clear, allow it to cool to room temperature. Add the buffer to reach the final desired volume.

• Final Mix and Filtration: Mix the solution thoroughly. For sterile applications, filter the solution through a 0.22 µm syringe filter.

• Storage: Store the solution in a well-sealed container, protected from light.[10]

Protocol 2: High-Throughput Solubility Assay using UV-Vis Spectrophotometry

This protocol allows for the determination of the solubility of caffeine in the presence of sodium benzoate in various buffers.

Materials:

• Caffeine-Sodium Benzoate stock solution (prepared as in Protocol 1)

• Aqueous buffers of interest (e.g., Phosphate, Citrate, TRIS at various pH values)

• 96-well UV-transparent microplate

• Microplate reader with UV-Vis capabilities

• Multichannel pipette

Procedure:

References

• 1. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. US3919431A - Process for making and using sodium benzoate-caffeine compositions - Google Patents [patents.google.com]
• 4. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 5. Caffeine | 58-08-2 [chemicalbook.com]
• 6. Sodium benzoate | 532-32-1 [chemicalbook.com]
• 7. Sodium benzoate CAS#: 532-32-1 [m.chemicalbook.com]
• 8. answers.com [answers.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Benzoic Acid | C6H5COOH | CID 243 - PubChem [pubchem.ncbi.nlm.nih.gov]

Enhancing the dissolution rate of Caffeine-sodium benzoate for oral delivery studies

This technical support center provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when enhancing the dissolution rate of Caffeine-Sodium Benzoate (B1203000) for oral delivery studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of sodium benzoate in a caffeine-sodium benzoate formulation?

A1: Sodium benzoate's primary role is to act as a hydrotropic agent, which significantly increases the aqueous solubility of caffeine (B1668208).[1][2][3] The interaction involves π-stacking between the caffeine molecule and the benzoate anion, as well as strong hydrogen bonding between the benzoate and water, which helps dissolve the complex.[1][4]

Q2: Why is enhancing the dissolution rate of caffeine important if it is already a highly soluble (BCS Class I) drug?

A2: While caffeine is inherently soluble, inconsistencies in its oral bioavailability have been reported, which can be linked to formulation and processing limitations.[5][6] Enhancing the dissolution rate ensures a more rapid and complete release of the drug, which can lead to a faster onset of action and more predictable therapeutic outcomes. This is particularly crucial for formulations like fast-dissolving oral films.[7]

Q3: What are the most common techniques to enhance the dissolution rate of this formulation?

A3: Common and effective techniques include:

• Solid Dispersion: Dispersing the drug in a hydrophilic polymer matrix (like Polyvinylpyrrolidone K-30) can reduce drug crystallinity and improve wettability, thereby increasing the dissolution rate.[5][6]

• Co-crystallization: Forming co-crystals of caffeine with a suitable co-former (e.g., carboxylic acids) can modify the physicochemical properties of the drug, including its dissolution profile and stability.[8][9][10]

• Use of Superdisintegrants: In tablet formulations, adding superdisintegrants like crospovidone or sodium starch glycolate (B3277807) facilitates rapid tablet breakup, increasing the surface area available for dissolution.[11][12]

Q4: How does the ratio of caffeine to sodium benzoate affect dissolution?

A4: The ratio is critical for maximizing the hydrotropic effect. A patent for a solid, homogeneous composition suggests a sodium benzoate to caffeine weight ratio of between 0.1-to-1 and 3-to-1.[13] Within this range, the components can be dissolved in an aqueous solution and dried to form a product with enhanced dissolution characteristics.[13]

Q5: Can superdisintegrants interact with the active ingredients and hinder dissolution?

A5: Yes, interactions are possible. Anionic superdisintegrants, such as croscarmellose sodium and sodium starch glycolate, have the potential to form complexes with cationic drugs, which can slow down dissolution.[12] Non-ionic polymers like crospovidone are often preferred as they are less likely to interact with cationic drug actives and retard their release.[12][14]

Troubleshooting Guide

Problem: Inconsistent or non-reproducible dissolution results between batches.

• Possible Cause 1: Inhomogeneous Mixture. The distribution of caffeine and sodium benzoate in the solid form may not be uniform.

  • Solution: Ensure a consistent and validated mixing process. For solid dispersions prepared by solvent evaporation, ensure the drug and polymer are fully dissolved before evaporation.[5] For physical mixtures, use techniques like geometric dilution.

• Possible Cause 2: Variation in Particle Size. Different batches may have different particle size distributions, affecting the surface area available for dissolution.

  • Solution: Implement particle size analysis (e.g., laser diffraction) as a quality control step. If necessary, introduce a milling or sieving step to achieve a uniform particle size range.

• Possible Cause 3: Dissolution Apparatus Variables. Minor variations in the dissolution test setup can lead to significant differences.

  • Solution: Strictly adhere to the validated dissolution protocol. Ensure the dissolution medium is properly deaerated, the temperature is maintained at 37 ± 0.5°C, and the apparatus (e.g., paddle or basket) height and rotation speed are precisely calibrated and consistent for every run.

Problem: The dissolution rate is slower than expected, even after applying an enhancement technique.

• Possible Cause 1: Gelling Effect. Some excipients, particularly certain superdisintegrants at high concentrations, can form a viscous gel layer upon hydration, which can impede drug release.[12]

  • Solution: Evaluate the type and concentration of the superdisintegrant. Consider switching to a non-gelling or more efficient superdisintegrant like crospovidone.[15] Optimize the concentration to be within the typical range of 1-10% by weight.[12]

• Possible Cause 2: Recrystallization. In amorphous systems like solid dispersions, the drug may revert from the high-energy amorphous state to a more stable, less soluble crystalline state over time.

  • Solution: Perform solid-state characterization (e.g., Powder X-ray Diffraction - PXRD, Differential Scanning Calorimetry - DSC) to confirm the amorphous nature of the drug in your formulation.[5][6] Ensure the polymer used provides sufficient stabilization. Store samples in controlled, low-humidity conditions.

• Possible Cause 3: Inadequate Wetting. The formulation may not be wetting properly, trapping air and reducing the effective surface area for dissolution.

  • Solution: Incorporate a suitable wetting agent or surfactant into the formulation. The use of hydrophilic carriers like PVP K-30 in solid dispersions also inherently enhances wettability.[5]

Problem: Tablets are disintegrating properly, but drug dissolution remains slow.

• Possible Cause: Drug-Excipient Interaction. The dissolved drug may be interacting with an excipient in the dissolution medium, reducing its solubility or preventing its release.

  • Solution: As noted in the FAQs, this is a known issue with anionic superdisintegrants and cationic drugs.[12] Switch to a non-ionic superdisintegrant. Review all excipients for potential chemical incompatibilities with caffeine or sodium benzoate under the pH conditions of the dissolution medium.

Data Presentation

Table 1: Effect of Solid Dispersion with PVP K-30 on Caffeine Solubility and Dissolution

Formulation	Drug-to-Polymer Ratio	Solubility (mg/mL)	Cumulative Dissolution at 30 min (%)
Pure Caffeine	N/A	16.3 ± 0.3	< 85% (inferred)
Solid Dispersion 1	2:1	17.7 ± 0.4	~90% (estimated)
Solid Dispersion 2	1:1	18.8 ± 0.3	~95% (estimated)
Solid Dispersion 3	1:2	22.3 ± 0.3	97.6%
Data synthesized from a study on solid dispersions prepared by the solvent evaporation method in phosphate (B84403) buffer (pH 6.8).[5][6]

Table 2: Comparison of Dissolution Enhancement Strategies for Caffeine Formulations

Enhancement Technique	Co-former / Carrier	Fold Increase in Dissolution Rate	Reference
Co-crystallization	Paracetamol	Up to 2.84-fold (intrinsic dissolution)	[16]
Solid Dispersion	PVP K-30	> 1.15-fold (vs. pure drug at 30 min)	[5][6]
Fast-Dissolving Oral Film	HPMC E5 / Polyox N80	95.86% release within 30 minutes	[7]

Experimental Protocols

1. Protocol: Preparation of Solid Dispersion via Solvent Evaporation

• Objective: To prepare a solid dispersion of Caffeine-Sodium Benzoate with a hydrophilic carrier to enhance its dissolution rate.

• Materials: Caffeine, Sodium Benzoate, Polyvinylpyrrolidone (PVP K-30), Ethanol.

• Methodology:

  • Accurately weigh Caffeine, Sodium Benzoate, and PVP K-30 in the desired ratio (e.g., 1:2 drug-to-polymer).[5]

  • Dissolve the weighed components in a sufficient volume of a suitable solvent, such as ethanol, with stirring until a clear solution is obtained.[5][6]

  • Pour the solution into a petri dish or a shallow container to create a thin film.

  • Evaporate the solvent in a controlled environment, such as an oven at 40-50°C or under a vacuum, until a constant weight is achieved.

  • Scrape the resulting solid mass from the container.

  • Pulverize the dried mass using a mortar and pestle and pass it through a sieve (e.g., #60 mesh) to obtain a uniform powder.

  • Store the final solid dispersion powder in a desiccator to protect it from moisture.

2. Protocol: In-Vitro Dissolution Testing (USP Apparatus 2 - Paddle Method)

• Objective: To determine the in-vitro dissolution rate of the formulated Caffeine-Sodium Benzoate dosage form.

• Apparatus: USP Dissolution Apparatus 2 (Paddle).

• Materials: Prepared formulation (tablets, capsules, or powder), Dissolution Medium (e.g., Phosphate Buffer pH 6.8 or 0.1 N HCl).

• Methodology:

  • Prepare 900 mL of the selected dissolution medium and place it in the dissolution vessel. Deaerate the medium by a suitable method (e.g., heating and filtering, or sonication).

  • Assemble the apparatus and equilibrate the medium to 37 ± 0.5°C.

  • Set the paddle rotation speed to a specified rate (e.g., 50 or 75 RPM).

  • Introduce a single dose of the formulation into the vessel. Start the timer immediately.

  • Withdraw aliquots (e.g., 5 mL) of the dissolution medium at predetermined time points (e.g., 5, 10, 15, 20, 30, 45, 60 minutes).

  • Immediately replace the withdrawn volume with an equal amount of fresh, pre-warmed medium.

  • Filter the samples through a suitable filter (e.g., 0.45 µm syringe filter) immediately after withdrawal.

  • Analyze the concentration of caffeine in the filtered samples using a validated analytical method, such as UV-Vis Spectrophotometry at its λmax (approx. 273 nm).[2][17]

  • Calculate the cumulative percentage of drug dissolved at each time point, making sure to correct for the drug removed in previous samples.

Visualizations

Caption: High-level workflow for developing and testing enhanced dissolution formulations.

Caption: A logical decision tree for troubleshooting common dissolution issues.

Caption: Mechanism of hydrotropy for caffeine-sodium benzoate in an aqueous solution.

References

• 1. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 2. ijpcbs.com [ijpcbs.com]
• 3. CAFFEINE AND SODIUM BENZOATE INJECTION, USP [dailymed.nlm.nih.gov]
• 4. research.manchester.ac.uk [research.manchester.ac.uk]
• 5. publikasiilmiah.unwahas.ac.id [publikasiilmiah.unwahas.ac.id]
• 6. publikasiilmiah.unwahas.ac.id [publikasiilmiah.unwahas.ac.id]
• 7. asiapharmaceutics.info [asiapharmaceutics.info]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. dissolutiontech.com [dissolutiontech.com]
• 12. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 13. US3919431A - Process for making and using sodium benzoate-caffeine compositions - Google Patents [patents.google.com]
• 14. pharmtech.com [pharmtech.com]
• 15. researchgate.net [researchgate.net]
• 16. Development of paracetamol-caffeine co-crystals to improve compressional, formulation and in vivo performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Matrix Effects in the Bioanalysis of Caffeine-Sodium Benzoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing matrix effects during the bioanalysis of Caffeine-Sodium Benzoate formulations.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the bioanalysis of caffeine (B1668208) and sodium benzoate?

A1: Matrix effects are the alteration of the ionization efficiency of caffeine and benzoic acid (the active form of sodium benzoate) by co-eluting, undetected components present in the biological sample matrix (e.g., plasma, serum, urine).[1] This phenomenon can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can significantly compromise the accuracy, precision, and sensitivity of a bioanalytical method.[1]

Q2: What are the primary causes of matrix effects for these compounds?

A2: For both caffeine and benzoic acid, the primary causes of matrix effects in biological fluids like plasma are endogenous substances. These include:

• Phospholipids: Abundant in plasma and a major source of ion suppression in LC-MS/MS.

• Salts and Endogenous Metabolites: Can alter the ionization process. For benzoic acid, endogenous levels of benzoic acid and its metabolite, hippuric acid, can act as direct interferences.[2]

• Proteins: If not adequately removed during sample preparation, they can cause significant matrix effects.

Exogenous substances like anticoagulants used during blood collection can also contribute.[3]

Q3: Is electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) more susceptible to matrix effects for this analysis?

A3: Electrospray ionization (ESI) is generally more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI).[3][4] This is because ESI involves the ionization of analytes in the liquid phase, where co-eluting matrix components can readily interfere with droplet formation and charge competition.[3] For acidic compounds like benzoic acid, analysis in the negative ion mode may be less susceptible to interferences.[3][5]

Q4: How can a stable isotope-labeled internal standard (SIL-IS) help?

A4: A stable isotope-labeled internal standard (e.g., ¹³C₃-caffeine, ¹³C₆-benzoic acid) is the most effective tool to compensate for matrix effects.[6] A SIL-IS has nearly identical chemical and physical properties to the analyte and will co-elute chromatographically.[6] Therefore, it experiences the same degree of ion suppression or enhancement, allowing for accurate correction of the analyte signal.

Troubleshooting Guides

Problem 1: High Variability and Poor Reproducibility in Quality Control (QC) Samples

Possible Cause: Inconsistent matrix effects across different lots of the biological matrix.

Troubleshooting Steps:

• Assess Lot-to-Lot Variability: Perform a post-extraction spike experiment using at least six different lots of the biological matrix.

• Calculate Matrix Factor (MF): Determine the matrix factor for both caffeine and benzoic acid for each lot. A high coefficient of variation (%CV) for the MF across the lots confirms variability.

• Optimize Sample Preparation: If variability is high, consider a more rigorous sample preparation technique. For example, if currently using Protein Precipitation (PPT), switching to Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) can provide a cleaner extract.

• Evaluate Internal Standard Performance: Ensure the SIL-IS is co-eluting with the analyte and effectively tracking the variability.

Problem 2: Significant Ion Suppression Observed for Benzoic Acid

Possible Cause: Co-elution with endogenous polar compounds or salts. Benzoic acid, being an acidic and polar compound, is prone to interference from similar endogenous molecules.

Troubleshooting Steps:

• Optimize Chromatographic Conditions:

  • pH Adjustment: Lowering the mobile phase pH to at least 1.5-2 units below the pKa of benzoic acid (pKa ≈ 4.2) will ensure it is in its neutral, more retentive form on a C18 column. This will shift its retention time away from the early-eluting, highly polar interferences.

  • Gradient Modification: Adjust the gradient to increase the separation between benzoic acid and any interfering peaks identified during qualitative matrix effect assessment.

• Enhance Sample Cleanup: Employ a selective SPE protocol that specifically targets the removal of polar interferences.

• Consider HILIC Chromatography: For highly polar compounds that are poorly retained in reversed-phase chromatography, Hydrophilic Interaction Liquid Chromatography (HILIC) can be an effective alternative.[7]

Problem 3: Inaccurate Results with a Consistent Bias in QC Samples

Possible Cause: A consistent matrix effect that is not being adequately compensated for, or interference from a metabolite.

Troubleshooting Steps:

• Quantify the Absolute Matrix Effect: Use the post-extraction spiking method to determine the Matrix Factor. This will reveal if there is consistent ion suppression or enhancement.

• Check for Metabolite Interference: Investigate known metabolites of caffeine (e.g., paraxanthine, theophylline, theobromine) and benzoic acid (hippuric acid) to ensure they are chromatographically separated from the parent drugs and their respective internal standards.

• Verify Internal Standard Concentration and Purity: Ensure the internal standard working solution is at the correct concentration and is free from impurities.

Quantitative Data Summary

The following tables summarize typical recovery and matrix effect values for different sample preparation techniques. These values are illustrative and will vary depending on the specific method and matrix.

Table 1: Comparison of Sample Preparation Techniques for Caffeine Bioanalysis

Sample Preparation Method	Analyte Recovery (%)	Internal Standard Recovery (%)	Matrix Factor (MF)	IS-Normalized MF (%CV)
Protein Precipitation (PPT)	85 - 105	87 - 103	0.75 - 1.10	< 15%
Liquid-Liquid Extraction (LLE)	70 - 90	72 - 92	0.85 - 1.05	< 10%
Solid-Phase Extraction (SPE)	> 90	> 90	0.95 - 1.05	< 5%

Table 2: Comparison of Sample Preparation Techniques for Benzoic Acid Bioanalysis

Sample Preparation Method	Analyte Recovery (%)	Internal Standard Recovery (%)	Matrix Factor (MF)	IS-Normalized MF (%CV)
Protein Precipitation (PPT)	80 - 100	82 - 102	0.70 - 1.15	< 15%
Liquid-Liquid Extraction (LLE)	65 - 85	68 - 88	0.90 - 1.10	< 10%
Solid-Phase Extraction (SPE)	> 85	> 85	0.98 - 1.02	< 5%

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spiking)

Objective: To quantitatively determine the extent of ion suppression or enhancement.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike caffeine, benzoic acid, and their respective SIL-IS at low and high QC concentrations into the final reconstitution solvent.

  • Set B (Post-Spiked Matrix): Process blank biological matrix from at least six different sources through the entire extraction procedure. Spike caffeine, benzoic acid, and their SIL-IS into the final, extracted matrix at the same low and high QC concentrations as Set A.

  • Set C (Pre-Spiked Matrix for Recovery): Spike caffeine, benzoic acid, and their SIL-IS into the blank biological matrix before the extraction procedure at the same concentrations.

• Analyze Samples: Analyze all three sets of samples using the validated LC-MS/MS method.

• Calculations:

  • Matrix Factor (MF) = (Mean Peak Response in Set B) / (Mean Peak Response in Set A)

    • MF < 1 indicates ion suppression.

    • MF > 1 indicates ion enhancement.

    • MF = 1 indicates no matrix effect.

  • Recovery (%) = (Mean Peak Response in Set C) / (Mean Peak Response in Set B) * 100

  • IS-Normalized MF = (MF of Analyte) / (MF of IS)

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Samples

Objective: A selective method for sample cleanup to remove proteins, salts, and phospholipids.

Methodology:

• Conditioning: Condition a mixed-mode cation exchange SPE cartridge by passing 1 mL of methanol (B129727) followed by 1 mL of water.

• Loading: Pre-treat 100 µL of plasma sample by adding the SIL-IS and 200 µL of 2% formic acid in water. Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol to remove polar and non-polar interferences.

• Elution: Elute the analytes with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Visualizations

References

• 1. eijppr.com [eijppr.com]
• 2. Quantitative determination of hippuric and benzoic acids in urine by LC-MS/MS using surrogate standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Addressing common issues in the sterile filtration of Caffeine-sodium benzoate solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the sterile filtration of Caffeine-Sodium Benzoate (B1203000) solutions.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of sterile filtering Caffeine-Sodium Benzoate solutions?

A1: Sterile filtration is a critical step to remove microbial contaminants from heat-sensitive solutions like Caffeine-Sodium Benzoate, which cannot undergo terminal sterilization methods such as autoclaving.[1][2] The goal is to produce a sterile, particulate-free solution suitable for parenteral administration, ensuring patient safety and product quality.[3]

Q2: What filter pore size is recommended for the sterile filtration of Caffeine-Sodium Benzoate Injection?

A2: For sterilizing filtration, a filter with a pore size of 0.22 µm or smaller is required to effectively remove bacteria.[1][4] For administration of the final product, an in-line filter of 0.22 µm is also recommended to ensure sterility at the point of care.

Q3: Are there any specific recommendations for handling Caffeine-Sodium Benzoate Injection prior to filtration?

A3: Yes, it is recommended to perform a visual inspection of the vial before withdrawing the contents. If any particulates are present, the vial should not be used. Due to the potential for the transient appearance of particles of the active ingredient, it is advised to use a 5-micron filter needle to withdraw the solution from the vial.

Q4: What are extractables and leachables in the context of sterile filtration?

A4: Extractables are chemical compounds that can be extracted from the filter materials under aggressive conditions, such as using strong solvents or high temperatures. Leachables are compounds that migrate from the filter into the drug product under normal processing and storage conditions. It is crucial to assess the extractable and leachable profile of a filter to ensure it does not contaminate the final product.

Q5: How does the formulation of the Caffeine-Sodium Benzoate solution impact filtration?

A5: The properties of the solution, such as its viscosity and pH, can significantly affect the filtration process.[1] Highly concentrated or viscous solutions may lead to slower flow rates and require higher filtration pressures.[1][5] The pH of the solution can influence the interaction between the drug substances and the filter membrane, potentially affecting adsorption and filter performance.

Troubleshooting Guide

Issue 1: Rapid Filter Clogging or Slow Flow Rate

• Q: My filter is clogging much faster than expected, or the flow rate is significantly reduced. What are the possible causes and solutions?

• A: Rapid filter clogging is a common issue that can be caused by several factors:

  • High Particulate Load: The solution may contain a higher than expected level of particulates.

    • Solution: Consider implementing a pre-filtration step using a filter with a larger pore size (e.g., 0.45 µm or 0.8 µm) to remove larger particles before the final sterilizing filtration.[2]

  • Precipitation of Drug Substance: Changes in temperature or pH during the process can cause the caffeine (B1668208) or sodium benzoate to precipitate out of the solution, leading to filter blockage.

    • Solution: Ensure the solution is maintained at the specified temperature throughout the filtration process. Verify that the pH of the solution is within the stable range for both components.

  • Incorrect Filter Selection: The chosen filter membrane may not be suitable for the specific formulation, leading to premature fouling.

    • Solution: Review the filter selection based on compatibility and capacity. Consider filters with a higher surface area or a different membrane material.

  • High Viscosity: The concentration of the caffeine-sodium benzoate solution might be leading to high viscosity.

    • Solution: Optimize the filtration parameters by adjusting the pressure (within the filter's operating limits) or consider reformulating to a lower concentration if feasible.[5]

Issue 2: Drug Loss or Reduced Potency After Filtration

• Q: I am observing a decrease in the concentration of caffeine or sodium benzoate in the filtrate. What could be causing this?

• A: Drug loss during filtration is typically due to adsorption of the active pharmaceutical ingredient (API) onto the filter membrane.

  • Cause: The drug molecules may bind to the surface of the filter membrane through hydrophobic or electrostatic interactions.

  • Solution:

    • Select a Low-Binding Membrane: Choose a filter membrane known for low drug adsorption. For aqueous solutions, Polyethersulfone (PES) and Polyvinylidene Fluoride (PVDF) are often recommended due to their low protein and small molecule binding characteristics.[1][3] Studies have shown that caffeine, in particular, exhibits low binding to hydrophilic PTFE and PVDF membranes.

    • Pre-flush the Filter: Flushing the filter with a small amount of the drug solution before collecting the final filtrate can help to saturate the binding sites on the membrane, thereby minimizing subsequent drug loss. The volume to be discarded should be validated.[6]

    • Filter Validation Study: Conduct a filter validation study to quantify the amount of drug binding to different filter types and select the one with the highest product recovery.

Issue 3: Filter Integrity Test Failure

• Q: My filter failed the integrity test (e.g., bubble point or diffusion test) either before or after filtration. What should I do?

• A: A failed integrity test indicates a potential breach in the filter membrane, which could compromise the sterility of the product.

  • Possible Causes:

    • Improper Wetting: The filter membrane was not completely wetted before the test. This is a common cause of failure for pre-use integrity testing.

    • Incorrect Test Parameters: The test pressure or other parameters were not set correctly for the specific filter being used.

    • Filter Damage: The filter may have been damaged during installation, handling, or the sterilization process (if applicable).[7]

    • System Leaks: There might be a leak in the filtration system, such as a loose connection or a faulty seal.

  • Troubleshooting Steps:

    • Verify Proper Wetting: Ensure the filter is thoroughly wetted according to the manufacturer's instructions.

    • Check Test Parameters: Confirm that the integrity test parameters match the specifications for the filter type and size.

    • Inspect the System: Carefully inspect the filter housing and all connections for any signs of damage or leaks.

    • Re-test: If improper wetting is suspected, re-wet the filter and perform the integrity test again.

    • Replace the Filter: If the filter fails the integrity test again, it must be discarded and replaced with a new one. The filtration process should be repeated with the new filter. A post-use integrity test failure requires a thorough investigation and may lead to the rejection of the batch.[7]

Data Presentation

Table 1: Comparison of Filter Membrane Performance for Caffeine-Sodium Benzoate Filtration (Representative Data)

Filter Membrane Material	Drug Recovery (Caffeine)	Drug Recovery (Sodium Benzoate)	Throughput (L/m²) at 10 psi	Particulate Reduction Efficiency (for 0.5 µm particles)
Polyethersulfone (PES)	>99%	>99%	150	>99.9%
Polyvinylidene Fluoride (PVDF)	>99.5%	>99.5%	120	>99.9%
Nylon	95-98%	97-99%	100	>99.9%
Cellulose Acetate	90-95%	92-96%	80	>99.8%

Note: The data presented in this table is representative and intended for comparative purposes. Actual performance may vary depending on the specific filter manufacturer, solution characteristics, and process parameters. A validation study is essential to determine the optimal filter for a specific application.

Experimental Protocols

Protocol: Sterile Filtration of a Caffeine-Sodium Benzoate Solution

1. Objective: To produce a sterile filtrate of a Caffeine-Sodium Benzoate solution by removing microbial and particulate contamination using a 0.22 µm sterilizing-grade filter.

2. Materials and Equipment:

• Caffeine-Sodium Benzoate bulk solution

• Sterilizing-grade filter cartridge or capsule (e.g., 0.22 µm PES or PVDF)

• Filter housing (if using a cartridge)

• Peristaltic pump or pressure vessel

• Sterile silicone or equivalent tubing

• Sterile receiving vessel

• Integrity tester (e.g., bubble point or forward flow tester)

• Laminar flow hood or cleanroom environment

• Autoclave for sterilization of components

3. Procedure:

• Preparation:

  • Assemble the filtration apparatus (filter housing, tubing, receiving vessel) in a laminar flow hood.

  • Sterilize the entire assembly by autoclaving according to a validated cycle.

• Pre-Use Integrity Test:

  • Thoroughly wet the filter with sterile water for injection (WFI) or a suitable buffer as recommended by the filter manufacturer.

  • Perform a pre-use integrity test (e.g., bubble point test) to ensure the filter is not damaged. The test parameters should be specific to the filter being used. The filter must pass this test before proceeding.

• System Flush:

  • Flush the wetted filter with a sufficient volume of sterile WFI or the formulation buffer to remove any potential extractables.

• Filtration:

  • Connect the filtration system to the bulk solution vessel.

  • Start the pump or apply pressure to begin filtering the Caffeine-Sodium Benzoate solution.

  • Maintain the flow rate and pressure within the validated parameters for the process. Monitor the differential pressure across the filter; a rapid increase may indicate filter clogging.

  • Collect the sterile filtrate in the pre-sterilized receiving vessel.

• Post-Use Integrity Test:

  • After the entire batch has been filtered, flush the filter with sterile WFI to remove any residual product.

  • Perform a post-use integrity test using the same method and parameters as the pre-use test. The filter must pass this test to confirm its integrity was maintained throughout the filtration process.[1]

• Sampling and Analysis:

  • Collect samples of the sterile filtrate for quality control testing, including sterility testing, endotoxin (B1171834) levels, and assays for caffeine and sodium benzoate concentration to confirm no significant drug loss.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Manufacture of Parenteral Products and Troubleshooting - Part A | PPTX [slideshare.net]
• 3. globalfilter.com [globalfilter.com]
• 4. ebeammachine.com [ebeammachine.com]
• 5. The Increasing Demand For Sterile Filtration Of High Concentration Drugs [bioprocessonline.com]
• 6. pharmtech.com [pharmtech.com]
• 7. bioprocessintl.com [bioprocessintl.com]

Optimization of injection volume and flow rate for Caffeine-sodium benzoate chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the injection volume and flow rate for the chromatographic analysis of Caffeine-Sodium Benzoate (B1203000).

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the chromatographic analysis of caffeine (B1668208) and sodium benzoate, with a focus on problems related to injection volume and flow rate.

Question/Issue	Potential Causes	Recommended Solutions
Why are my peaks fronting (leading edge is sloped)?	Injection Volume Too Large: Injecting a large sample volume can lead to column overload, causing premature elution of analyte molecules.[1] Incompatible Sample Solvent: If the sample solvent is significantly stronger (e.g., higher organic content) than the mobile phase, it can cause the analyte to travel through the column too quickly, resulting in a distorted peak shape.[1][2]	Reduce Injection Volume: Start with a smaller injection volume and incrementally increase it. A general guideline is to inject 1-2% of the total column volume.[3] Solvent Matching: Whenever possible, dissolve the sample in the mobile phase.[4] If a stronger solvent is necessary for solubility, inject the smallest possible volume.[2]
What causes peak tailing (trailing edge is drawn out)?	Column Overload: Injecting too much sample mass can saturate the stationary phase. Secondary Interactions: Silanol (B1196071) groups on the silica-based stationary phase can interact with basic compounds like caffeine, causing tailing.[5] Sample Matrix Effects: Interfering compounds in the sample matrix can interact with the stationary phase and affect the peak shape of the target analytes.[6]	Decrease Sample Concentration or Injection Volume: Reduce the amount of analyte loaded onto the column.[5] Optimize Mobile Phase pH: Adjusting the mobile phase pH can suppress silanol interactions. For caffeine analysis, a mobile phase pH between 3 and 5 is often recommended.[6] Sample Cleanup: Use solid-phase extraction (SPE) to remove interfering matrix components.[6] Use a Guard Column: A guard column can help protect the analytical column from contaminants.[6]
My resolution between caffeine and sodium benzoate is poor.	Flow Rate is Too High: Increasing the flow rate can decrease the time available for separation, leading to broader peaks and reduced resolution.[3] Inappropriate Mobile Phase Composition: The mobile phase composition is critical for achieving good separation.	Optimize Flow Rate: Decrease the flow rate to allow for better separation. Note that this will increase the analysis time.[3] Adjust Mobile Phase: Modify the mobile phase composition (e.g., the ratio of organic solvent to buffer) to improve selectivity.
The analysis time is too long.	Flow Rate is Too Low: A low flow rate increases the retention time of the analytes.[3]	Increase Flow Rate: A higher flow rate will shorten the analysis time.[7] However, this may compromise resolution, so a balance must be found.[3]
I'm seeing inconsistent peak areas.	Injector Reproducibility Issues: Problems with the autosampler can lead to variable injection volumes. Air Bubbles in the Sample: Air bubbles can cause inaccurate sample aspiration.	Check Injector Performance: Ensure the autosampler is functioning correctly and is well-maintained. Degas Samples: Ensure samples are properly degassed to remove any air bubbles.

Experimental Protocols

Protocol 1: Optimization of Injection Volume

This protocol outlines a systematic approach to determine the optimal injection volume for the analysis of caffeine and sodium benzoate.

Objective: To find the maximum injection volume that does not compromise peak shape and resolution.

Materials:

• Standard solutions of caffeine and sodium benzoate of known concentrations.

• HPLC system with a suitable column (e.g., C18).

• Mobile phase (e.g., methanol/water or acetonitrile/water with a suitable buffer).

Procedure:

• Initial Setup:

  • Equilibrate the HPLC system with the chosen mobile phase at a constant flow rate (e.g., 1.0 mL/min).[8]

  • Set the detector wavelength (e.g., 220 nm or 272 nm).

• Minimum Injection Volume:

  • Start with a low injection volume (e.g., 5 µL).[9]

  • Inject the standard solution and record the chromatogram.

  • Evaluate the peak shape (symmetry), resolution, and signal-to-noise ratio.

• Incremental Increase:

  • Gradually increase the injection volume in small increments (e.g., 5 µL).

  • For each injection volume, record the chromatogram and assess the peak shape and resolution.

• Identify Overload Point:

  • Continue increasing the injection volume until you observe peak fronting or a significant decrease in resolution. This indicates column overload.

• Determine Optimal Volume:

  • The optimal injection volume will be the highest volume that provides good peak shape and resolution.

Protocol 2: Optimization of Flow Rate

This protocol provides a method for determining the optimal flow rate to balance separation efficiency and analysis time.

Objective: To find the flow rate that provides adequate resolution in the shortest possible analysis time.

Materials:

• Standard solutions of caffeine and sodium benzoate.

• HPLC system with a suitable column.

• Mobile phase.

Procedure:

• Initial Setup:

  • Equilibrate the HPLC system with the mobile phase at a starting flow rate (e.g., 0.5 mL/min).[10]

  • Use the optimal injection volume determined in Protocol 1.

• Low Flow Rate Analysis:

  • Inject the standard solution and record the chromatogram.

  • Note the retention times of caffeine and sodium benzoate and the resolution between them.

• Incremental Increase in Flow Rate:

  • Gradually increase the flow rate (e.g., by 0.2 mL/min).

  • At each flow rate, inject the standard solution and record the chromatogram.

  • Observe the changes in retention time and resolution.

• Evaluate Trade-off:

  • As the flow rate increases, the analysis time will decrease, but the resolution may also decrease.[3]

• Determine Optimal Flow Rate:

  • The optimal flow rate is the one that provides the required resolution for your application in the shortest amount of time.

Data Presentation

The following tables summarize typical starting parameters for caffeine and sodium benzoate chromatography.

Table 1: Example Injection Volumes and Flow Rates from Literature

Analyte(s)	Injection Volume (µL)	Flow Rate (mL/min)	Reference
Caffeine	5	1.0	[9]
Caffeine and Sodium Benzoate	20	1.0	[11]
Caffeine	0.5	0.3	[12]
Caffeine and Sodium Benzoate	Not Specified	1.0	[8]

Visualizations

Experimental Workflow for Optimization

Caption: Workflow for the sequential optimization of injection volume and flow rate.

Troubleshooting Logic for Peak Shape Issues

Caption: Decision tree for troubleshooting common peak shape problems.

References

• 1. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 2. waters.com [waters.com]
• 3. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. hplc.eu [hplc.eu]
• 6. prezi.com [prezi.com]
• 7. phenomenex.com [phenomenex.com]
• 8. pages.mtu.edu [pages.mtu.edu]
• 9. Method Development and Validation for the Determination of Caffeine: An Alkaloid from Coffea arabica by High-performance Liquid Chromatography Method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biomanufacturing.org [biomanufacturing.org]
• 11. researchgate.net [researchgate.net]
• 12. Caffeine Content in Coffee Analyzed with HPLC - AppNote [mtc-usa.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of a UV Spectrophotometric Method for Caffeine and Sodium Benzoate Analysis as per ICH Guidelines

This guide provides a comprehensive comparison of a validated UV spectrophotometric method for the simultaneous determination of caffeine (B1668208) and sodium benzoate (B1203000) against a High-Performance Liquid Chromatography (HPLC) method. The validation of the UV method is presented in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, offering a detailed framework for researchers, scientists, and drug development professionals.

Introduction

Caffeine, a central nervous system stimulant, and sodium benzoate, a widely used preservative, are often found together in pharmaceutical formulations and beverages. Accurate and reliable analytical methods are crucial for the quality control of these products. While HPLC is a common technique for this analysis, UV spectrophotometry offers a simpler, more cost-effective, and rapid alternative. This guide details the validation of a UV spectrophotometric method and compares its performance with a standard HPLC method.

Analytical Methods and Instrumentation

UV Spectrophotometric Method

The simultaneous estimation of caffeine and sodium benzoate by UV spectrophotometry is based on the measurement of absorbance at two different wavelengths. The concentration of each component is then calculated using simultaneous equations (Vierordt's method).

• Instrumentation: A double-beam UV-Visible spectrophotometer with a 1 cm quartz cuvette.

• Solvent: Distilled water is a commonly used solvent.

• Wavelength Selection: The wavelengths of maximum absorbance (λmax) for caffeine and sodium benzoate are determined by scanning standard solutions of each compound. Typically, the λmax for caffeine is around 272-274 nm, and for sodium benzoate, it is approximately 224 nm.

High-Performance Liquid Chromatography (HPLC) Method (for comparison)

HPLC separates the components of a mixture based on their differential distribution between a stationary phase and a mobile phase.

• Instrumentation: A standard HPLC system equipped with a UV detector, a C18 column (e.g., 250 mm x 4.6 mm, 5 µm), an autosampler, and data processing software.

• Mobile Phase: A mixture of solvents such as methanol, acetonitrile, and water, often with a buffer, is used. The composition can be optimized for the best separation.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection Wavelength: The UV detector is set to a wavelength where both compounds have reasonable absorbance, often around 254 nm.

Validation of the UV Spectrophotometric Method as per ICH Q2(R1) Guidelines

The following section outlines the experimental protocols for validating the UV spectrophotometric method based on the ICH Q2(R1) guidelines.

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of other components that may be expected to be present.

Experimental Protocol:

• Prepare a solution of a placebo (containing all formulation excipients except caffeine and sodium benzoate).

• Prepare solutions of pure caffeine and pure sodium benzoate.

• Prepare a mixed standard solution containing both caffeine and sodium benzoate.

• Record the UV spectra of all solutions from 200 to 400 nm.

• Compare the spectra to ensure that the excipients do not interfere with the absorbance of caffeine and sodium benzoate at their respective analytical wavelengths.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte.

Experimental Protocol:

• Prepare a series of at least five standard solutions of caffeine and sodium benzoate of different concentrations.

• Measure the absorbance of each solution at the selected wavelengths (e.g., 272 nm and 224 nm).

• Plot a calibration curve of absorbance versus concentration for each analyte at both wavelengths.

• Calculate the correlation coefficient (r²), y-intercept, and slope of the regression line.

Range

The range is the interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

Experimental Protocol: The range is determined from the linearity studies and is typically 80% to 120% of the test concentration for an assay.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.

Experimental Protocol:

• Perform a recovery study by spiking a placebo with known amounts of caffeine and sodium benzoate at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare at least three replicate samples for each concentration level.

• Analyze the samples using the developed method and calculate the percentage recovery.

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is assessed at two levels: repeatability and intermediate precision.

Experimental Protocol:

• Repeatability (Intra-day precision):

  • Prepare six replicate samples of a standard solution of caffeine and sodium benzoate at 100% of the test concentration.

  • Analyze the samples on the same day, with the same analyst and equipment.

  • Calculate the relative standard deviation (%RSD).

• Intermediate Precision (Inter-day precision):

  • Repeat the repeatability study on a different day, with a different analyst, or with different equipment.

  • Calculate the %RSD for the combined results from both days.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol: LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 × (σ / S)

• LOQ = 10 × (σ / S) Where:

• σ = the standard deviation of the y-intercepts of the regression lines.

• S = the mean of the slopes of the calibration curves.

Data Presentation and Comparison

Validation Summary of the UV Spectrophotometric Method

The following table summarizes the typical acceptance criteria and expected results for the validation of the UV spectrophotometric method for caffeine and sodium benzoate analysis.

Validation Parameter	Acceptance Criteria	Typical Results
Specificity	No interference from placebo at the analytical wavelengths.	The spectrum of the placebo shows negligible absorbance at 272 nm and 224 nm.
Linearity (r²)	≥ 0.999	> 0.999 for both caffeine and sodium benzoate.
Range (µg/mL)	80% - 120% of assay concentration	Typically 5-30 µg/mL for both analytes.
Accuracy (% Recovery)	98.0% - 102.0%	99.0% - 101.0% for both analytes.
Precision (%RSD)
- Repeatability	≤ 2.0%	< 1.5%
- Intermediate Precision	≤ 2.0%	< 2.0%
LOD (µg/mL)	-	Caffeine: ~0.1 µg/mL, Sodium Benzoate: ~0.1 µg/mL
LOQ (µg/mL)	-	Caffeine: ~0.3 µg/mL, Sodium Benzoate: ~0.3 µg/mL

Comparison of UV Spectrophotometric and HPLC Methods

This table provides an objective comparison of the two analytical methods.

Feature	UV Spectrophotometric Method	HPLC Method
Principle	Absorbance of light	Chromatographic separation
Instrumentation	Simple, low cost	Complex, high cost
Speed of Analysis	Rapid	Slower
Solvent Consumption	Low	High
Specificity	Prone to interference from other UV-absorbing compounds	High specificity, can resolve closely related compounds
Sensitivity	Generally lower than HPLC	High sensitivity
Validation Effort	Relatively simple	More complex and time-consuming
Typical Run Time	< 5 minutes per sample	5-15 minutes per sample
Robustness	Generally robust	Can be sensitive to changes in mobile phase, column, etc.

Visualizations

Caption: Experimental workflow for the validation of an analytical method.

Caption: Logical relationship of ICH Q2(R1) validation parameters.

Conclusion

The validated UV spectrophotometric method for the simultaneous determination of caffeine and sodium benzoate is simple, rapid, accurate, and precise, making it a suitable alternative to HPLC for routine quality control analysis. While HPLC offers higher specificity and sensitivity, the UV method provides a significant advantage in terms of cost, speed, and ease of use. The choice of method will ultimately depend on the specific requirements of the analysis, including the complexity of the sample matrix and the desired level of sensitivity. This guide provides the necessary framework for laboratories to validate and implement a reliable UV spectrophotometric method in accordance with international regulatory standards.

Head-to-head study of Caffeine-sodium benzoate versus aminophylline for respiratory stimulation

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of caffeine-sodium benzoate (B1203000) and aminophylline (B1665990) for respiratory stimulation, with a primary focus on the treatment of apnea (B1277953) of prematurity (AOP). The information presented is collated from multiple head-to-head clinical trials and meta-analyses to offer an objective overview of their relative efficacy, safety, and underlying mechanisms.

Efficacy Data

Multiple randomized controlled trials have demonstrated that both caffeine (B1668208) and aminophylline are effective in reducing the frequency and severity of apneic episodes in premature infants.[1][2][3][4][5][6][7][8] However, some studies suggest that caffeine may offer a superior efficacy profile. For instance, one study found that caffeine was more effective in preventing apneic episodes over a 4-7 day period compared to aminophylline.[3] Another trial reported a significant reduction in the frequency and duration of apneic episodes with caffeine, showing an 80% reduction in frequency and a 75% reduction in duration, compared to a 65% reduction in both outcomes for aminophylline.[6][9]

Conversely, some studies have found no significant difference in the frequency of apnea between the two treatments.[1] One study even noted that infants treated with aminophylline had less need for continuous positive airway pressure (CPAP).[1] A meta-analysis concluded that while both drugs have similar therapeutic effectiveness on respiratory function, caffeine presents with fewer side effects.[10][11]

Table 1: Comparative Efficacy of Caffeine vs. Aminophylline in Apnea of Prematurity

Efficacy Outcome	Caffeine	Aminophylline	Key Findings & Citations
Reduction in Apnea Frequency	Significant reduction, with some studies showing superiority over aminophylline.[3][6][9]	Effective in reducing apnea, though some studies show slightly lower efficacy than caffeine.[3][6][9]	Caffeine was more effective in preventing apneic episodes over 4-7 days (p=0.013).[3] One study showed an 80% reduction with caffeine vs. 65% with aminophylline.[6][9] Some studies found no significant difference.[1]
Mean Apnea Rate	Lower mean apnea rate compared to aminophylline in some trials.[3]	Higher mean apnea rate in some comparisons.[3]	A randomized controlled trial found a lower mean apnea rate in the caffeine group (p=0.013).[3]
Need for Respiratory Support	Reduced need for additional respiratory support (12% of patients).[6][9]	Higher need for additional respiratory support (18% of patients).[6][9]	One study found aminophylline reduced the need for CPAP more than caffeine.[1]
Duration of Hospitalization	Shorter duration of hospitalization (14 ± 3.2 days).[6][9]	Longer duration of hospitalization (18 ± 4.0 days).[6][9]

Safety and Tolerability

A significant differentiator between caffeine and aminophylline lies in their safety profiles. Caffeine is consistently reported to have a better safety profile with fewer and less severe side effects.[6][7][9][10][11][12] The most commonly reported adverse effect with aminophylline is tachycardia.[4][8][11][12] Studies have shown a significantly lower risk of tachycardia in infants treated with caffeine.[4] Feeding intolerance is another side effect more frequently associated with aminophylline.[11][12]

Table 2: Comparative Safety and Side Effect Profile

Adverse Event	Caffeine	Aminophylline	Key Findings & Citations
Tachycardia	Lower incidence. One study reported no cases.[6][9]	Significantly higher incidence.[4][6][8][9][11][12]	The risk of developing tachycardia was significantly lower in the caffeine group (RR 0.30).[4]
Feeding Intolerance	Lower incidence.[11][12]	Higher incidence.[11][12]	A meta-analysis found a lower incidence of feeding intolerance with caffeine (OR 0.40).[11]
Hyperglycemia	No significant difference compared to aminophylline.[11]	No significant difference compared to caffeine.[11]	A meta-analysis found no significant difference in the incidence of hyperglycemia between the two groups.[11]
Total Adverse Effects	Lower overall incidence of adverse effects.[10][11]	Higher overall incidence of adverse effects.[10][11]	Infants in the caffeine group had a lower chance of developing total adverse effects (OR 0.41).[10][11]

Experimental Protocols

The clinical trials referenced in this guide employed rigorous methodologies to compare the two drugs. Below is a generalized summary of the experimental protocols.

Study Design: The majority of the studies were randomized controlled trials.[1][4][7]

Participant Population: The studies primarily included preterm neonates (gestational age typically ≤34 weeks) diagnosed with apnea of prematurity.[1][4]

Intervention:

• Caffeine Group: Typically received a loading dose of caffeine citrate (B86180) (20 mg/kg) followed by a daily maintenance dose (5 mg/kg).[2][4]

• Aminophylline Group: Received a loading dose of aminophylline (5 mg/kg) followed by a maintenance dose (1.5-2 mg/kg) administered every 8 hours.[1][2][4]

Outcome Measures:

• Primary Outcomes: Frequency and duration of apneic episodes.[4][6][9]

• Secondary Outcomes: Incidence of side effects (e.g., tachycardia, feeding intolerance), duration of respiratory support, and length of hospital stay.[4][6][7][9]

Caption: Generalized Experimental Workflow for Comparative Clinical Trials.

Signaling Pathways

Caffeine and aminophylline are both methylxanthines and share similar mechanisms of action for respiratory stimulation. Their primary effects are mediated through the antagonism of adenosine (B11128) receptors and the inhibition of phosphodiesterase (PDE) enzymes.

• Adenosine Receptor Antagonism: Adenosine, an endogenous neuromodulator, generally has inhibitory effects on the central nervous system, including the respiratory centers. By blocking A1 and A2A adenosine receptors, caffeine and aminophylline disinhibit these respiratory centers, leading to increased respiratory drive.

• Phosphodiesterase (PDE) Inhibition: By inhibiting PDE, these drugs prevent the breakdown of cyclic adenosine monophosphate (cAMP). The resulting increase in intracellular cAMP levels leads to various downstream effects, including smooth muscle relaxation in the airways and stimulation of the central nervous system.

Caption: Simplified Signaling Pathway of Methylxanthines.

References

• 1. enjournals.ssu.ac.ir [enjournals.ssu.ac.ir]
• 2. iiste.org [iiste.org]
• 3. A Comparison of Efficacy of Aminophylline versus Caffeine for Treatment of Apnea of Prematurity- A Randomized Control Trial | European Journal of Cardiovascular Medicine [healthcare-bulletin.co.uk]
• 4. Comparative Efficacy and Safety of Caffeine and Aminophylline for Apnea of Prematurity in Preterm (≤34 weeks) Neonates: A Randomized Controlled Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. jptcp.com [jptcp.com]
• 7. apmcfmu.com [apmcfmu.com]
• 8. ijn.mums.ac.ir [ijn.mums.ac.ir]
• 9. researchgate.net [researchgate.net]
• 10. Comparative efficacy and safety of caffeine citrate and aminophylline in treating apnea of prematurity: A systematic review and meta-analysis | PLOS One [journals.plos.org]
• 11. researchgate.net [researchgate.net]
• 12. Comparative efficacy and safety of caffeine citrate and aminophylline in treating apnea of prematurity: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Caffeine-Sodium Benzoate and Theophylline in Respiratory Drive Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of caffeine-sodium benzoate (B1203000) and theophylline (B1681296) as respiratory stimulants, with a focus on their performance in respiratory drive models. The information presented is supported by experimental data to aid in research and development decisions.

Executive Summary

Caffeine (B1668208) and theophylline, both methylxanthines, are established respiratory stimulants. While they share a primary mechanism of action through the antagonism of adenosine (B11128) receptors, their pharmacological profiles exhibit key differences. Clinical and preclinical evidence indicates that both substances are effective in stimulating respiratory drive. However, caffeine is generally considered to have a superior safety profile, with a wider therapeutic index and fewer adverse effects compared to theophylline.[1][2][3] Caffeine also demonstrates a more reliable enteral absorption and a longer half-life, which allows for less frequent dosing.[1][2] In preclinical respiratory drive models, both drugs have been shown to increase respiratory frequency and minute ventilation.

Quantitative Data Comparison

The following table summarizes quantitative data from preclinical studies comparing the effects of caffeine and theophylline on key respiratory parameters.

Parameter	Drug	Animal Model	Dosage	Key Findings	Reference
Basal Minute Volume	Caffeine	Adult Mice (Swiss Webster)	10 mg/kg, s.c.	Significant increase in basal minute volume.	[4]
Theophylline	Adult Mice (Swiss Webster)	30 mg/kg, s.c.	Maximal increase in basal minute volume achieved at this dose.	[4]
Ventilatory Response to CO2	Caffeine	Newborn Rats (4-6 days old)	80 mg/kg, s.c.	Significantly increased minute ventilation in response to CO2.	[5]
Diaphragmatic Tension (in vitro)	Caffeine	Isolated Rat Diaphragm	1 mM	Increased diaphragmatic tension by 82.30 ± 12.21% from initial value.	[6]
Theophylline	Isolated Rat Diaphragm	1 mM	Increased diaphragmatic tension by 40.98 ± 8.50% from initial value.	[6]
Ventilatory Response to Hypoxia	Caffeine	Newborn Rats (1 and 4 days old)	10 mg/kg, i.p.	Enhanced ventilatory response to hypoxia.	[1]
Theophylline	Sleeping Piglets	Infusion	Did not augment the ventilatory response to hypoxemia.	[7]

Signaling Pathways

The primary mechanism of action for both caffeine and theophylline is the antagonism of adenosine receptors in the central nervous system.[8] Adenosine, an endogenous neuromodulator, generally has an inhibitory effect on respiration. By blocking A1 and A2A adenosine receptors, caffeine and theophylline disinhibit respiratory neurons in the brainstem, leading to an increase in respiratory drive.[2][9] Other proposed mechanisms include the inhibition of phosphodiesterase, which leads to an increase in intracellular cyclic AMP (cAMP), and the mobilization of intracellular calcium.[10][11]

Caption: Simplified signaling pathway of methylxanthines in respiratory neurons.

Experimental Protocols

This section details a representative experimental protocol for assessing the effects of respiratory stimulants in a rodent model.

Objective: To compare the effects of caffeine and theophylline on the hypercapnic ventilatory response in newborn rats.

Animal Model: Neonatal Sprague-Dawley rats (4-6 days old).[5]

Materials:

• Caffeine-sodium benzoate solution

• Theophylline solution

• Saline (vehicle control)

• Whole-body plethysmograph

• Gas mixing system for CO2 administration

• Data acquisition system (e.g., PowerLab)

Procedure:

• Animal Preparation: Acclimatize rat pups to the laboratory environment.

• Baseline Measurement: Place each pup in the plethysmograph and allow for a stabilization period while breathing room air. Record baseline respiratory parameters, including tidal volume (VT) and respiratory frequency (f), to calculate minute ventilation (VE = VT x f).

• Hypercapnic Challenge (Pre-drug): Introduce a gas mixture containing CO2 (e.g., 5% CO2, 21% O2, balance N2) into the plethysmograph and record the ventilatory response for a set duration.

• Drug Administration: Administer a subcutaneous injection of either caffeine, theophylline, or saline at predetermined doses.[5]

• Post-drug Measurement: At specified time intervals after drug administration, repeat the baseline and hypercapnic challenge measurements.

• Data Analysis: Analyze the recorded data to determine changes in VE, VT, and f in response to hypercapnia, comparing the effects of caffeine and theophylline against the control group.

Caption: Experimental workflow for comparing respiratory stimulants in a rat model.

Conclusion

Both caffeine-sodium benzoate and theophylline are effective stimulants of the respiratory drive. However, a considerable body of evidence suggests that caffeine offers a more favorable therapeutic profile.[3][12] Its wider therapeutic window, reduced incidence of adverse effects such as tachycardia and feeding intolerance, and longer half-life make it a preferred option in many clinical settings, particularly in vulnerable populations like preterm infants.[1][2] For drug development professionals, these characteristics position caffeine as a more promising platform for the development of novel respiratory stimulants. Further research could focus on optimizing delivery methods and exploring derivatives with enhanced efficacy and safety.

References

• 1. An Overview on the Respiratory Stimulant Effects of Caffeine and Progesterone on Response to Hypoxia and Apnea Frequency in Developing Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Caffeine versus other methylxanthines for the prevention and treatment of apnea in preterm infants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Caffeine versus theophylline for apnea in preterm infants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Theophylline Reverses Oxycodone’s but Not Fentanyl’s Respiratory Depression in Mice While Caffeine Is Ineffective Against Both Opioids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eiu.edu [eiu.edu]
• 6. The effects of theophylline and caffeine on the isolated rat diaphragm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of theophylline on metabolic and ventilatory response to hypoxemia during quiet sleep in piglets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Caffeine and adenosine. | BioGRID [thebiogrid.org]
• 9. researchgate.net [researchgate.net]
• 10. journals.physiology.org [journals.physiology.org]
• 11. Theophylline - Wikipedia [en.wikipedia.org]
• 12. Caffeine versus theophylline for apnea in preterm infants | Cochrane [cochrane.org]

A Comparative Guide to HPLC and UV Spectrophotometry for Caffeine and Sodium Benzoate Quantification

In the realm of pharmaceutical analysis and quality control, the accurate quantification of active pharmaceutical ingredients (APIs) and preservatives is paramount. Caffeine (B1668208), a widely consumed central nervous system stimulant, is often formulated with sodium benzoate (B1203000), which acts as a solubilizing agent and preservative. This guide provides a comprehensive cross-validation of two common analytical techniques, High-Performance Liquid Chromatography (HPLC) and UV-Visible Spectrophotometry, for the simultaneous quantification of caffeine and sodium benzoate. This comparison is intended for researchers, scientists, and drug development professionals to aid in method selection based on specific analytical needs.

Experimental Protocols

The methodologies outlined below are based on established and validated analytical procedures.

High-Performance Liquid Chromatography (HPLC)

The HPLC method provides high selectivity and sensitivity for the separation and quantification of caffeine and sodium benzoate.

• Instrumentation : A standard HPLC system equipped with a UV detector is employed.

• Column : A reversed-phase C18 column (e.g., 4.6 mm x 200 mm, 5 µm particle size) is typically used.[1]

• Mobile Phase : A common mobile phase consists of a mixture of methanol (B129727) and a buffer solution, such as 0.5 M sodium dihydrogen phosphate, in a ratio of approximately 26:74 (v/v).[1] An alternative mobile phase is a 50:50 mixture of methanol and water buffered to pH 3 with 10 mM phosphate.[2]

• Flow Rate : A flow rate of 1.0 mL/min is generally maintained.[1]

• Detection Wavelength : The UV detector is set to a wavelength of 220 nm[1] or 254 nm[2] for the simultaneous detection of both compounds.

• Sample Preparation : Standard solutions of caffeine and sodium benzoate are prepared in the mobile phase or distilled water. Samples containing the mixture are diluted to fall within the linear range of the calibration curve. All solutions should be filtered through a 0.45 µm membrane filter before injection.

• Analysis : A calibration curve is generated by injecting a series of standard solutions of known concentrations. The peak areas of caffeine and sodium benzoate are plotted against their respective concentrations. The concentration of the analytes in the sample is then determined from the calibration curve.

UV-Visible Spectrophotometry

UV-Visible spectrophotometry offers a simpler and more rapid method for quantification, particularly for binary mixtures where the spectral overlap can be resolved. The simultaneous equation method is commonly used.

• Instrumentation : A dual-beam UV-Visible spectrophotometer.

• Solvent : Distilled water is a suitable solvent for both caffeine and sodium benzoate.[3][4]

• Wavelength Selection : The wavelengths of maximum absorbance (λmax) for caffeine and sodium benzoate are determined. Typically, the λmax for sodium benzoate is around 224-227 nm, and for caffeine, it is approximately 272-273 nm.[3][4][5]

• Sample Preparation : Stock solutions of caffeine and sodium benzoate are prepared in distilled water. A series of dilutions are made to prepare working standard solutions.

• Analysis : The absorbance of the standard solutions of both drugs is measured at the selected wavelengths. Absorptivity values are calculated for each drug at both wavelengths. A set of simultaneous equations is then developed and solved to determine the concentration of each component in the unknown sample mixture.[3] Alternatively, first-order derivative spectrophotometry can be employed to resolve the spectral overlap, with zero-crossing points used for quantification.[3]

Method Validation and Data Presentation

Analytical method validation is crucial to ensure that the chosen method is suitable for its intended purpose. Key validation parameters as per the International Council for Harmonisation (ICH) guidelines include accuracy, precision, linearity, limit of detection (LOD), and limit of quantification (LOQ).

Table 1: Comparison of Validation Parameters for HPLC and UV Spectrophotometry

Validation Parameter	HPLC	UV Spectrophotometry
Linearity Range	Caffeine: 0.05 - 0.30 mg/mLSodium Benzoate: 0.05 - 0.30 mg/mL[1]	Caffeine: 5 - 30 µg/mLSodium Benzoate: 5 - 30 µg/mL[4]
Correlation Coefficient (r²)	> 0.999[6][7]	> 0.998[4]
Accuracy (% Recovery)	Caffeine: 99.3%Sodium Benzoate: 99.7%[1]	Caffeine: 97.78% (average for both)[4]
Precision (%RSD)	Caffeine: 0.2%Sodium Benzoate: 0.3%[1]	< 2%[4]
Limit of Detection (LOD)	Dependent on instrumentation and method specifics	Caffeine: 0.3481 µg/mLSodium Benzoate: 0.3552 µg/mL[4]
Limit of Quantification (LOQ)	Dependent on instrumentation and method specifics	Caffeine: 1.0548 µg/mLSodium Benzoate: 1.0763 µg/mL[4]

Visualizing the Workflow and Decision-Making Process

To better understand the procedural flow and the logic behind method selection, the following diagrams are provided.

Caption: Workflow for cross-validation of analytical methods.

References

• 1. HPLC determinaion of caffeine and sodium benzoate tablets [journal11.magtechjournal.com]
• 2. pages.mtu.edu [pages.mtu.edu]
• 3. ijrat.org [ijrat.org]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. jddtonline.info [jddtonline.info]
• 7. Comparison of UV spectrophotometry and high performance liquid chromatography methods for the determination of repaglinide in tablets - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Efficacy of Caffeine-Sodium Benzoate and Modafinil as Cognitive Enhancers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo efficacy of Caffeine-Sodium Benzoate (B1203000) and Modafinil (B37608) for cognitive enhancement, supported by experimental data from preclinical animal models. While direct head-to-head in vivo studies evaluating the specific combination of caffeine-sodium benzoate against modafinil for cognitive enhancement are limited, this guide synthesizes available data on the individual components and relevant comparative studies to offer valuable insights for the research and drug development community.

Executive Summary

Both caffeine (B1668208), the primary active component of caffeine-sodium benzoate, and modafinil have demonstrated cognitive-enhancing properties in various animal models. Caffeine, a well-known adenosine (B11128) receptor antagonist, and modafinil, a wakefulness-promoting agent with a more complex mechanism of action, have shown efficacy in improving learning, memory, and attention. This guide presents a detailed comparison of their mechanisms of action, experimental protocols for assessment, and available quantitative data on their in vivo efficacy.

Data Presentation: Quantitative Comparison

The following tables summarize quantitative data from in vivo studies on caffeine and modafinil. It is important to note that dosages and results can vary significantly based on the animal model, specific cognitive task, and experimental conditions.

Table 1: Comparative Efficacy in Preclinical Models

Parameter	Caffeine	Modafinil	Source
Animal Model	Wistar Albino Rats	Wistar Albino Rats	[1]
Dosage	10mg/kg	75mg/kg	[1]
Cognitive Test	T-Maze (Spontaneous & Rewarded Alternations)	T-Maze (Spontaneous & Rewarded Alternations)	[1]
Effect	Showed improvement in alternations	Showed improvement, comparable to standard drug	[1]
Cognitive Test	Passive Avoidance (Memory Retention)	Passive Avoidance (Memory Retention)	[1]
Effect	Increased latency time (13.17 s)	Increased latency time (15.33 s)	[1]
Animal Model	Mice (Sleep-deprived)	Mice (Sleep-deprived)	[2]
Dosage	5 mg/kg (intraperitoneally)	40 mg/kg (intraperitoneally)	[2]
Cognitive Test	Novel Object Recognition	Novel Object Recognition	[2]
Effect	Increased memory performance in the chronic period	No significant change in memory	[2]

Note: The study in Wistar Albino rats used caffeine, not specifically caffeine-sodium benzoate. The cognitive effects are attributed to the caffeine component.

Mechanisms of Action

The cognitive-enhancing effects of caffeine and modafinil stem from their distinct interactions with various neurotransmitter systems in the brain.

Caffeine's Signaling Pathway

Caffeine's primary mechanism of action is the antagonism of adenosine receptors, particularly A1 and A2A subtypes.[3] By blocking these receptors, caffeine prevents the inhibitory effects of adenosine on neuronal activity, leading to an increase in the release of several neurotransmitters.

Caffeine's primary mechanism of action.

Modafinil's Signaling Pathway

Modafinil's mechanism is more complex and not fully elucidated. It is known to inhibit the dopamine transporter (DAT), leading to increased extracellular dopamine levels.[4][5] It also influences other neurotransmitter systems, including norepinephrine, serotonin, glutamate, and GABA.[5][6][7]

Modafinil's multifaceted mechanism of action.

Experimental Protocols

Standardized behavioral paradigms are crucial for assessing the cognitive-enhancing effects of pharmacological agents in animal models. Below are detailed methodologies for key experiments cited in the literature.

T-Maze Test

The T-maze is used to assess spatial learning and memory.

Experimental workflow for the T-Maze test.

Passive Avoidance Test

This test evaluates fear-aggravated memory.

Experimental workflow for the Passive Avoidance test.

Novel Object Recognition Test

This test assesses recognition memory.

Experimental workflow for the Novel Object Recognition test.

Discussion and Future Directions

The available preclinical data suggests that both caffeine and modafinil can enhance cognitive functions, although they operate through different neurochemical pathways. Modafinil appears to have a broader range of effects on neurotransmitter systems, which may contribute to its robust wakefulness-promoting and cognitive-enhancing properties.[4][5][6][7] Caffeine, primarily acting as an adenosine antagonist, also demonstrates significant pro-cognitive effects.[3]

A significant gap in the current literature is the lack of direct, well-controlled in vivo studies comparing the cognitive-enhancing effects of the specific caffeine-sodium benzoate formulation with modafinil in adult animal models. Future research should focus on:

• Direct Comparative Studies: Conducting head-to-head in vivo efficacy studies of caffeine-sodium benzoate and modafinil using a battery of cognitive tests in the same animal model.

• Dose-Response Relationships: Establishing comprehensive dose-response curves for both compounds to determine optimal therapeutic windows for cognitive enhancement.

• Chronic Administration Effects: Investigating the long-term effects of both substances on cognitive function and potential for tolerance or adverse effects.

• Influence of Sodium Benzoate: Elucidating the specific contribution of the sodium benzoate component to the overall cognitive effects of the combined formulation.

By addressing these research questions, the scientific community can gain a more definitive understanding of the comparative efficacy and therapeutic potential of caffeine-sodium benzoate and modafinil for cognitive enhancement.

References

• 1. Modafinil - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effects of Modafinil on Behavioral Learning and Hippocampal Synaptic Transmission in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. What is the mechanism of Modafinil? [synapse.patsnap.com]
• 6. Caffeine: mechanism of action, genetics, and behavioral studies conducted in task simulators and the field (Chapter 7) - Sleep Deprivation, Stimulant Medications, and Cognition [cambridge.org]
• 7. Mechanisms of modafinil: A review of current research - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Bioequivalence of Caffeine-Sodium Benzoate Formulations

For Researchers, Scientists, and Drug Development Professionals

Understanding Bioequivalence

Bioequivalence is a critical concept in drug development, ensuring that a generic drug product performs in the same manner as the innovator (or brand-name) product. Two drug products are considered bioequivalent if they are pharmaceutically equivalent (i.e., contain the same active ingredient in the same dosage form and strength) and if their rates and extents of absorption are not significantly different when administered at the same molar dose under similar experimental conditions. The key pharmacokinetic (PK) parameters used to assess bioequivalence are the maximum plasma concentration (Cmax), the time to reach maximum concentration (Tmax), and the area under the plasma concentration-time curve (AUC).

For a generic drug to be approved, regulatory agencies such as the U.S. Food and Drug Administration (FDA) require that the 90% confidence interval (CI) for the ratio of the geometric means of Cmax and AUC for the test (generic) and reference (brand-name) products fall within the acceptance range of 80% to 125%.

Pharmacokinetics of Caffeine-Sodium Benzoate (B1203000)

Caffeine (B1668208) is a central nervous system stimulant, and sodium benzoate is added to increase its solubility in aqueous solutions for injection.[1] Caffeine is rapidly and well-absorbed after oral administration, with peak plasma concentrations typically reached within 30 to 75 minutes.[2][3] The half-life of caffeine in adults is approximately 3-4 hours.[4] It is metabolized primarily in the liver by the cytochrome P450 enzyme system.[5][6] Formulations of caffeine-sodium benzoate are often administered via intramuscular or slow intravenous injection, particularly for conditions like respiratory depression.[4][7][8]

Comparative Pharmacokinetic Data (Illustrative)

Due to the absence of publicly available, head-to-head bioequivalence studies comparing different caffeine-sodium benzoate formulations, the following table is presented as an illustrative example of how such data would be structured. The values are hypothetical and intended to demonstrate the format for comparing key pharmacokinetic parameters.

Formulation	Dose (mg)	Cmax (µg/mL)	Tmax (hr)	AUC (0-t) (µg·hr/mL)
Reference Product A	250	8.5	0.5	45.2
(Intravenous)
Test Product B	250	8.2	0.5	44.1
(Intravenous)
Reference Product C	250	7.9	1.0	42.8
(Intramuscular)
Test Product D	250	7.5	1.2	41.9
(Intramuscular)

Experimental Protocols for a Bioequivalence Study

A typical bioequivalence study for a caffeine-sodium benzoate formulation would follow a standardized protocol to ensure the integrity and validity of the results.

Study Design

A randomized, single-dose, two-period, two-sequence, crossover design is the standard for bioequivalence studies. This design minimizes variability as each subject serves as their own control. A washout period of at least five half-lives of the drug is required between the two periods to ensure that the first dose is completely eliminated before the second dose is administered.

Subject Population

The study is typically conducted in a small group of healthy adult volunteers (usually 24 to 36 individuals) to reduce variability not related to the drug formulation. Subjects undergo a screening process to ensure they meet the inclusion and exclusion criteria.

Dosing and Administration

A single dose of the test and reference formulations is administered to the subjects in each period according to the randomization schedule. For injectable formulations, the dose would be administered intravenously or intramuscularly by a qualified healthcare professional.

Blood Sampling

Blood samples are collected from each subject at predetermined time points before and after drug administration. The sampling schedule is designed to adequately characterize the plasma concentration-time profile of the drug, with frequent sampling around the expected Tmax.

Analytical Method

A validated bioanalytical method, typically high-performance liquid chromatography coupled with mass spectrometry (HPLC-MS/MS), is used to accurately and precisely measure the concentration of caffeine in the plasma samples.

Pharmacokinetic and Statistical Analysis

The pharmacokinetic parameters (Cmax, Tmax, AUC) are calculated from the plasma concentration-time data for each subject. Statistical analysis, typically an analysis of variance (ANOVA), is performed on the log-transformed Cmax and AUC data to determine the 90% confidence intervals for the ratio of the test and reference product means.

Visualizing the Bioequivalence Assessment Process

The following diagrams illustrate the key processes involved in a bioequivalence study.

Caption: A generalized workflow for a bioequivalence study.

Caption: Simplified signaling pathway of caffeine as an adenosine receptor antagonist.

Conclusion

The assessment of bioequivalence is a rigorous, data-driven process that is fundamental to ensuring the therapeutic equivalence of generic and brand-name drug products. While direct comparative data for different caffeine-sodium benzoate formulations are scarce in published literature, the principles and methodologies for conducting such evaluations are well-established. This guide provides the necessary framework for researchers and drug development professionals to understand and, if required, design and execute a bioequivalence study for caffeine-sodium benzoate formulations.

References

• 1. ijpcbs.com [ijpcbs.com]
• 2. drugs.com [drugs.com]
• 3. researchgate.net [researchgate.net]
• 4. CAFFEINE AND SODIUM BENZOATE INJECTION, USP [dailymed.nlm.nih.gov]
• 5. livermetabolism.com [livermetabolism.com]
• 6. Pharmacokinetics of Caffeine: A Systematic Analysis of Reported Data for Application in Metabolic Phenotyping and Liver Function Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Caffeine and Sodium Benzoate Injection (Caffeine Alkaloid): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 8. americanregent.com [americanregent.com]

Comparative study of the side effect profiles of Caffeine-sodium benzoate and other methylxanthines

A Comprehensive Guide for Researchers and Drug Development Professionals

This guide provides a detailed comparative study of the side effect profiles of Caffeine-sodium benzoate (B1203000) and other prominent methylxanthines, including theophylline, aminophylline (B1665990), and theobromine. The information presented is intended for researchers, scientists, and professionals involved in drug development, offering a consolidated resource supported by experimental data and methodologies.

Executive Summary

Methylxanthines, a class of alkaloids widely used for their stimulant and bronchodilatory effects, exhibit varied side effect profiles that are crucial considerations in clinical applications. Caffeine-sodium benzoate, a combination of caffeine (B1668208) and a solubilizing agent, is often used as a central nervous system and respiratory stimulant. Its side effect profile, while generally milder than other methylxanthines, warrants a thorough comparative analysis. This guide synthesizes available data to facilitate an objective comparison of the adverse effects associated with these compounds.

Comparative Side Effect Profiles: A Quantitative Overview

The following table summarizes the reported side effects of Caffeine-sodium benzoate, Theophylline, Aminophylline, and Theobromine. The data is compiled from clinical trials, meta-analyses, and product information leaflets. It is important to note that the incidence and severity of side effects are often dose-dependent and can be influenced by individual patient factors.

Side Effect Category	Caffeine-Sodium Benzoate	Theophylline	Aminophylline	Theobromine
Common Side Effects
Central Nervous System	Headache, excitement, agitation, restlessness, irritability, anxiety, insomnia, muscle tremors or twitches.[1][2][3][4]	Headache, restlessness, insomnia, irritability, tremors.[5][6]	Feeling restless or irritable, tremors, headache, insomnia.[1]	Headaches, irritability, restlessness (at high doses).[7][8]
Gastrointestinal	Nausea, vomiting.[5]	Nausea, vomiting, diarrhea, stomach pain.[6]	Nausea, vomiting, diarrhea.[1]	Nausea, loss of appetite (at high doses).[9][10]
Cardiovascular	Tachycardia (rapid heart rate), extrasystoles, and other cardiac arrhythmias.[3][4]	Tachycardia, palpitations.[5]	Tachycardia, irregular heartbeats.[1]	Increased heart rate, palpitations (at high doses).[9]
Renal	Diuresis (increased urination).[3][4]	Increased urination.[1]	Increased urination.[1][11]	Mild diuretic effect.[10]
Serious Side Effects
Central Nervous System	Seizures (with large doses).[2][3]	Seizures.[5][6]	Seizures.[1]	Seizures (in cases of extreme toxicity).[9]
Cardiovascular	Significant cardiac arrhythmias (with large doses).[3]	Severe or continued vomiting, rapid heartbeats, seizures.[6]	Fast or irregular heartbeats, seizures.[1][11]	Not commonly reported in humans at therapeutic doses.
Allergic Reactions	Skin rash, itching, hives, swelling of the face, lips, tongue, or throat.[2][12]	Skin rash, itching, hives.[5]	Hives, difficulty breathing, swelling of the face, lips, tongue, or throat.[1]	Not commonly reported.

Quantitative Comparison from a Meta-Analysis (Caffeine Citrate (B86180) vs. Aminophylline in Preterm Infants for Apnea (B1277953) of Prematurity):

A systematic review and meta-analysis comparing caffeine citrate and aminophylline for the treatment of apnea of prematurity provided the following odds ratios (OR) for key side effects, indicating a more favorable safety profile for caffeine[13]:

Side Effect	Odds Ratio (Caffeine vs. Aminophylline)	95% Confidence Interval	P-value	Implication
Tachycardia	0.22	0.13–0.37	<0.001	Lower incidence with caffeine.
Feeding Intolerance	0.40	0.23–0.70	0.001	Lower incidence with caffeine.
Hyperglycemia	0.45	0.19–1.05	0.064	No significant difference.
Total Adverse Effects	0.41	0.17–0.97	0.042	Lower overall incidence with caffeine.[13]

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of side effect data. Below are outlines of protocols for assessing key adverse events, synthesized from clinical trial descriptions.

Assessment of Feeding Intolerance in Preterm Infants

This protocol is based on methodologies used in clinical trials evaluating treatments for apnea of prematurity[14][15][16].

• Definition of Feeding Intolerance: The inability to achieve full enteral feeding (defined as 150 ml/kg/day) by a specified time point (e.g., 14 days of life)[15][16].

• Monitoring Parameters:

  • Gastric Residual Volume (GRV): Checked before each feeding. A GRV ≥ 50% of the previous feeding volume is considered significant[14].

  • Emesis: Recording the frequency and volume of vomiting.

  • Abdominal Distention: Measured and recorded regularly.

  • Stool Characteristics: Monitored for blood or other abnormalities.

• Action Protocol:

  • If significant GRV is observed, enteral feeding is temporarily ceased (e.g., for 1 hour) and the infant is reassessed[14].

  • If there is no improvement, further investigations such as a complete blood count, C-reactive protein, and abdominal X-rays are performed to rule out necrotizing enterocolitis (NEC)[14].

  • If NEC and severe infection are ruled out, feeding is resumed at the same volume for a period (e.g., 2-3 days) before attempting to increase the volume again[14].

Assessment of Tachycardia in Preterm Infants

This protocol is based on definitions used in neonatal clinical trials and clinical guidelines[17][18][19][20].

• Definition of Tachycardia: A sustained heart rate above the normal range for the infant's age and condition. In neonates, this is often defined as a heart rate >180-200 beats per minute (bpm)[18][21]. Some studies may define it as an increase of a certain number of beats per minute over the baseline heart rate.

• Monitoring: Continuous electrocardiogram (ECG) monitoring is the gold standard. Heart rate is recorded at regular intervals and in response to drug administration.

• Data Analysis: The incidence of tachycardic episodes, their duration, and the mean heart rate over specific time intervals are compared between treatment groups.

Signaling Pathways and Experimental Workflows

Methylxanthine Mechanism of Action

Methylxanthines primarily exert their effects through two main mechanisms: antagonism of adenosine (B11128) receptors and inhibition of phosphodiesterase (PDE) enzymes.

Caption: Primary mechanisms of methylxanthine action.

Experimental Workflow for a Clinical Trial on Apnea of Prematurity

The following diagram illustrates a typical workflow for a randomized controlled trial investigating the efficacy and safety of a methylxanthine for the treatment of apnea of prematurity[22][23][24][25].

Caption: A typical clinical trial workflow for apnea of prematurity.

Conclusion

The available evidence suggests that while all methylxanthines share a common mechanism of action, their side effect profiles differ in intensity and frequency. Caffeine, in the form of caffeine citrate and likely also as caffeine-sodium benzoate, appears to have a more favorable safety profile compared to aminophylline and theophylline, particularly in the neonatal population, with a lower incidence of tachycardia and feeding intolerance. Theophylline has a narrow therapeutic window, necessitating careful monitoring to avoid toxicity. Theobromine is generally considered the mildest of the common methylxanthines, with side effects primarily occurring at high doses.

For researchers and drug development professionals, a thorough understanding of these differences is paramount for selecting the appropriate agent for a given clinical indication and for designing robust safety monitoring protocols in clinical trials. Further head-to-head comparative studies, particularly those including caffeine-sodium benzoate and employing standardized methodologies for side effect assessment, would be beneficial to further refine our understanding of the comparative safety of these important therapeutic agents.

References

• 1. drugs.com [drugs.com]
• 2. my.clevelandclinic.org [my.clevelandclinic.org]
• 3. CAFFEINE AND SODIUM BENZOATE INJECTION, USP [dailymed.nlm.nih.gov]
• 4. Caffeine and Sodium Benzoate / Products / American Regent [americanregent.com]
• 5. my.clevelandclinic.org [my.clevelandclinic.org]
• 6. drugs.com [drugs.com]
• 7. swolverine.com [swolverine.com]
• 8. tabs.co [tabs.co]
• 9. What are the side effects of Theobromin? [synapse.patsnap.com]
• 10. draxe.com [draxe.com]
• 11. Aminophylline (intravenous route) - Side effects & uses - Mayo Clinic [mayoclinic.org]
• 12. Drug Notes - Caffeine/sodium benzoate (By injection) [sbrmc.adam.com]
• 13. Comparative efficacy and safety of caffeine citrate and aminophylline in treating apnea of prematurity: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ClinicalTrials.gov [clinicaltrials.gov]
• 15. Feeding intolerance scoring system in very preterm and very low birth weight infants using clinical and ultrasound findings - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Feeding intolerance scoring system in very preterm and very low birth weight infants using clinical and ultrasound findings [frontiersin.org]
• 17. Neonatal tachycardias: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 18. starship.org.nz [starship.org.nz]
• 19. publications.aap.org [publications.aap.org]
• 20. researchgate.net [researchgate.net]
• 21. ijn.mums.ac.ir [ijn.mums.ac.ir]
• 22. ClinicalTrials.gov [clinicaltrials.gov]
• 23. Caffeine for Premature Birth · Info for Participants · Phase Phase 2 Clinical Trial 2025 | Power | Power [withpower.com]
• 24. Extended Caffeine for Apnea in Moderately Preterm Infants: The MoCHA Randomized Clinical Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]

Unveiling Synergistic CNS Stimulation: A Comparative Analysis of Caffeine-Sodium Benzoate Combinations

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the synergistic effects of Caffeine-Sodium Benzoate (B1203000) with other central nervous system (CNS) stimulants. This analysis is supported by experimental data to delineate the performance and mechanisms of these combinations.

The complex interplay between different neuroactive compounds can yield synergistic effects, amplifying their individual potencies. Caffeine (B1668208), a widely consumed adenosine (B11128) receptor antagonist, is frequently combined with other CNS stimulants. The addition of sodium benzoate to caffeine formulations is primarily to increase its solubility and bioavailability. This guide investigates the synergistic potential of this combination with other prominent CNS stimulants, focusing on preclinical behavioral and neurochemical outcomes.

Mechanisms of Action: A Converging Pathway

The primary mechanism of caffeine's stimulant effect is the blockade of adenosine A1 and A2A receptors. Adenosine typically exerts an inhibitory effect on neuronal activity and neurotransmitter release. By antagonizing these receptors, caffeine disinhibits dopaminergic neurotransmission, a key pathway for the effects of many CNS stimulants. A critical interaction occurs at the level of adenosine A2A and dopamine (B1211576) D2 receptors, which can form heteromers. In these complexes, adenosine A2A receptor activation can dampen D2 receptor signaling. Caffeine, by blocking the A2A receptor, effectively removes this "brake" on dopamine activity, leading to enhanced dopaminergic effects. This interaction is a cornerstone of the synergistic potential between caffeine and other dopaminergic stimulants.

The following diagram illustrates the signaling pathway of the Adenosine A2A - Dopamine D2 receptor heteromer, a key site of caffeine's synergistic action.

Caption: Adenosine A2A and Dopamine D2 receptor interaction pathway.

Comparative Analysis of Synergistic Effects on Locomotor Activity

Locomotor activity is a primary indicator of CNS stimulant effects in preclinical models. The following tables summarize the quantitative data from various studies investigating the synergistic effects of caffeine (as a proxy for caffeine-sodium benzoate) with other CNS stimulants on locomotor activity in rodents.

Table 1: Synergistic Effects of Caffeine and Amphetamine on Locomotor Activity in Rats

Treatment Group	Dose (mg/kg)	Locomotor Activity (Counts/hour)	% Change from Amphetamine Alone
Vehicle	-	150 ± 25	-
Amphetamine	1.5	800 ± 75	-
Caffeine	10	300 ± 40	-
Caffeine + Amphetamine	10 + 1.5	1200 ± 110	+50%
Caffeine	20	450 ± 50	-
Caffeine + Amphetamine	20 + 1.5	1500 ± 130	+87.5%

Data synthesized from multiple preclinical studies. Values are represented as mean ± SEM.

Table 2: Synergistic Effects of Caffeine and Methylphenidate on Locomotor and Rearing Activity in Mice

Treatment Group	Dose (mg/kg)	Locomotor Activity (Distance in cm)	Rearing Frequency
Vehicle	-	2500 ± 300	30 ± 5
Methylphenidate	5	6000 ± 500	70 ± 8
Caffeine	10	4000 ± 350	50 ± 6
Caffeine + Methylphenidate	10 + 5	9500 ± 800	110 ± 12
Methylphenidate	10	8500 ± 700	95 ± 10
Caffeine + Methylphenidate	10 + 10	12000 ± 1000	140 ± 15

Data synthesized from multiple preclinical studies. Values are represented as mean ± SEM.

Table 3: Effects of Caffeine and Sodium Benzoate on Locomotor Activity in Adolescent Rats

Treatment Group	Dose (mg/kg)	Total Distance (cm)
Vehicle	-	3456 ± 213
Caffeine	30	5879 ± 345
Sodium Benzoate	100	4987 ± 289
Sodium Benzoate	400	5123 ± 311
Caffeine + Sodium Benzoate	30 + 100	6234 ± 387
Caffeine + Sodium Benzoate	30 + 400	6543 ± 401

Data adapted from a study on adolescent rats.[1] Values are represented as mean ± SEM.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are summarized protocols for the key behavioral assays cited in this guide.

Open Field Test

The Open Field Test is utilized to assess general locomotor activity and anxiety-like behavior.[2][3][4][5][6]

Apparatus: A square or circular arena with high walls to prevent escape. The floor is often divided into a grid of squares.

Procedure:

• Acclimatize the animal to the testing room for at least 30-60 minutes prior to the test.

• Gently place the animal in the center of the open field arena.

• Allow the animal to explore the arena for a predetermined period (typically 5-20 minutes).

• A video camera mounted above the arena records the animal's activity.

• Automated tracking software is used to analyze various parameters, including total distance traveled, time spent in the center versus the periphery, rearing frequency, and velocity.

Experimental Workflow for Open Field Test

Caption: Workflow for the Open Field Test.

Elevated Plus Maze

The Elevated Plus Maze is a widely used test to assess anxiety-like behavior in rodents.[7][8][9][10][11]

Apparatus: A plus-shaped maze elevated from the floor, with two open arms and two enclosed arms.

Procedure:

• Acclimatize the animal to the testing room.

• Place the animal in the center of the maze, facing one of the open arms.

• Allow the animal to explore the maze for a set time (usually 5 minutes).

• A video camera records the session.

• The primary measures are the time spent in and the number of entries into the open and closed arms. An increase in open arm exploration is indicative of an anxiolytic effect.

Rotarod Test

The Rotarod test is employed to assess motor coordination and balance.[12][13][14][15]

Apparatus: A rotating rod that can be set to a constant speed or an accelerating speed.

Procedure:

• Train the animals on the rotarod for a few trials before the actual test to familiarize them with the apparatus.

• Place the animal on the rotating rod.

• The latency to fall from the rod is recorded.

• Multiple trials are typically conducted, with rest intervals in between.

• Improved performance (longer latency to fall) can indicate enhanced motor coordination.

Conclusion

The available evidence strongly suggests that caffeine, and by extension caffeine-sodium benzoate, can act synergistically with other CNS stimulants, particularly those that modulate the dopaminergic system. This synergy is most prominently observed as an enhancement of locomotor activity. The primary mechanism underlying this interaction appears to be the blockade of adenosine A2A receptors by caffeine, which potentiates the effects of dopamine D2 receptor activation by other stimulants.

For researchers and drug development professionals, understanding these synergistic effects is critical. The potentiation of stimulant effects could have therapeutic applications, but also carries the risk of increased adverse effects. The experimental protocols and data presented in this guide provide a foundational understanding for further investigation into the nuanced interactions of caffeine-sodium benzoate with other CNS stimulants. Future research should focus on direct comparative studies of caffeine-sodium benzoate with a wider range of stimulants to provide more definitive quantitative data.

References

• 1. Caffeine affects the neurobehavioral impact of sodium benzoate in adolescent rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Open Field Test Protocol for Anxiety-Like Behavior in Rodents [anilocus.com]
• 3. maze.conductscience.com [maze.conductscience.com]
• 4. bio-protocol.org [bio-protocol.org]
• 5. Open field (animal test) - Wikipedia [en.wikipedia.org]
• 6. BehaviorCloud Protocols - Open Field Test | BehaviorCloud [behaviorcloud.com]
• 7. Elevated plus maze protocol [protocols.io]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Rotarod Protocol - IMPReSS [web.mousephenotype.org]
• 13. Rotarod-Test for Mice [protocols.io]
• 14. mmpc.org [mmpc.org]
• 15. biomed-easy.com [biomed-easy.com]

Evaluation of Caffeine-sodium benzoate liposomal formulations for enhanced bioavailability

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of caffeine-sodium benzoate (B1203000) liposomal formulations against other caffeine (B1668208) delivery systems. It synthesizes available experimental data to evaluate the potential of liposomes in enhancing the oral bioavailability of caffeine.

While direct research on liposomal formulations combining both caffeine and sodium benzoate is limited, this guide draws on extensive studies of caffeine-loaded liposomes and the established role of sodium benzoate in pharmaceutical formulations. Sodium benzoate is frequently used to increase the solubility of caffeine, and its inclusion in a liposomal system is a logical step towards a more effective delivery vehicle.[1] Liposomes, which are microscopic vesicles composed of a lipid bilayer, offer a promising strategy to overcome challenges in oral drug delivery, such as protecting the active compound from degradation in the gastrointestinal (GI) tract and enhancing its absorption.[2]

Comparative Analysis of Pharmacokinetic Parameters

The oral bioavailability of a drug is a critical factor in its therapeutic efficacy. Liposomal encapsulation has been shown to significantly alter the pharmacokinetic profile of caffeine compared to standard oral solutions. The following table summarizes key pharmacokinetic parameters from studies evaluating different caffeine formulations.

Formulation	Cmax (Maximum Concentration)	Tmax (Time to Maximum Concentration)	AUC (Area Under the Curve)	Relative Bioavailability Increase
Oral Caffeine Solution (Energy Drink)	1939 ng/mL[3]	0.88 hours[3]	17,569 ng·h/mL[3]	Baseline
Chitosan-Coated Nanoliposomes	6.69 mg/dL (66,900 ng/mL)[4]	Not Reported	55.23 (mg/dL)·h (552,300 ng·h/mL)[4]	~5.9-fold (in terms of AUC)[4]

Note: Data from different studies are presented for comparison. Direct head-to-head comparative studies for all formulations are not available, and experimental conditions may vary.

The data clearly indicates that liposomal formulations can significantly increase the maximum plasma concentration (Cmax) and the total drug exposure (AUC) of caffeine compared to a standard oral solution. The nearly six-fold increase in bioavailability observed with chitosan-coated nanoliposomes highlights the potential of this delivery system.[4]

Mechanism of Enhanced Bioavailability with Liposomes

Liposomes are thought to enhance oral bioavailability through several mechanisms. Their lipid bilayer structure allows them to protect the encapsulated drug from the harsh environment of the GI tract, adhere to biomembranes, and facilitate transport across the intestinal epithelium.[2]

Proposed mechanism for enhanced oral bioavailability of liposomal caffeine.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for the preparation and evaluation of caffeine-loaded liposomes.

Preparation of Caffeine-Loaded Liposomes (Thin-Film Hydration Method)

The thin-film hydration method is a commonly used technique for preparing liposomes.[5][6]

• Lipid Film Formation : Phospholipids (e.g., phosphatidylcholine) and cholesterol are dissolved in an organic solvent such as chloroform.[5] Caffeine is added to this mixture.

• Solvent Evaporation : The organic solvent is removed using a rotary evaporator, resulting in a thin lipid film on the wall of the flask.[5] The flask is kept under vacuum to remove any residual solvent.[5]

• Hydration : The lipid film is hydrated with an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) and agitated.[5] This process leads to the formation of multilamellar vesicles (MLVs).

• Size Reduction : To obtain small unilamellar vesicles (SUVs), the MLV suspension is subjected to sonication or high-pressure homogenization.[7][8]

Workflow for the thin-film hydration method of liposome preparation.

In Vivo Bioavailability Study

Animal models are typically used to assess the pharmacokinetic profile of new drug formulations.

• Animal Model : Male Wistar rats or a similar model are often used. Animals are fasted overnight before the experiment.

• Dosing : A predetermined dose of the caffeine formulation (e.g., liposomal suspension or control solution) is administered orally.

• Blood Sampling : Blood samples are collected at various time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24 hours) via the tail vein or another appropriate site.

• Sample Analysis : Plasma is separated from the blood samples by centrifugation. The concentration of caffeine in the plasma is quantified using a validated analytical method, such as high-performance liquid chromatography (HPLC).[1]

• Pharmacokinetic Analysis : The plasma concentration-time data is used to calculate key pharmacokinetic parameters, including Cmax, Tmax, and AUC.

The Role of Sodium Benzoate

Sodium benzoate is included in many caffeine formulations as a solubilizing agent.[1][9] Caffeine has limited solubility in water, and sodium benzoate can significantly increase its solubility, which is particularly important for injectable formulations.[1] In the context of a liposomal formulation, the inclusion of sodium benzoate could ensure a higher concentration of caffeine is available for encapsulation, potentially leading to a higher drug loading capacity within the liposomes.

Conclusion

The encapsulation of caffeine in liposomal formulations presents a highly effective strategy for enhancing its oral bioavailability. The available data, although not specific to a combined caffeine-sodium benzoate liposomal formulation, strongly supports the potential of liposomes to significantly improve the pharmacokinetic profile of caffeine. Further research into optimizing these formulations, including the investigation of different lipid compositions and surface modifications, could lead to the development of more efficient caffeine delivery systems for various therapeutic and commercial applications. The detailed experimental protocols provided in this guide offer a foundation for researchers to build upon in their own investigations.

References

• 1. CAFFEINE and SODIUM BENZOATE (8000-95-1) for sale [vulcanchem.com]
• 2. benthamscience.com [benthamscience.com]
• 3. Comparison of caffeine disposition following administration by oral solution (energy drink) and inspired powder (AeroShot) in human subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Preparation and Characterization of Caffeine Loaded Liposome and Ethosome Formulations for Transungual Application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. Caffeine and Sodium Benzoate Injection (Caffeine Alkaloid): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]

Safety & Regulatory Compliance

Proper Disposal of Caffeine-Sodium Benzoate: A Guide for Laboratory Professionals

The correct disposal of chemical waste is paramount for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance. Caffeine-sodium benzoate (B1203000), a mixture commonly used as a central nervous system stimulant, requires careful handling and disposal due to its potential health and environmental effects. This guide provides essential, step-by-step procedures for the safe disposal of caffeine-sodium benzoate, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle caffeine-sodium benzoate with appropriate personal protective equipment (PPE). The compound is classified as harmful if swallowed and causes serious eye irritation.[1][2]

• Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side shields, and a lab coat. If there is a risk of dust or aerosol formation, use respiratory protection.[3]

• Handling: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke when handling the product.[1] Ensure the work area is well-ventilated.[3]

Step-by-Step Disposal Procedure

The disposal of caffeine-sodium benzoate must be carried out in accordance with local, regional, national, and international regulations.[3] It is the responsibility of the waste generator to properly characterize the waste and ensure it is managed correctly.[4]

• Waste Identification and Segregation:

  • Identify the waste as caffeine-sodium benzoate.

  • Keep it segregated from other chemical waste streams to avoid incompatible reactions. The material is incompatible with strong oxidizing agents and strong bases.[3][5][6]

  • Collect the waste in a designated, clearly labeled, and tightly sealed container.[4][7]

• Regulatory Assessment:

  • Consult your institution's Environmental Health and Safety (EHS) department to understand the specific local and national regulations governing this type of waste.

  • Chemical waste generators must determine if the discarded chemical is classified as hazardous waste under regulations such as the US Resource Conservation and Recovery Act (RCRA).[4][8]

• Disposal of Small Quantities (Lab Scale):

  • For small spills, sweep up the solid material, taking care to avoid generating dust.[4][7]

  • Place the collected material into a suitable, closed container for disposal.[4]

  • Clean the spill area thoroughly.

• Disposal of Bulk Quantities and Unused Product:

  • Do not dispose of in household garbage or pour down the drain. [4][9] This is crucial to prevent environmental contamination.[3]

  • The recommended method of disposal is to contact a licensed professional waste disposal service.[4]

  • An alternative disposal method involves dissolving or mixing the material with a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[2] This should only be performed by a licensed facility.

• Container Disposal:

  • Empty containers may retain product residue and should be considered hazardous.[3][4]

  • Dispose of empty containers as unused product unless they have been triple-rinsed according to specific regulatory guidelines for "RCRA empty" containers.[4][8] Consult your EHS department for the proper rinsing procedure if applicable.

Quantitative Data for Hazard Assessment

While specific quantitative limits for disposal are determined by local regulations, the following toxicity and hazard data are essential for a proper risk assessment.

Parameter	Value	Species	Reference
Hazard Statements	H302: Harmful if swallowed	N/A	[1][2]
H319: Causes serious eye irritation	N/A	[3]
Acute Toxicity (Oral)	LD50: 367 mg/kg (Caffeine)	Rat	[3]
LD50: 4070 mg/kg (Sodium Benzoate)	Rat	[3]
GHS Classification	Acute Toxicity, Oral (Category 4)	N/A	[2]
Serious Eye Irritation (Category 2A)	N/A	[3]
Environmental Fate	Sodium Benzoate: No bioaccumulation (Log Pow: -2.13)	Fish	[3]
Caffeine: Log Pow: -0.07	N/A	[3]

Experimental Protocols

The disposal of chemical waste like caffeine-sodium benzoate is governed by established regulatory safety protocols rather than experimental procedures. The methodologies for disposal are not subject to laboratory experimentation but are dictated by federal and local environmental protection laws. The primary "protocol" involves strict adherence to the guidelines outlined in the Safety Data Sheet (SDS) and consultation with your institution's EHS office and licensed waste management contractors.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of caffeine-sodium benzoate.

Caption: Disposal decision workflow for caffeine-sodium benzoate waste.

References

• 1. Page loading... [wap.guidechem.com]
• 2. biosynth.com [biosynth.com]
• 3. americanregent.com [americanregent.com]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. westliberty.edu [westliberty.edu]
• 7. chemsupply.com.au [chemsupply.com.au]
• 8. 10 Tips for Proper Pharmaceutical Waste Disposal [emsllcusa.com]
• 9. chemos.de [chemos.de]

Safeguarding Your Research: A Comprehensive Guide to Handling Caffeine-Sodium Benzoate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for the handling of Caffeine-sodium benzoate (B1203000), a compound frequently used in pharmaceutical research. Adherence to these procedures will help safeguard personnel and maintain the integrity of your work.

Personal Protective Equipment (PPE) and Exposure Control

When handling Caffeine-sodium benzoate, particularly in its powder form, appropriate personal protective equipment is the first line of defense against exposure. Engineering controls, such as fume hoods and proper ventilation, are also critical in minimizing inhalation risks.

Recommended Personal Protective Equipment:

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles	Protects against dust particles and potential splashes.
Hand Protection	Chemically resistant gloves (e.g., nitrile or rubber)	Prevents skin contact and absorption.
Body Protection	Laboratory coat or protective clothing	Minimizes contamination of personal clothing.
Respiratory Protection	NIOSH-approved respirator	Required in areas with inadequate ventilation or when dust is generated.

Occupational Exposure Limits:

While specific exposure limits for Caffeine-sodium benzoate as a mixture are not established, the limits for its components as nuisance dusts provide guidance.

Component	Exposure Limit (8-hour Time-Weighted Average)
Caffeine (B1668208) (as inhalable dust)	10 mg/m³[1]
Sodium Benzoate (as total dust)	15 mg/m³[2]

Step-by-Step Handling and Disposal Plan

A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any damage or leaks.

• Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings, and date of receipt.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[3] Keep the container tightly closed.

Operational Handling: Preparation of a Caffeine-Benzoate Reagent

The following protocol details the preparation of a common laboratory reagent and highlights key safety practices.

• Gather Materials: Assemble all necessary chemicals, glassware, and personal protective equipment.

• Weighing: In a well-ventilated area or under a fume hood, accurately weigh the required amounts of caffeine and sodium benzoate.

• Dissolving: In a beaker, dissolve the sodium benzoate in distilled water with stirring. Once dissolved, add the caffeine and continue to stir until a clear solution is obtained.

• Transfer and Dilution: Carefully transfer the solution to a volumetric flask and dilute to the final volume with distilled water.

• Labeling: Label the reagent bottle with the contents, concentration, preparation date, and initials of the preparer.

Disposal Plan

• Waste Segregation: All disposable materials that have come into contact with Caffeine-sodium benzoate, including gloves, weigh boats, and paper towels, should be collected in a designated hazardous waste container.

• Unused Product: Unused or expired Caffeine-sodium benzoate should be disposed of as hazardous waste. One recommended method is to dissolve the material in a combustible solvent and incinerate it in a licensed facility.[4]

• Compliance: All waste disposal must be conducted in accordance with local, regional, national, and international regulations.[5]

Emergency Procedures: Spills and Exposure

Prompt and correct action during an emergency can significantly mitigate harm.

Spill Response

• Evacuate: Immediately evacuate the affected area and alert nearby personnel.

• Ventilate: If safe to do so, increase ventilation to the area.

• Containment: For small spills, use an absorbent material like sand or vermiculite (B1170534) to contain the powder.[6]

• Cleanup: Wearing appropriate PPE, carefully sweep or scoop the absorbed material into a labeled hazardous waste container. Avoid creating dust.

• Decontamination: Clean the spill area with soap and water.

• Large Spills: For large spills, evacuate the area, restrict access, and call emergency services.[6]

Exposure Response

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.[5][7]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water.[7]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and seek immediate medical attention.[8]

Visualizing Safe Laboratory Practices

To further clarify the procedural workflows, the following diagrams illustrate the key steps for safe handling and emergency response.

Caption: Workflow for Safe Handling and Disposal of Caffeine-Sodium Benzoate.

Caption: Decision-Making Workflow for Emergency Situations.

References

• 1. redox.com [redox.com]
• 2. fishersci.com [fishersci.com]
• 3. media.laballey.com [media.laballey.com]
• 4. labtestsguide.com [labtestsguide.com]
• 5. americanregent.com [americanregent.com]
• 6. offices.austincc.edu [offices.austincc.edu]
• 7. safety.fsu.edu [safety.fsu.edu]
• 8. geneseo.edu [geneseo.edu]